2-(Piperidin-1-ylmethyl)phenol

• CAS: 4764-13-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Piperidin-1-ylmethyl)phenol (CAS 4764-13-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Piperidin-1-ylmethyl)phenol, identified by the CAS number 4764-13-0, is a phenolic Mannich base. This class of organic compounds is synthesized through the Mannich reaction, a cornerstone of medicinal chemistry, which in this case involves the aminoalkylation of phenol with formaldehyde and the secondary amine, piperidine. The structural combination of a phenolic hydroxyl group and a piperidine moiety endows these molecules with a high potential for diverse pharmacological applications. Scientific literature suggests that phenolic Mannich bases are promising candidates for anticancer, antibacterial, antifungal, and antioxidant agents.[1][2] This technical guide offers a comprehensive overview of the known properties, a detailed synthesis protocol, and an exploration of the potential biological relevance of 2-(Piperidin-1-ylmethyl)phenol.

Physicochemical Properties

This section summarizes the available physicochemical data for 2-(Piperidin-1-ylmethyl)phenol. A notable scarcity of experimental data for certain properties exists in publicly accessible literature, a common challenge for non-commercial research chemicals.

Structural and General Properties

Property	Value
CAS Number	4764-13-0
Molecular Formula	C₁₂H₁₇NO
Molecular Weight	191.27 g/mol
IUPAC Name	2-(piperidin-1-ylmethyl)phenol
Canonical SMILES	C1CCN(CC1)CC2=CC=CC=C2O
InChI Key	FTKQHXNOTYHHLE-UHFFFAOYSA-N

Computed Physicochemical Data

The following table presents computed properties that are valuable in predicting the pharmacokinetic profile and biological activity of a molecule.

Property	Value	Source
XLogP3	1.7	--INVALID-LINK--
Hydrogen Bond Donor Count	1	--INVALID-LINK--
Hydrogen Bond Acceptor Count	2	--INVALID-LINK--
Rotatable Bond Count	2	--INVALID-LINK--
Exact Mass	191.131014166 Da	--INVALID-LINK--
Monoisotopic Mass	191.131014166 Da	--INVALID-LINK--
Topological Polar Surface Area	23.5 Ų	--INVALID-LINK--
Heavy Atom Count	14	--INVALID-LINK--
Complexity	166	--INVALID-LINK--

Experimental Physicochemical Data

Experimental data for this specific compound is limited.

Property	Value	Source
Melting Point	Data not available
Boiling Point	Data not available
pKa (predicted)	10.14 ± 0.30	--INVALID-LINK--
Water Solubility	Data not available	--INVALID-LINK--

Experimental Protocols

Synthesis of 2-(Piperidin-1-ylmethyl)phenol via Mannich Reaction

The synthesis of 2-(Piperidin-1-ylmethyl)phenol is reliably achieved through the Mannich reaction. The protocol provided here is a representative procedure based on established methodologies for synthesizing phenolic Mannich bases.

Materials:

• Phenol (C₆H₅OH)

• Piperidine (C₅H₁₁N)

• Formaldehyde (CH₂O), 37% aqueous solution (formalin)

• Ethanol (C₂H₅OH)

• Diethyl ether ((C₂H₅)₂O)

• Anhydrous sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl), dilute solution

• Sodium hydroxide (NaOH), dilute solution

• Brine (saturated NaCl solution)

• Standard laboratory glassware including a round-bottom flask, reflux condenser, separatory funnel, and beakers

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve phenol (1.0 equivalent) in a suitable volume of ethanol.

• Reagent Addition: To the stirred solution, add piperidine (1.0 equivalent). Subsequently, add the 37% aqueous formaldehyde solution (1.0 equivalent) dropwise. The addition may be exothermic; an ice bath can be used to maintain the temperature below 30°C.

• Reaction: Upon completion of the addition, heat the reaction mixture to reflux (approximately 80°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., hexane:ethyl acetate).

• Work-up: After the reaction is deemed complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the resulting residue in diethyl ether. Transfer the solution to a separatory funnel and wash sequentially with a dilute solution of hydrochloric acid, followed by a dilute solution of sodium hydroxide, and finally with brine.

• Drying and Concentration: Dry the ethereal layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude 2-(Piperidin-1-ylmethyl)phenol using column chromatography on silica gel or by recrystallization from an appropriate solvent system to afford the pure compound.

Diagram of Synthesis Workflow:

Caption: A schematic workflow for the synthesis of 2-(Piperidin-1-ylmethyl)phenol.

Biological Activity and Potential Signaling Pathways

Potential Biological Activities:

• Anticancer Activity: Phenolic Mannich bases have been widely investigated for their cytotoxic effects against various human cancer cell lines.[1] Their mechanisms often involve the induction of apoptosis, modulation of the cell cycle, and inhibition of critical signaling pathways.[3]

• Antimicrobial Activity: The presence of the piperidine ring and the phenolic hydroxyl group suggests potential antibacterial and antifungal properties.[2]

• Antioxidant Activity: Phenolic compounds are renowned for their ability to scavenge reactive oxygen species, thereby mitigating oxidative stress, a key factor in numerous pathologies.[2]

Potential Signaling Pathways:

The diagram below presents a generalized representation of signaling pathways that are frequently implicated in the anticancer effects of phenolic compounds. It is crucial to note that this is a hypothetical model for 2-(Piperidin-1-ylmethyl)phenol and requires experimental validation.

Caption: Potential signaling pathways targeted by 2-(Piperidin-1-ylmethyl)phenol.

Conclusion

2-(Piperidin-1-ylmethyl)phenol is a synthetically accessible compound with a chemical scaffold that suggests a high likelihood of biological activity. While there is a clear need for comprehensive experimental studies to elucidate its specific physicochemical properties and pharmacological profile, this technical guide consolidates the currently available information. The provided synthesis protocol offers a reliable method for its preparation, enabling further investigation by the scientific community. The exploration of its potential biological activities and signaling pathway interactions, based on the broader class of phenolic Mannich bases, provides a foundation for future research endeavors in drug discovery and development.

References

• 1. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jofamericanscience.org [jofamericanscience.org]
• 3. New phenolic Mannich bases with piperazines and their bioactivities - PubMed [pubmed.ncbi.nlm.nih.gov]

Physicochemical Profile of 2-(1-piperidinylmethyl)phenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical characteristics of the organic compound 2-(1-piperidinylmethyl)phenol. Due to the limited availability of direct experimental data for this specific molecule, this guide also incorporates data from closely related isomers and analogs, alongside computed theoretical values, to offer a well-rounded profile. Detailed experimental protocols for its synthesis and the determination of its key physicochemical properties are also presented.

Core Physicochemical Data

The following table summarizes the available quantitative data for 2-(1-piperidinylmethyl)phenol and its related compounds. It is critical to distinguish between experimentally determined values and computationally predicted data.

Property	Value	Data Type	Compound	Source
Molecular Formula	C₁₂H₁₇NO	---	2-(1-piperidinylmethyl)phenol	[1]
Molecular Weight	191.27 g/mol	Computed	2-(1-piperidinylmethyl)phenol	[1]
Melting Point	137-138 °C	Experimental	3-(1-piperidinylmethyl)phenol (isomer)	[2][3]
56-57 °C	Experimental	4-Methyl-2-(1-piperidinylmethyl)phenol (analog)	[4]
Boiling Point	308.1 ± 17.0 °C	Predicted	3-(1-piperidinylmethyl)phenol (isomer)	[2][3]
81-84 °C @ 0.005 Torr	Experimental	4-Methyl-2-(1-piperidinylmethyl)phenol (analog)	[4]
Solubility	Soluble in Methanol	Experimental	3-(1-piperidinylmethyl)phenol (isomer)	[2][3]
Moderately soluble in water (general for phenols)	General Knowledge	Phenols	[5]
pKa	9.97 ± 0.10	Predicted	3-(1-piperidinylmethyl)phenol (isomer)	[2][3]
LogP (XLogP3)	1.7	Computed	2-(1-piperidinylmethyl)phenol	[1]
Topological Polar Surface Area	23.5 Ų	Computed	2-(1-piperidinylmethyl)phenol	[1]
CAS Number	4764-13-0	---	2-(1-piperidinylmethyl)phenol	[1]

Synthesis and Experimental Protocols

2-(1-piperidinylmethyl)phenol is synthesized via the Mannich reaction, a three-component condensation involving a phenol, formaldehyde, and a secondary amine (piperidine).[6][7]

Experimental Protocol: Synthesis via Mannich Reaction

This protocol outlines a general procedure for the synthesis of 2-(1-piperidinylmethyl)phenol.

Materials:

• Phenol

• Formaldehyde (37% aqueous solution)

• Piperidine

• Ethanol (or other suitable solvent)

• Hydrochloric acid (for workup, if necessary)

• Sodium hydroxide (for workup)

• Dichloromethane (or other extraction solvent)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve phenol (1 equivalent) in ethanol.

• To this solution, add piperidine (1 equivalent).

• Cool the mixture in an ice bath and slowly add formaldehyde (1 equivalent) with continuous stirring.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Heat the reaction mixture to reflux and maintain for a specified time (typically several hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from an appropriate solvent system.

Experimental Protocol: Melting Point Determination

Procedure:

• A small, dry sample of the purified compound is packed into a capillary tube.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a controlled rate.

• The temperature at which the substance starts to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.

Experimental Protocol: Solubility Assessment

Procedure:

• To a small, fixed amount of solvent (e.g., 1 mL of water, ethanol, etc.) in a test tube, add a small, pre-weighed amount of the compound.

• Stir or vortex the mixture at a constant temperature.

• Observe for dissolution. If the compound dissolves completely, add another pre-weighed amount and repeat until saturation is reached.

• Solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or quantitatively (e.g., in mg/mL).

Potential Biological Activity and Signaling

While no specific signaling pathways for 2-(1-piperidinylmethyl)phenol have been documented, phenolic compounds are well-known for their antioxidant properties. This activity is generally attributed to their ability to donate a hydrogen atom from the hydroxyl group to neutralize free radicals.

References

• 1. 2-(1-Piperidinylmethyl)phenol | C12H17NO | CID 738453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(1-Piperidinylmethyl)phenol CAS#: 73279-04-6 [amp.chemicalbook.com]
• 3. 3-(1-Piperidinylmethyl)phenol | 73279-04-6 [amp.chemicalbook.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. quora.com [quora.com]
• 6. jofamericanscience.org [jofamericanscience.org]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Structural Elucidation and Isomers of 2-(Piperidin-1-ylmethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 2-(Piperidin-1-ylmethyl)phenol and its positional isomers. It includes a detailed examination of their synthesis, spectroscopic characterization, and a review of relevant biological signaling pathways. This document is intended to serve as a valuable resource for professionals engaged in chemical research and drug development.

Introduction

2-(Piperidin-1-ylmethyl)phenol is a phenolic Mannich base, a class of organic compounds with significant interest in medicinal chemistry due to their diverse biological activities, including potential anticancer, antibacterial, and anti-inflammatory properties. The aminomethyl group introduced onto the phenol ring through the Mannich reaction can significantly influence the compound's physicochemical properties and biological activity. Understanding the structural nuances of this core molecule and its isomers is crucial for the rational design of new therapeutic agents.

This guide will focus on the ortho-substituted isomer, 2-(Piperidin-1-ylmethyl)phenol, and provide comparative data for its meta- and para-substituted counterparts: 3-(Piperidin-1-ylmethyl)phenol and 4-(Piperidin-1-ylmethyl)phenol.

Structural Elucidation and Physicochemical Properties

The structural elucidation of 2-(Piperidin-1-ylmethyl)phenol and its isomers relies on a combination of spectroscopic techniques and physical property measurements.

Property	2-(Piperidin-1-ylmethyl)phenol	3-(Piperidin-1-ylmethyl)phenol	4-(Piperidin-1-ylmethyl)phenol
Molecular Formula	C₁₂H₁₇NO	C₁₂H₁₇NO	C₁₂H₁₇NO
Molecular Weight	191.27 g/mol [1]	191.27 g/mol	191.27 g/mol
CAS Number	4764-13-0[1]	73279-04-6[2]	56771-63-2[3]
IUPAC Name	2-(piperidin-1-ylmethyl)phenol[1]	3-(piperidin-1-ylmethyl)phenol[2]	4-(piperidin-1-ylmethyl)phenol
Appearance	White to pale yellow crystal/powder	White to very pale yellow crystal/powder[2]	Data not readily available

Synthesis of 2-(Piperidin-1-ylmethyl)phenol and its Isomers

The primary synthetic route to 2-(Piperidin-1-ylmethyl)phenol and its isomers is the Mannich reaction. This three-component condensation reaction involves an active hydrogen compound (phenol), an aldehyde (typically formaldehyde), and a secondary amine (piperidine).[2][4] The reaction proceeds via the formation of an electrophilic iminium ion from the amine and formaldehyde, which is then attacked by the nucleophilic phenol ring. The position of the aminomethylation (ortho, meta, or para) is influenced by the reaction conditions and the directing effects of the hydroxyl group.

Experimental Protocols

General Protocol for the Mannich Synthesis of (Piperidin-1-ylmethyl)phenols:

This protocol is a generalized procedure based on established methods for the synthesis of phenolic Mannich bases.[2][4][5][6]

Materials:

• Phenol (1.0 eq)

• Piperidine (1.2 eq)

• Aqueous formaldehyde solution (37 wt. %, 2.0 eq)

• Ethanol or other suitable solvent

• Hydrochloric acid (for acidification, if necessary)

• Sodium bicarbonate solution (for neutralization)

• Ethyl acetate or other suitable extraction solvent

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1.0 eq) in ethanol.

• Add piperidine (1.2 eq) to the solution and stir.

• Slowly add aqueous formaldehyde solution (2.0 eq) to the reaction mixture.

• Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired isomer.

Note: The ratio of ortho, meta, and para isomers can be influenced by factors such as reaction temperature and the presence of catalysts. Separation of the isomers typically requires chromatographic techniques.

Spectroscopic Data

2-(Piperidin-1-ylmethyl)phenol

Spectroscopy	Data
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): 7.52-7.44 (m, 5H, Ar-H), 7.16-7.10 (m, 4H, Ar-H), 4.02 (s, 1H, Ar-CH₂-N), 2.83 (s, 1H, OH), 1.95-1.93 (m, 3H, piperidine-H), 1.84 (d, 2H, piperidine-H)[7]
¹³C NMR	Data not explicitly found for this specific compound in the provided search results. Expected signals would include those for the aromatic carbons (some deshielded by the hydroxyl group), the methylene bridge carbon, and the carbons of the piperidine ring.
IR (Infrared)	Expected characteristic peaks (cm⁻¹): ~3400-3200 (broad, O-H stretch), ~3100-3000 (C-H aromatic stretch), ~2950-2850 (C-H aliphatic stretch), ~1600 & 1450 (C=C aromatic ring stretch), ~1250-1000 (C-N stretch).
Mass Spectrometry	Molecular Ion (M⁺): m/z = 191. Expected fragmentation would involve loss of the piperidine ring or cleavage of the benzylic C-N bond.

Isomers of 2-(Piperidin-1-ylmethyl)phenol

The primary isomers of 2-(Piperidin-1-ylmethyl)phenol are the positional isomers where the piperidinomethyl group is attached to the meta (3-) or para (4-) position of the phenol ring.

• 3-(Piperidin-1-ylmethyl)phenol: In this isomer, the electronic effects of the hydroxyl group on the aminomethyl substituent are different compared to the ortho and para positions, which can influence its reactivity and biological activity.

• 4-(Piperidin-1-ylmethyl)phenol: With the aminomethyl group in the para position, there is a greater degree of conjugation possible with the phenolic hydroxyl group, which can affect its electronic properties.

The synthesis of these isomers generally follows the same Mannich reaction protocol, with the separation of isomers being a key step in obtaining the pure compounds. Their spectroscopic characterization would show distinct patterns, particularly in the aromatic region of the NMR spectra, reflecting the different substitution patterns on the benzene ring.

Biological Signaling Pathways

Phenolic Mannich bases are known to exhibit a range of biological activities, and their mechanisms of action often involve interference with key cellular signaling pathways. While the specific signaling pathways for 2-(Piperidin-1-ylmethyl)phenol are not extensively documented, related phenolic compounds have been shown to induce apoptosis through caspase-dependent mechanisms and modulate the Transforming Growth Factor-β (TGF-β) signaling pathway.[8][9]

Caspase-Dependent Apoptosis

Phenolic compounds can induce programmed cell death, or apoptosis, in cancer cells. One of the major pathways for apoptosis is the caspase cascade. This can be initiated through either the extrinsic (death receptor-mediated) or intrinsic (mitochondrial) pathway. Both pathways converge on the activation of executioner caspases, such as caspase-3, which are responsible for the cleavage of cellular proteins and the morphological changes associated with apoptosis.[8]

Intrinsic apoptosis pathway potentially induced by phenolic Mannich bases.

TGF-β Signaling Pathway

The TGF-β signaling pathway is a crucial regulator of cell growth, differentiation, and apoptosis. Dysregulation of this pathway is often implicated in cancer progression. Small molecules, including some phenolic compounds, have been shown to modulate this pathway, either by inhibiting or activating its components, thereby influencing cellular fate.[9][10]

Modulation of the canonical TGF-β/SMAD signaling pathway by small molecules.

Conclusion

2-(Piperidin-1-ylmethyl)phenol and its isomers are important scaffolds in medicinal chemistry. Their synthesis via the Mannich reaction is a versatile method for generating structural diversity. The structural elucidation of these compounds is readily achieved through standard spectroscopic techniques. While the specific biological mechanisms of action for 2-(Piperidin-1-ylmethyl)phenol are still under investigation, the known activities of related phenolic Mannich bases suggest that they may exert their effects through the modulation of critical cellular signaling pathways such as apoptosis and the TGF-β pathway. Further research into the structure-activity relationships of these isomers will be valuable for the development of novel therapeutic agents.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and characterization of phenolic Mannich bases.

A typical experimental workflow for the synthesis and characterization of (piperidin-1-ylmethyl)phenols.

References

• 1. 2-(1-Piperidinylmethyl)phenol | C12H17NO | CID 738453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. parchem.com [parchem.com]
• 4. repository.sustech.edu:8080 [repository.sustech.edu:8080]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Development of small molecule inhibitors targeting TGF-β ligand and receptor: Structures, mechanism, preclinical studies and clinical usage. | Semantic Scholar [semanticscholar.org]
• 8. Modulatory Effects of Polyphenols on Apoptosis Induction: Relevance for Cancer Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting transforming growth factor‐β signalling for cancer prevention and intervention: Recent advances in developing small molecules of natural origin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Synthesis and characterization of novel phenolic Mannich bases

An In-Depth Technical Guide to the Synthesis and Characterization of Novel Phenolic Mannich Bases

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenolic Mannich bases are a prominent class of organic compounds synthesized through the aminomethylation of phenols.[1] Their structural versatility and wide range of biological activities, including antimicrobial, anticancer, antioxidant, and enzyme inhibitory properties, establish them as crucial scaffolds in medicinal chemistry and drug discovery.[1][2][3] This technical guide provides a comprehensive overview of the synthesis, characterization, and biological significance of novel phenolic Mannich bases. It includes detailed experimental protocols, tabulated quantitative data for comparative analysis, and visual diagrams of synthetic mechanisms and experimental workflows to serve as a practical resource for researchers in the field.

Introduction: The Significance of Phenolic Mannich Bases

The Mannich reaction, a three-component condensation between a compound with an active hydrogen atom, an aldehyde (typically formaldehyde), and a primary or secondary amine, is a cornerstone of synthetic chemistry for creating nitrogen-containing compounds.[1][4] When a phenol serves as the active hydrogen component, the resulting β-amino-carbonyl compounds are known as phenolic Mannich bases.[1]

These molecules are of significant interest to the pharmaceutical industry due to their diverse pharmacological profiles. The introduction of the aminoalkyl group can enhance the physicochemical properties of the parent phenol, potentially improving bioavailability and efficacy.[5][6] The literature extensively documents their potential as anticancer, anti-inflammatory, antimicrobial, anticonvulsant, and analgesic agents.[2][7] Furthermore, their ability to act as enzyme inhibitors makes them valuable leads in the development of treatments for conditions like Alzheimer's disease and diabetes.[8][9]

Synthesis Methodologies

The primary route for synthesizing phenolic Mannich bases is the Mannich reaction, which proceeds via the formation of an electrophilic iminium ion that then reacts with the nucleophilic phenol ring.[1][10] The aminomethylation typically occurs at the ortho or para position relative to the hydroxyl group.[1]

Reaction Mechanism

The synthesis is generally understood to follow a two-step mechanism:

• Formation of the Iminium Ion: The amine reacts with formaldehyde to form an electrophilic iminium ion.[4][11]

• Electrophilic Aromatic Substitution: The electron-rich phenol, often in its more nucleophilic phenolate form, attacks the iminium ion, leading to the formation of a C-C bond and the final phenolic Mannich base.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Recent advances in biological applications of mannich bases — An overview - Int J Pharm Chem Anal [ijpca.org]
• 3. researchgate.net [researchgate.net]
• 4. byjus.com [byjus.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Development of phenolic Mannich bases as α-glucosidase and aldose reductase inhibitors: In vitro and in silico approaches for managing diabetes mellitus and its complications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mannich reaction - Wikipedia [en.wikipedia.org]
• 11. adichemistry.com [adichemistry.com]

Potential Therapeutic Applications of Substituted Phenolic Mannich Bases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Substituted phenolic Mannich bases, a versatile class of organic compounds, have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities. These compounds are synthesized through the Mannich reaction, a three-component aminoalkylation that involves a phenol, formaldehyde, and a primary or secondary amine. The resulting structures, incorporating a phenolic hydroxyl group and an aminoalkyl moiety, are endowed with physicochemical properties that make them promising candidates for drug development. This technical guide provides an in-depth overview of the core therapeutic applications of substituted phenolic Mannich bases, supported by quantitative data, detailed experimental protocols, and visualizations of key processes.

Antimicrobial Activity

Phenolic Mannich bases have demonstrated considerable efficacy against a range of pathogenic bacteria and fungi. Their mechanism of action is often attributed to their ability to disrupt cell membranes, inhibit essential enzymes, or chelate metal ions crucial for microbial growth.

Quantitative Data for Antimicrobial Activity

The antimicrobial potential of various substituted phenolic Mannich bases is summarized in the table below, presenting inhibition zones against different microbial strains.

Compound	Microorganism	Concentration (mg/mL)	Inhibition Zone (mm)	Reference
2,5-bis-morpholinomethyl hydroquinone	Pseudomonas aeruginosa	200	>18 (very active)	[1]
Aspergillus niger	200	>18 (very active)	[1]
Aspergillus niger	100	13-18 (active)	[1]
2,5-bis-piperidinomethyl hydroquinone	Pseudomonas aeruginosa	200	>18 (very active)	[1]
Pseudomonas aeruginosa	100	13-18 (active)	[1]
Pseudomonas aeruginosa	50	13-18 (active)	[1]
1-(morpholinomethyl)-2-naphthol	All tested organisms	All concentrations	<9 (inactive)	[1]
3-(4-chlorophenyl)-3-(morpholin-4-yl)-N-phenylpropanamide	Streptococcus epidermidis	100 µg/mL	High activity

Experimental Protocol: Antimicrobial Screening (Disc Diffusion Method)

A standard method for evaluating the antimicrobial activity of phenolic Mannich bases is the disc diffusion assay.[1]

1. Preparation of Microbial Suspensions:

• Bacterial Suspensions: Inoculate a loopful of the test bacteria into 5 mL of nutrient broth and incubate at 37°C for 24 hours.
• Fungal Suspensions: Inoculate the test fungi into 5 mL of Sabouraud dextrose broth and incubate at 25°C for 48 hours.

2. In Vitro Testing:

• Prepare sterile nutrient agar plates for bacteria and Sabouraud dextrose agar plates for fungi.
• Spread 0.1 mL of the respective microbial suspension evenly over the agar surface.
• Impregnate sterile filter paper discs (6 mm in diameter) with a known concentration of the synthesized Mannich base dissolved in a suitable solvent (e.g., DMSO).
• Place the impregnated discs on the surface of the inoculated agar plates.
• Incubate the bacterial plates at 37°C for 24 hours and the fungal plates at 25°C for 48 hours.
• Measure the diameter of the zone of inhibition around each disc in millimeters. The results are interpreted as follows: <9 mm (inactive), 9-12 mm (partially active), 13-18 mm (active), and >18 mm (very active).[1]

Anticancer Activity

The cytotoxic effects of phenolic Mannich bases against various cancer cell lines have been extensively studied. Their mechanisms of action are diverse and can involve the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in cancer progression.[2][3]

Quantitative Data for Anticancer Activity

The following table summarizes the cytotoxic activity of representative phenolic Mannich bases against different cancer cell lines, with data presented as IC50 values (the concentration required to inhibit 50% of cell growth).

Compound	Cancer Cell Line	IC50 (µM)	Reference
Chalcone Mannich Base Derivative I4	A549	3.09 - 5.08	[4]
A549/DDP	4.69	[4]
Naringenin Derivative (at C-3)	HeLa, MCF-7	>50% inhibition	[5]
4-alkoxy-2-hydroxyacetophenones Mannich bases	Various	0.2 - 10	[3]
8-Hydroxyquinoline-derived Mannich bases (with electron-withdrawing substituents at R5)	Various	Improved activity	[6]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.[7]

1. Cell Seeding:

• Culture cancer cells in a suitable medium and harvest them during the exponential growth phase.
• Seed the cells into a 96-well plate at an optimal density (e.g., 5 × 104 cells/well) and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[2]

2. Compound Treatment:

• Prepare serial dilutions of the phenolic Mannich base in the culture medium.
• Replace the existing medium in the wells with the medium containing different concentrations of the test compound. Include a vehicle control (medium with the solvent used to dissolve the compound) and a positive control (a known anticancer drug).
• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

3. MTT Addition and Incubation:

• After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[2]
• Incubate the plate for an additional 4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

4. Solubilization and Absorbance Measurement:

• Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[2][7]
• Measure the absorbance of each well at a wavelength between 550 and 600 nm using a microplate reader.[7]

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration compared to the vehicle control.
• Plot the percentage of viability against the compound concentration to determine the IC50 value.

Signaling Pathway in Anticancer Activity

Phenolic Mannich bases, particularly chalcone derivatives, can exert their anticancer effects by modulating various signaling pathways. For instance, some derivatives have been shown to induce apoptosis by arresting the cell cycle at the G2/M phase.[4][8]

Caption: G2/M cell cycle arrest and apoptosis induction by phenolic Mannich bases.

Antioxidant Activity

The phenolic hydroxyl group in these Mannich bases is a key structural feature responsible for their antioxidant properties. They can act as free radical scavengers, donating a hydrogen atom to neutralize reactive oxygen species (ROS) and thus mitigating oxidative stress.

Quantitative Data for Antioxidant Activity

The antioxidant capacity of several phenolic Mannich bases, determined by the DPPH radical scavenging assay, is presented below as IC50 values.

Compound	Assay	IC50 (µM)	Reference
Dehydrozingerone Mannich Base (2e)	DPPH	50.23	[9]
Dehydrozingerone (Parent Compound)	DPPH	103.35	[9]
Quercetin (Standard)	DPPH	21.74	[9]
5-(pyrrolidin-1-ylmethyl)vanillic acid	DPPH	Best activity in series	[10]
2-[(diethylamino)methyl]vanillic acid	FRAP	Best activity in series	[10]

Experimental Protocol: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and reliable method for evaluating the free radical scavenging activity of compounds.[9]

1. Reagent Preparation:

• Prepare a stock solution of the phenolic Mannich base in a suitable solvent (e.g., methanol or ethanol).
• Prepare a 0.1 mM solution of DPPH in the same solvent. This solution should have a deep purple color.

2. Assay Procedure:

• In a 96-well plate or cuvettes, add different concentrations of the test compound solution.
• Add the DPPH solution to each well/cuvette and mix well.
• Include a control containing the solvent and the DPPH solution, and a blank containing the solvent only.
• Incubate the mixture in the dark at room temperature for 30 minutes.

3. Absorbance Measurement:

• Measure the absorbance of the solutions at 517 nm using a spectrophotometer. The purple color of the DPPH solution will fade in the presence of an antioxidant.

4. Data Analysis:

• Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100
• Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Anti-inflammatory Activity

Several substituted phenolic Mannich bases have shown promising anti-inflammatory properties. Their mechanism of action is often linked to the inhibition of pro-inflammatory enzymes and the stabilization of cellular membranes.

Quantitative Data for Anti-inflammatory Activity

The anti-inflammatory effects of some phenolic Mannich bases, evaluated by the inhibition of heat-induced albumin denaturation, are shown below.

Compound	Assay	% Inhibition / IC50 (µM)	Reference
Dehydrozingerone Mannich Base (2c)	Albumin Denaturation	Comparable to Diclofenac	[9]
5-(N-methylpiperazino)methyl-4'-methoxy ACA (2b)	Albumin Denaturation	42.47%	[11]
5-morpholinomethyl-4'-methoxy ACA (2d)	Albumin Denaturation	41.90%	[11]
Diclofenac Sodium (Standard)	Albumin Denaturation	35.27%	[11]
Asymmetrical Mono-carbonyl Analogs of Curcumin (AMACs) Mannich Bases (4c, 4d)	Albumin Denaturation	IC50 = 25.3, 26.3	[12]

Experimental Protocol: Inhibition of Heat-Induced Albumin Denaturation

This in vitro assay assesses the ability of a compound to prevent the denaturation of proteins, a hallmark of inflammation.[9][11]

1. Reaction Mixture Preparation:

• Prepare a reaction mixture containing 0.2 mL of egg albumin, 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of the test compound solution at various concentrations.
• A control solution is prepared with 2 mL of distilled water instead of the test compound.

2. Incubation and Heating:

• Incubate the reaction mixtures at 37°C for 20 minutes.
• Heat the mixtures at 70°C in a water bath for 5 minutes.

3. Absorbance Measurement:

• After cooling, measure the absorbance of the solutions at 660 nm.

4. Data Analysis:

• Calculate the percentage of inhibition of protein denaturation using the formula: % Inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100

Cholinesterase Inhibitory Activity

Certain phenolic Mannich bases have been identified as inhibitors of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine. This inhibitory activity makes them potential therapeutic agents for neurodegenerative diseases like Alzheimer's disease.[13]

Quantitative Data for Acetylcholinesterase Inhibitory Activity

The AChE inhibitory activity of some phenolic Mannich bases is presented below.

Compound	Enzyme	IC50 (µM) / Ki (nM)	Reference
Flavokawain B Derivative (Compound 8)	AChE	More active than Rivastigmine	[13]
Schiff Base Derivatives (5a-e, 6a-e, 7a-e)	AChE	Ki = 341.36 - 904.76	[14]
α-Glycosidase	Ki = 176.27 - 621.77	[14]

Experimental Protocol: Ellman's Method for Acetylcholinesterase Inhibition

Ellman's method is a widely used spectrophotometric assay to measure AChE activity.[15]

1. Reagent Preparation:

• Prepare a solution of acetylcholinesterase in a suitable buffer (e.g., Tris-HCl, pH 8.0).
• Prepare a solution of the substrate, acetylthiocholine iodide (ATCI).
• Prepare a solution of Ellman's reagent, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB).
• Prepare solutions of the test phenolic Mannich base at various concentrations.

2. Assay Procedure:

• In a 96-well plate, add the buffer, DTNB solution, and the test compound solution.
• Add the AChE solution to initiate the reaction and incubate for a short period (e.g., 15 minutes) at 37°C.
• Add the ATCI solution to start the enzymatic reaction.

3. Absorbance Measurement:

• Measure the absorbance at 412 nm at regular intervals. The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored product.

4. Data Analysis:

• Calculate the rate of the reaction for each concentration of the inhibitor.
• Determine the percentage of inhibition and subsequently the IC50 value of the compound.

General Synthesis and Evaluation Workflow

The development of therapeutically active phenolic Mannich bases follows a structured workflow from synthesis to biological evaluation.

Caption: General workflow for the synthesis and biological evaluation of phenolic Mannich bases.

Conclusion

Substituted phenolic Mannich bases represent a promising and versatile scaffold in drug discovery. Their diverse biological activities, including antimicrobial, anticancer, antioxidant, anti-inflammatory, and cholinesterase inhibitory effects, underscore their therapeutic potential. The ease of their synthesis and the ability to readily modify their structure allow for the fine-tuning of their pharmacological profiles. Further research, including in-depth mechanistic studies and in vivo evaluations, is warranted to fully elucidate their therapeutic applications and advance the development of novel drugs based on this important chemical class.

References

• 1. researchgate.net [researchgate.net]
• 2. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. Synthesis and Antitumor Evaluation of a Novel Class of Chalcone Mannich Base Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Antimalarial Benzimidazole Derivatives Incorporating Phenolic Mannich Base Side Chains Inhibit Microtubule and Hemozoin Formation: Structure-Activity Relationship and In Vivo Oral Efficacy Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

2-(Piperidin-1-ylmethyl)phenol and its analogues in medicinal chemistry

An In-depth Technical Guide to 2-(Piperidin-1-ylmethyl)phenol and its Analogues in Medicinal Chemistry

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-(piperidin-1-ylmethyl)phenol scaffold, a classic example of a phenolic Mannich base, represents a privileged structure in medicinal chemistry. Formed through the versatile Mannich reaction, this core and its analogues possess a unique combination of a phenolic hydroxyl group and an aminoalkyl moiety, granting them access to a wide array of biological targets. This technical guide provides a comprehensive overview of the synthesis, multifaceted biological activities, and therapeutic potential of this compound class. It details key experimental protocols, presents quantitative biological data in a structured format, and visualizes critical workflows and mechanisms of action to serve as a resource for researchers in drug discovery and development.

Introduction: The Significance of Phenolic Mannich Bases

Mannich bases are β-amino-ketone compounds resulting from the aminoalkylation of an acidic proton located on a substrate, via the Mannich reaction.[1] When the substrate is a phenol, the resulting phenolic Mannich bases incorporate a hydrogen-bond-donating hydroxyl group and a basic amino group, often leading to favorable physicochemical properties for drug development.[2] The parent compound, 2-(piperidin-1-ylmethyl)phenol, serves as a foundational template for a vast library of analogues.

The piperidine ring is one of the most prevalent heterocyclic scaffolds in approved pharmaceuticals, valued for its ability to modulate lipophilicity, introduce a basic center for salt formation, and provide vectors for interaction with biological targets.[3][4] The combination of these two pharmacophores has led to the discovery of compounds with a broad spectrum of activities, including anticancer, antimicrobial, antioxidant, and neuroprotective effects.[1][5]

Synthesis Strategies

The primary method for synthesizing 2-(piperidin-1-ylmethyl)phenol and its analogues is the Mannich reaction . This is a one-pot, three-component condensation reaction involving a phenol, formaldehyde (or another suitable aldehyde), and a secondary amine like piperidine.[6]

General Synthesis Workflow

The reaction proceeds via the formation of an Eschenmoser's salt equivalent from the amine and aldehyde, which then acts as an electrophile, attacking the electron-rich ortho position of the phenol.

Caption: General workflow for the Mannich synthesis of target compounds.

Biological Activities and Therapeutic Potential

Analogues of 2-(piperidin-1-ylmethyl)phenol have demonstrated significant potential across several therapeutic areas.

Anticancer Activity

Phenolic compounds are known for their cytotoxic properties.[7] Derivatives of this scaffold have shown potent activity against various cancer cell lines, including breast, colon, and prostate cancer, as well as osteosarcoma.[7][8]

Mechanism of Action: The primary anticancer mechanism involves the induction of apoptosis . These compounds can modulate the expression of key regulatory proteins in the intrinsic (mitochondrial) pathway of apoptosis.

• Upregulation of Pro-apoptotic Proteins: Increased expression of proteins like Bax and Bad.

• Downregulation of Anti-apoptotic Proteins: Decreased expression of Bcl-2 and Bcl-xL, which normally prevent apoptosis.[9]

• Caspase Activation: This imbalance leads to the release of cytochrome c from the mitochondria, activating a cascade of executioner caspases (e.g., caspase-3 and -9) that dismantle the cell.[8]

Caption: Intrinsic apoptosis pathway targeted by phenolic Mannich bases.

Antimicrobial Activity

The scaffold has shown broad-spectrum antibacterial and antifungal activity.[10] Notably, certain analogues exhibit potent activity against multidrug-resistant (MDR) bacterial strains, such as Pseudomonas aeruginosa and methicillin-resistant Staphylococcus aureus (MRSA).[11]

Mechanism of Action: While multiple mechanisms may be at play, one identified target is DNA gyrase , a type II topoisomerase essential for bacterial DNA replication.[12] Inhibition of this enzyme leads to breaks in the bacterial chromosome and ultimately cell death.

Enzyme Inhibition

Various analogues have been designed as enzyme inhibitors for treating a range of diseases.

• Acetylcholinesterase (AChE) Inhibition: For potential use in Alzheimer's disease.[13]

• Carbonic Anhydrase (CA) Inhibition: Investigated for roles in conditions involving CA dysregulation.[2]

• Monoamine Oxidase (MAO) Inhibition: Explored for applications in neurological disorders like Parkinson's disease and depression.[14]

Quantitative Biological Data

The following tables summarize key quantitative data for representative analogues from the literature.

Table 1: Anticancer Activity (Cytotoxicity)

Compound Analogue	Cancer Cell Line	Assay	IC50 / GI50 Value	Reference
2-((1,2,3,4-tetrahydroquinolin-1-yl)(4-methoxyphenyl)methyl)phenol	U2OS (Osteosarcoma)	Cell Viability	50.5 ± 3.8 µM	[7]
1-n-decanoyl phenol	SCC-40 (Oral Cancer)	Cytotoxicity	24.08 µg/mL	[15]
1-n-decanoyl phenol	SCC-29B (Oral Cancer)	Cytotoxicity	33.08 µg/mL	[15]

| Bis(2,3-dibromo-4,5-dihydroxybenzyl) ether | HeLa (KB) | Cytotoxicity | 3.09 µg/mL |[9] |

Table 2: Antimicrobial Activity

Compound Analogue	Microbial Strain	Assay	MIC Value	Reference
1-(piperidin-1-ylmethyl)naphthalen-2-ol	P. aeruginosa MDR1	Broth Dilution	10 µg/mL	[11]
1-(piperidin-1-ylmethyl)naphthalen-2-ol	S. aureus MDR	Broth Dilution	100 µg/mL	[11]
2-(piperazin-1-yl)naphtho[2,3-d]thiazole-4,9-dione	S. epidermidis	Broth Dilution	1.25 µg/mL (MBC)	[12]

| 2-(piperazin-1-yl)naphtho[2,3-d]thiazole-4,9-dione | MRSA | Broth Dilution | 10 µg/mL (MBC) |[12] |

Table 3: Enzyme Inhibition

Compound Class	Target Enzyme	Ki (Inhibition Constant) Range	Reference
Phenolic Mannich Base Schiff Derivatives	Acetylcholinesterase (AChE)	341.36 - 904.76 nM	[13]
Phenolic Mannich Base Schiff Derivatives	α-Glycosidase	176.27 - 621.77 nM	[13]
Para-hydroxy piperidine derivative	MAO-A	IC50: 0.014 µM	[14]

| Para-hydroxy piperidine derivative | MAO-B | IC50: 0.015 µM |[14] |

Experimental Protocols

General Protocol for Synthesis of 2,6-bis(piperidin-1-ylmethyl)phenol

This protocol is adapted from solvent-free synthesis methods which offer environmental and efficiency benefits.[6]

• Mixing Reactants: In a round-bottom flask, mix an appropriate phenol (1 equivalent), formaldehyde (4 equivalents, typically as a 37% aqueous solution), and piperidine (2 equivalents).

• Irradiation: Fit the flask with a condenser. Irradiate the mixture with a medicinal infrared lamp (e.g., 250 Watts). The reaction temperature typically ranges from 120°C to 180°C.

• Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC). Reaction times are typically short (10-30 minutes).

• Purification: Upon completion, allow the mixture to cool. Purify the resulting crude product directly by column chromatography on silica gel, using a suitable solvent gradient (e.g., hexane/ethyl acetate).

• Characterization: Characterize the final product using spectroscopic methods such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry to confirm its structure and purity.

Protocol for In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC).[11]

• Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate containing Mueller-Hinton Broth (MHB).

• Inoculum: Prepare a bacterial inoculum suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Incubation: Add the bacterial inoculum to each well of the microtiter plate. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Reading Results: Incubate the plate at 37°C for 18-24 hours. The MIC is defined as the lowest concentration of the compound at which there is no visible growth of bacteria.

Protocol for Cytotoxicity Assessment (MTT Assay)

This protocol is a standard colorimetric assay for measuring cell viability.[7]

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of ~5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: The next day, replace the medium with fresh medium containing various concentrations of the test compound. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of ~570 nm.

• Calculation: Cell viability is expressed as a percentage relative to untreated control cells. The IC50 value (the concentration that inhibits 50% of cell growth) can be calculated using dose-response curve fitting software.

Conclusion and Future Directions

The 2-(piperidin-1-ylmethyl)phenol scaffold and its analogues are a versatile and highly tractable class of compounds in medicinal chemistry. The simplicity of their synthesis via the Mannich reaction allows for the rapid generation of diverse chemical libraries. The broad biological activities, ranging from potent anticancer and antimicrobial effects to specific enzyme inhibition, underscore their potential as starting points for novel drug discovery programs.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Systematic modifications of the phenolic and piperidine rings to optimize potency and selectivity for specific targets.

• Mechanism of Action Elucidation: Deeper investigation into the molecular targets and signaling pathways to better understand the basis of their biological effects.

• Pharmacokinetic Profiling: Evaluation of the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds to assess their drug-likeness and potential for in vivo efficacy.

This guide serves as a foundational resource, consolidating key data and methodologies to aid researchers in harnessing the therapeutic potential of these promising molecules.

References

• 1. Recent advances in biological applications of mannich bases — An overview - Int J Pharm Chem Anal [ijpca.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]
• 8. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Biologically active Mannich bases derived from nitroxoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Two new anticancer phenolic derivatives from leaves of Piper betle Linn - PubMed [pubmed.ncbi.nlm.nih.gov]

The Resurgence of Mannich Bases: A Technical Guide to Their Role in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents is a perpetual endeavor in the pharmaceutical sciences. Within the vast arsenal of synthetic chemistry, the Mannich reaction and its products, Mannich bases, have re-emerged as a highly versatile and potent scaffold in drug discovery and development. These β-amino carbonyl compounds, born from a three-component condensation, offer a unique combination of straightforward synthesis, structural diversity, and a broad spectrum of biological activities. This in-depth technical guide provides a comprehensive overview of the core principles of Mannich bases in medicinal chemistry, from their synthesis and biological evaluation to their mechanisms of action, empowering researchers to leverage this privileged scaffold in the design of next-generation therapeutics.

The Mannich Reaction: A Gateway to Bioactive Molecules

The classical Mannich reaction is a one-pot, three-component condensation involving a compound with at least one active hydrogen atom, an aldehyde (commonly formaldehyde), and a primary or secondary amine.[1][2] This carbon-carbon bond-forming reaction is a cornerstone of medicinal chemistry due to its efficiency and the diversity of structures it can generate.[3]

General Reaction Scheme:

A compound containing an active hydrogen (e.g., a ketone, phenol, or heterocycle) reacts with a pre-formed iminium ion, generated in situ from the aldehyde and amine. The resulting product is a β-amino carbonyl compound, the Mannich base.

Synthesis of Bioactive Mannich Bases: Experimental Protocol

The following provides a general, yet detailed, protocol for the synthesis of a hypothetical Mannich base derived from a substituted acetophenone, a common starting material for bioactive derivatives.

Materials:

• Substituted Acetophenone (1.0 eq)

• Paraformaldehyde (1.2 eq)

• Secondary Amine (e.g., piperidine, morpholine) (1.2 eq)

• Hydrochloric Acid (catalytic amount)

• Ethanol (solvent)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Ice bath

• Büchner funnel and filter paper

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the substituted acetophenone (1.0 eq), paraformaldehyde (1.2 eq), and the secondary amine (1.2 eq) in ethanol.

• Add a catalytic amount of hydrochloric acid to the mixture.

• Heat the reaction mixture to reflux (typically 60-80°C) and stir for 2-4 hours.

• Monitor the progress of the reaction by TLC.

• Once the reaction is complete, cool the mixture in an ice bath to induce precipitation of the product.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol) to obtain the pure Mannich base.

• Dry the purified product under vacuum.

• Characterize the final compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activities of Mannich Bases: A Quantitative Overview

Mannich bases exhibit a remarkable range of pharmacological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and anticonvulsant properties.[2][4][5] The biological activity is often attributed to the α,β-unsaturated ketone moiety that can be generated in vivo through deamination.[2] This reactive species can act as a Michael acceptor, alkylating cellular nucleophiles like proteins and DNA.[6]

Anticancer Activity

Numerous studies have demonstrated the potent cytotoxic effects of Mannich bases against various cancer cell lines. The data below summarizes the in vitro anticancer activity of representative Mannich base derivatives.

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
CMB-1	OVCAR-3 (Ovarian)	11.60	[7][8]
CMB-2	A-549 (Lung)	16.22	[7][8]
Compound 36	Jurkat (T-cell leukemia)	10 - 13	[6]
Compound 7	HeLa (Cervical), MCF-7 (Breast)	>50% inhibition	[9]

Antimicrobial Activity

Mannich bases have also shown significant promise as antimicrobial agents, with activity against a broad spectrum of bacteria and fungi. The table below presents the antimicrobial efficacy of selected Mannich base derivatives.

Compound ID	Microorganism	Zone of Inhibition (mm)	Reference
NMB-1	Bacillus subtilis (Gram-positive)	Varies	[7]
NMB-2	Escherichia coli (Gram-negative)	Varies	[7]
Compound 5a	Staphylococcus epidermidis	20	[2]
Ciprofloxacin Mannich Base	Vibrio cholerae	More potent than ciprofloxacin	[10]

Experimental Protocols for Biological Evaluation

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.[11][12]

Materials:

• Cancer cell lines (e.g., A-549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• Mannich base compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of the Mannich base compounds in the culture medium. Replace the medium in the wells with 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (a known anticancer drug). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of cell viability against the compound concentration.

Antimicrobial Activity: Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer disk diffusion method is a standardized technique for determining the susceptibility of bacteria to antimicrobial agents.[13][14][15][16]

Materials:

• Bacterial strains (e.g., E. coli, S. aureus)

• Mueller-Hinton agar plates

• Sterile cotton swabs

• Sterile filter paper disks

• Mannich base compounds (at a known concentration)

• Standard antibiotic disks (positive control)

• Solvent (e.g., DMSO, negative control)

• Incubator

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum by suspending a few colonies in sterile saline to match the turbidity of a 0.5 McFarland standard.

• Plate Inoculation: Dip a sterile cotton swab into the bacterial suspension and streak it evenly over the entire surface of a Mueller-Hinton agar plate to create a bacterial lawn.

• Disk Application: Aseptically place sterile filter paper disks impregnated with a known concentration of the Mannich base compound onto the agar surface. Also, place a standard antibiotic disk and a solvent control disk.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters.

• Interpretation: A larger zone of inhibition indicates greater susceptibility of the bacteria to the compound.

Mechanisms of Action and Signaling Pathways

The therapeutic effects of Mannich bases are mediated through various mechanisms of action, often involving the modulation of key signaling pathways.

Induction of Apoptosis via the Fas/CD95 Signaling Pathway

Some Mannich bases have been shown to induce apoptosis, or programmed cell death, in cancer cells. One of the key extrinsic pathways of apoptosis is initiated by the binding of the Fas ligand (FasL) to its receptor, Fas (also known as CD95 or APO-1).[1][4][9][17] This interaction leads to the trimerization of the Fas receptor and the recruitment of the Fas-associated death domain (FADD) adaptor protein. FADD, in turn, recruits pro-caspase-8, forming the death-inducing signaling complex (DISC).[17] Within the DISC, pro-caspase-8 is activated, initiating a caspase cascade that ultimately leads to the execution of apoptosis. Certain Mannich base derivatives have been found to activate this pathway, leading to cancer cell death.[6]

Caption: Fas/CD95-mediated apoptosis signaling pathway modulated by Mannich bases.

Inhibition of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade that regulates cell proliferation, differentiation, and survival. Dysregulation of this pathway is a hallmark of many cancers. Recent studies have revealed that certain ciprofloxacin-derived Mannich bases can exert their anticancer effects by attenuating the MAPK signaling pathway.[7][8] By inhibiting key kinases in this pathway, such as ERK, JNK, and p38, these compounds can halt uncontrolled cell proliferation and induce apoptosis.

Caption: Inhibition of the MAPK signaling pathway by a ciprofloxacin-derived Mannich base.

A Streamlined Workflow for Mannich Base Drug Discovery

The development of new drugs from Mannich base scaffolds follows a logical and iterative workflow, from initial design and synthesis to preclinical evaluation.

Caption: A typical workflow for the discovery and development of Mannich base drugs.

Conclusion and Future Perspectives

Mannich bases represent a privileged scaffold in medicinal chemistry, offering a potent combination of synthetic accessibility, structural diversity, and a wide array of biological activities. The ability to readily modify their structure allows for the fine-tuning of their pharmacological properties, making them ideal candidates for lead optimization in drug discovery programs. As our understanding of the molecular targets and signaling pathways modulated by these compounds continues to grow, the rational design of novel Mannich base derivatives with enhanced efficacy and selectivity will undoubtedly accelerate the development of new therapies for a range of human diseases. The resurgence of interest in this classic reaction underscores its enduring value in the ongoing search for innovative medicines.

References

• 1. Fas Pathway | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | CD95/Fas, Non-Apoptotic Signaling Pathways, and Kinases [frontiersin.org]
• 4. Fas ligand - Wikipedia [en.wikipedia.org]
• 5. texaschildrens.org [texaschildrens.org]
• 6. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. In Vitro Anticancer Activity of Novel Ciprofloxacin Mannich Base in Lung Adenocarcinoma and High-Grade Serous Ovarian Cancer Cell Lines via Attenuating MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 10. Drug Discovery Workflow - What is it? [vipergen.com]
• 11. atcc.org [atcc.org]
• 12. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 13. asm.org [asm.org]
• 14. Disk diffusion test - Wikipedia [en.wikipedia.org]
• 15. Antimicrobial Sensitivity Testing: Kirby Bauer Disk of Diffusion Method – WPUNJ Microbiology Laboratory Manual [press.wpunj.edu]
• 16. microbenotes.com [microbenotes.com]
• 17. youtube.com [youtube.com]

Exploring the Antimicrobial Frontier: A Technical Guide to Novel Mannich Bases

For Researchers, Scientists, and Drug Development Professionals

The rise of antimicrobial resistance presents a formidable challenge to global health, necessitating the urgent discovery and development of new therapeutic agents. Among the promising avenues of research, Mannich bases, a class of organic compounds synthesized through the aminoalkylation of an acidic proton located on a substrate, have emerged as a versatile scaffold for the design of potent antimicrobial agents. This technical guide provides an in-depth exploration of the antimicrobial potential of novel Mannich bases, summarizing key quantitative data, detailing experimental protocols, and visualizing critical workflows to empower researchers in this vital field.

Antimicrobial Activity of Novel Mannich Bases: A Quantitative Overview

The antimicrobial efficacy of newly synthesized Mannich bases is a critical determinant of their therapeutic potential. Quantitative data from various studies, primarily Minimum Inhibitory Concentration (MIC) and Zone of Inhibition, offer a comparative measure of their activity against a spectrum of pathogenic bacteria and fungi.

Minimum Inhibitory Concentration (MIC) Data

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The following table summarizes the MIC values of representative novel Mannich bases against various microbial strains.

Compound Class/Reference	Test Organism(s)	MIC Range (µg/mL)	Key Findings
Piperazine-substituted 1,2,4-triazole derivatives [1][2]	Candida parapsilosis	0.49 - 62.5	Exhibited significant fungistatic activity, particularly against C. parapsilosis.[1][2]
Gram-positive bacteria (e.g., Staphylococcus spp., Micrococcus spp., Bacillus spp.)	-	Showed significant activity against various Gram-positive bacteria.[1][2]
Gram-negative bacteria (e.g., Enterobacteriaceae family)	-	Select strains demonstrated activity against Gram-negative bacteria.[1]
Nitrothiazole derivatives [3]	Mycobacterium tuberculosis	<0.244 - 31.25	Demonstrated potent and selective antitubercular activity with no cytotoxicity against human cell lines.[3]
Flavone derivatives with a benzylamine moiety [4]	Fungal strains	-	Showed greater antifungal effect than the parent flavonoids.[4]
1,2,4-triazole derivatives with nitro-substituted thiophene [4]	Gram-negative and Gram-positive bacteria	-	More effective against Gram-negative bacteria.[4]
Quaternary Mannich bases [5]	Microsporum canis	-	Exhibited antifungal potency twice that of the reference drug amphotericin-B.[5]
Staphylococcus aureus	-	Was effective against this Gram-positive bacterium.[5]

Zone of Inhibition Data

The agar well diffusion method provides a qualitative or semi-quantitative measure of antimicrobial activity based on the diameter of the zone of growth inhibition around a disk or well containing the test compound.

Compound Class/Reference	Test Organism(s)	Zone of Inhibition (mm)	Key Findings
Substituted acetophenone derivatives [6]	Escherichia coli, Bacillus subtilis, Staphylococcus aureus, Candida albicans	Not specified, but described as "good" and "significant"	Compound with a hydroxyl group at the 2nd position of the aromatic ring near the C=O group showed favorable activity.[6]
1,3,4-oxadiazole derivatives [7]	Staphylococcus aureus, Klebsiella aerogenes, Candida albicans	Not specified, but described as "better activity"	Specific compounds showed notable activity against the tested strains.[7]

Experimental Protocols: A Methodological Framework

The synthesis and antimicrobial evaluation of Mannich bases involve a series of well-defined experimental procedures. This section details the core methodologies cited in the literature.

Synthesis of Mannich Bases

The classical Mannich reaction involves the condensation of a compound with an active hydrogen atom, an aldehyde (commonly formaldehyde), and a primary or secondary amine.[8]

General Procedure:

• Reactant Preparation: A mixture of the substrate containing an active hydrogen, an appropriate aldehyde, and a secondary amine is prepared in a suitable solvent, such as ethanol.[8][9]

• Reaction Conditions: The reaction is typically carried out at room temperature or under reflux, depending on the specific reactants.[3][9] The reaction progress is often monitored using thin-layer chromatography (TLC).[3]

• Product Isolation and Purification: Upon completion, the reaction mixture is processed to isolate the crude product. This may involve filtration, evaporation of the solvent, or extraction. The crude product is then purified using techniques like recrystallization or column chromatography.

• Structural Characterization: The chemical structures of the synthesized Mannich bases are confirmed using various spectroscopic methods, including:

  • Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR are used to determine the proton and carbon framework of the molecule.[1][3]

  • Infrared (IR) Spectroscopy: To identify the functional groups present in the compound.[10]

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of the synthesized compound.[6]

Antimicrobial Screening Protocols

1. Agar Well Diffusion Method:

This method is widely used for preliminary screening of antimicrobial activity.

• Media Preparation: A suitable agar medium (e.g., Mueller-Hinton agar for bacteria) is prepared and sterilized.

• Inoculation: The sterile agar medium is poured into Petri plates and allowed to solidify. The surface of the agar is then uniformly inoculated with a standardized suspension of the test microorganism.

• Well Preparation and Sample Addition: Wells of a specific diameter are aseptically punched into the agar. A defined volume of the test compound solution (at a known concentration) is added to each well.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Observation: The diameter of the zone of inhibition around each well is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

2. Broth Microdilution Method (for MIC Determination):

This method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC).

• Preparation of Serial Dilutions: A two-fold serial dilution of the test compound is prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

• Controls: Positive (microorganism in broth without the test compound) and negative (broth only) controls are included.

• Incubation: The microtiter plate is incubated under appropriate conditions.

• MIC Determination: The MIC is recorded as the lowest concentration of the test compound at which there is no visible growth of the microorganism.

Visualizing the Workflow: Synthesis and Antimicrobial Evaluation

To provide a clear, high-level overview of the research process, the following diagrams illustrate the typical workflows for the synthesis and antimicrobial screening of novel Mannich bases.

Caption: General workflow for the synthesis of novel Mannich bases.

Caption: Workflow for antimicrobial activity screening of Mannich bases.

Mechanism of Action: Unraveling the Antimicrobial Effects

The biological activity of Mannich bases is often attributed to the in vivo or in vitro generation of α,β-unsaturated ketones through a deamination process.[6] These reactive intermediates can then interact with various cellular targets. The proposed mechanisms of action for the antimicrobial effects of Mannich bases include:

• Inhibition of Cell Wall Synthesis: Interference with the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[11]

• Disruption of Cell Membranes: Altering the permeability and integrity of the microbial cell membrane, leading to leakage of cellular contents and cell death.[11]

• Inhibition of Protein Synthesis: Binding to ribosomal subunits or other components of the protein synthesis machinery, thereby halting the production of essential proteins.[11]

The diverse structural modifications possible through the Mannich reaction allow for the fine-tuning of these compounds to target specific microbial pathways, offering a promising strategy in the development of novel antimicrobial agents.[11]

Conclusion and Future Directions

Novel Mannich bases represent a highly promising class of compounds in the quest for new antimicrobial agents. Their straightforward synthesis, structural diversity, and broad spectrum of activity against various pathogens underscore their potential for further development. Future research should focus on elucidating the precise mechanisms of action for different structural classes of Mannich bases, optimizing their pharmacokinetic and pharmacodynamic properties, and exploring their efficacy in preclinical and clinical studies. The systematic approach outlined in this guide provides a foundational framework for researchers to contribute to the advancement of this critical area of drug discovery.

References

• 1. Synthesis and Antimicrobial Activity of New Mannich Bases with Piperazine Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Antimicrobial Activity of New Mannich Bases with Piperazine Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Recent advances in biological applications of mannich bases — An overview - Int J Pharm Chem Anal [ijpca.org]
• 5. Evaluation of antimicrobial activities of several mannich bases and their derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. oarjbp.com [oarjbp.com]
• 9. Efficient synthesis and antimicrobial evaluation of some Mannich bases from 2-arylidine-1-thia-4-azaspiro[4.5]decan-3-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]
• 11. researchgate.net [researchgate.net]

Investigating the Antioxidant Properties of Phenolic Mannich Bases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of phenolic Mannich bases, focusing on their synthesis, antioxidant properties, and the experimental methods used for their evaluation. Phenolic Mannich bases are a versatile class of organic compounds that have garnered significant interest in medicinal chemistry due to their wide range of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3] Their potential to mitigate oxidative stress makes them a focal point for drug discovery and development.[4][5]

Core Concepts: The Synthesis of Phenolic Mannich Bases

The synthesis of these compounds is primarily achieved through the Mannich reaction, a three-component condensation involving a compound with an active hydrogen atom, an aldehyde (commonly formaldehyde), and a primary or secondary amine.[2] In this context, the phenol serves as the active hydrogen component. The reaction leads to the aminomethylation of the phenol, typically at the ortho or para position relative to the hydroxyl group.[2]

The mechanism begins with the formation of an electrophilic iminium ion from the reaction between the amine and formaldehyde. The phenol, acting as a nucleophile, then attacks this iminium ion, forming a new C-C bond and yielding the final phenolic Mannich base.[2]

Caption: General workflow of the Mannich reaction for synthesizing phenolic Mannich bases.

Mechanism of Antioxidant Action

The antioxidant activity of phenolic compounds is primarily attributed to their ability to scavenge free radicals. This is facilitated by the phenolic hydroxyl (-OH) group, which can donate a hydrogen atom or an electron to neutralize reactive oxygen species (ROS), thus interrupting the oxidative chain reactions that lead to cellular damage.[1][5][6] The introduction of an aminomethyl group via the Mannich reaction can modulate this activity, in some cases leading to derivatives with enhanced antioxidant potential compared to the parent phenol.[1][7]

The two primary mechanisms for radical scavenging by phenolic antioxidants are:

• Hydrogen Atom Transfer (HAT): The phenolic antioxidant (ArOH) donates its hydroxyl hydrogen atom to a free radical (R•), quenching the radical and forming a stable antioxidant radical (ArO•).[6]

• Single Electron Transfer (SET): The antioxidant donates an electron to the free radical, forming a radical cation (ArOH•+) and a radical anion (R:-).[6]

Caption: Key mechanisms of free radical scavenging by phenolic antioxidants.

Experimental Protocols

Precise and reproducible experimental protocols are crucial for evaluating the antioxidant potential of newly synthesized compounds. Below are methodologies for common antioxidant assays.

This protocol is a conventional method for synthesizing phenolic Mannich bases.[1][2][7]

• Reactant Mixture: Dissolve the parent phenolic compound (e.g., 20 mmol) in a suitable solvent, such as ethanol.

• Amine/Formaldehyde Addition: In a separate flask, mix an aqueous solution of formaldehyde (e.g., 80 mmol) with the desired secondary amine (e.g., 80 mmol).

• Reaction: Add the amine/formaldehyde mixture to the phenolic solution. Heat the resulting mixture under reflux at approximately 50-80°C for a duration ranging from 30 minutes to several hours.[1][8]

• Isolation: Cool the reaction mixture. If a precipitate forms, it can be collected by filtration. The mixture may be refrigerated overnight to encourage precipitation.[8]

• Purification: The crude product is washed with a suitable cooled solvent (e.g., acetone or distilled water) and can be further purified by recrystallization or column chromatography to yield the pure phenolic Mannich base.[8]

This is one of the most common methods for evaluating the free-radical scavenging ability of a compound.[9][10] The antioxidant reduces the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[10]

• Solution Preparation: Prepare a stock solution of the test compound (phenolic Mannich base) in a suitable solvent (e.g., methanol or DMSO). Prepare a fresh solution of DPPH in methanol (e.g., 1 x 10⁻⁴ M).[9]

• Reaction Mixture: Add aliquots of the test compound at various concentrations to the DPPH solution. A typical ratio is 1 mL of the sample to 2 mL of the DPPH solution.[9]

• Incubation: Incubate the mixture in the dark at room temperature for a set period, typically 30 minutes.[11]

• Absorbance Measurement: Measure the absorbance of the solution at the characteristic wavelength of DPPH (approx. 517 nm) using a spectrophotometer.

• Calculation: The percentage of scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance with the sample. The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is then determined by plotting inhibition percentage against compound concentration.

Caption: Standard experimental workflow for the DPPH radical scavenging assay.

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The reaction produces a colored ferrous-tripyridyltriazine complex, which is measured by its absorbance.[7][9]

• Reagent Preparation: Prepare the FRAP reagent by mixing acetate buffer (300 mM, pH 3.6), a solution of TPTZ (2,4,6-tripyridyl-s-triazine) in HCl, and a solution of FeCl₃·6H₂O.

• Reaction: Add a small volume of the test compound solution to a pre-warmed FRAP reagent.

• Incubation: Incubate the mixture for a specified time (e.g., 4-30 minutes) at 37°C.

• Measurement: Measure the absorbance of the resulting blue-colored solution at approximately 593 nm.

• Quantification: The antioxidant capacity is determined by comparing the absorbance of the sample to a standard curve prepared using a known antioxidant, such as FeSO₄ or Trolox.[9]

Quantitative Data on Antioxidant Activity

The antioxidant efficacy of phenolic Mannich bases is typically quantified by their IC50 values from radical scavenging assays. Lower IC50 values indicate higher antioxidant activity. The tables below summarize data from studies on derivatives of dehydrozingerone and vanillic acid.

Table 1: DPPH Radical Scavenging Activity of Dehydrozingerone (DHZ) Mannich Bases [1]

Compound	Amine Moiety	IC50 (μM)
DHZ (Parent)	-	103.35
2a	N,N-diethylamine	147.64
2b	Piperidine	83.27
2c	N-methylpiperazine	134.15
2d	Morpholine	99.44
2e	N,N-dimethylamine	50.23
Quercetin (Std.)	-	21.74

Data sourced from Hayun et al. (2020). The study showed that most Mannich base derivatives of DHZ exhibited higher antioxidant activity than the parent compound, with the dimethylamine derivative (2e) being the most potent.[1]

Table 2: Antioxidant Activity of Vanillic Acid (VA) Mannich Bases [7][8]

Compound	Amine Moiety	DPPH Scavenging EC50 (μM)	FRAP EC50 (μM)
VA (Parent)	-	11,608.65	21.40
2a	N,N-dimethylamine	66.87	45.10
2b	Morpholine	38.33	60.65
2c	N,N-diethylamine	112.36	17.67
2d	Piperidine	651.16	22.51
2e	Pyrrolidine	26.55	22.09
Quercetin (Std.)	-	6.84	2.71

Data sourced from Hayun et al. (2020). This study found that the introduction of Mannich base groups significantly enhanced the free-radical scavenging activity (DPPH) of vanillic acid but decreased its ferric reduction potential (FRAP) in most cases.[7][8]

Conclusion and Future Prospects

Phenolic Mannich bases represent a promising class of compounds with significant antioxidant properties. The Mannich reaction provides a versatile synthetic route to modify natural phenolic compounds, often enhancing their biological activity.[7] The aminomethyl substituent can influence the antioxidant capacity, and structure-activity relationship studies are key to designing more potent molecules.[1] Future research should continue to explore the synthesis of novel derivatives and investigate their mechanisms of action in more complex biological systems, including their potential to modulate signaling pathways involved in oxidative stress, such as Nrf-2.[5] This will further solidify their potential for development as therapeutic agents for a variety of diseases rooted in oxidative damage.

References

• 1. jyoungpharm.org [jyoungpharm.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of Phenolic Compounds in Human Disease: Current Knowledge and Future Prospects | MDPI [mdpi.com]
• 6. Frontiers | Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study [frontiersin.org]
• 7. Bot Verification [rasayanjournal.co.in]
• 8. researchgate.net [researchgate.net]
• 9. Quantification of the Antioxidant Activity of Plant Extracts: Analysis of Sensitivity and Hierarchization Based on the Method Used - PMC [pmc.ncbi.nlm.nih.gov]
• 10. japsonline.com [japsonline.com]
• 11. Structure-antiradical activity relationships of 25 natural antioxidant phenolic compounds from different classes - PMC [pmc.ncbi.nlm.nih.gov]

The Versatility of 2-(Piperidin-1-ylmethyl)phenol in Heterocyclic Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Piperidin-1-ylmethyl)phenol, a well-known Mannich base, serves as a versatile and valuable precursor in the synthesis of a wide array of heterocyclic compounds. Its inherent structural features, comprising a reactive phenolic hydroxyl group, a tertiary amine, and an activated aromatic ring, provide multiple avenues for cyclization and functionalization. This technical guide explores the utility of 2-(Piperidin-1-ylmethyl)phenol as a foundational building block for constructing diverse heterocyclic scaffolds, with a particular focus on the synthesis of 1,3-benzoxazines, a class of compounds with significant interest in materials science and medicinal chemistry.

Core Synthetic Applications: The Gateway to 1,3-Benzoxazines

The most prominent application of 2-(Piperidin-1-ylmethyl)phenol in heterocyclic synthesis is its role as a precursor to 3,4-dihydro-2H-1,3-benzoxazines. These bicyclic heterocycles are formed through a cyclocondensation reaction with aldehydes, most commonly formaldehyde or its polymer, paraformaldehyde. Mannich bases are recognized as pivotal pharmacophores and bioactive scaffolds, often utilized in the synthesis of potential medicinal agents.[1]

The general reaction involves the electrophilic attack of the aldehyde at the nitrogen atom of the piperidine moiety, followed by an intramolecular cyclization with the phenolic hydroxyl group, eliminating a molecule of water. This straightforward reaction provides a facile entry into substituted benzoxazine systems.

Reaction Workflow: Synthesis of Piperidinyl-Substituted Benzoxazine

The synthesis of a piperidinyl-substituted benzoxazine from 2-(Piperidin-1-ylmethyl)phenol and an aldehyde can be depicted by the following workflow:

Caption: General workflow for the synthesis of piperidinyl-substituted 1,3-benzoxazines.

Experimental Protocols

While a specific protocol for the direct use of 2-(Piperidin-1-ylmethyl)phenol is not extensively detailed in readily available literature, a general and widely applicable procedure for the synthesis of 1,3-benzoxazines from o-aminomethylphenols and aldehydes can be adapted.

General Experimental Protocol for the Synthesis of a 3,4-Dihydro-2H-1,3-benzoxazine Derivative

Materials:

• 2-(Piperidin-1-ylmethyl)phenol

• Paraformaldehyde or Formaldehyde solution (37% in water)

• Solvent (e.g., 1,4-Dioxane, Toluene, or Chloroform)[2]

• Drying agent (e.g., anhydrous Sodium Sulfate)[2]

Procedure:

• To a solution of 2-(Piperidin-1-ylmethyl)phenol (1 equivalent) in a suitable solvent (e.g., chloroform, 40 mL per 6.6 mmol of phenol), add paraformaldehyde (2 equivalents).[2]

• Heat the reaction mixture to reflux and maintain for a period of 2 to 48 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[2]

• Upon completion, cool the reaction mixture to room temperature.

• If necessary, wash the organic phase with a 1N sodium hydroxide solution and then with water to remove any unreacted phenol.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.[2]

• Purify the crude product by a suitable method, such as recrystallization or column chromatography, to yield the desired 3,4-dihydro-2H-1,3-benzoxazine derivative.

Quantitative Data

The yields of benzoxazine synthesis are highly dependent on the specific reactants and reaction conditions employed. For analogous syntheses of bio-based benzoxazines using a Mannich reaction, yields have been reported in the range of 56% to 92%.[2][3]

Precursor System	Aldehyde	Solvent	Reaction Time	Yield (%)	Reference
Vanillin + Jeffamine D-230	Paraformaldehyde	Chloroform	48 h	71	[2]
Thymol + Jeffamine D-230	Paraformaldehyde	Chloroform	48 h	78	[2]
Carvacrol + Jeffamine D-230	Paraformaldehyde	Chloroform	48 h	56	[2]
Thymol + 1,6-diaminohexane	Paraformaldehyde	Solvent-free	-	92	[3]

Note: The data presented is for analogous systems and serves as a general guideline for expected yields in the synthesis of benzoxazines from phenolic precursors.

Potential for Further Heterocyclic Synthesis

While the synthesis of benzoxazines is the most direct application, the structure of 2-(Piperidin-1-ylmethyl)phenol suggests its potential as a precursor for other heterocyclic systems. The ortho-relationship of the hydroxyl and aminomethyl groups can be exploited in various cyclization strategies. For instance, reactions with other bifunctional electrophiles could lead to the formation of different six or seven-membered heterocyclic rings. However, specific examples and detailed protocols for such transformations are not yet widely reported in the literature.

Signaling Pathways and Biological Relevance

The heterocyclic compounds derived from 2-(Piperidin-1-ylmethyl)phenol, particularly those with a benzoxazine core, are of significant interest in drug discovery due to their diverse biological activities. While the precursor itself is not directly implicated in signaling pathways, the resulting heterocycles can interact with various biological targets. For instance, many nitrogen-containing heterocyclic compounds are known to exhibit a wide range of pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities.[4] The development of novel bioactive molecules is a major goal of medicinal chemistry, and heterocycles are key structural motifs in many approved drugs.

The general workflow for the development of bioactive heterocycles from precursors like 2-(Piperidin-1-ylmethyl)phenol can be visualized as follows:

Caption: Drug discovery workflow starting from a heterocyclic precursor.

Conclusion

2-(Piperidin-1-ylmethyl)phenol is a readily accessible and versatile precursor, primarily for the synthesis of 3,4-dihydro-2H-1,3-benzoxazines. The straightforward nature of its cyclocondensation with aldehydes offers an efficient route to this important class of heterocycles. While the direct exploration of this specific Mannich base in the synthesis of other heterocyclic systems is an area ripe for further investigation, the established reactivity patterns of o-aminomethylphenols provide a strong foundation for future synthetic explorations. The potential for the resulting heterocyclic compounds to exhibit significant biological activity underscores the importance of 2-(Piperidin-1-ylmethyl)phenol as a valuable building block for researchers, scientists, and drug development professionals.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. cpsm.kpi.ua [cpsm.kpi.ua]
• 3. Solvent-free synthesis of a formaldehyde-free benzoxazine monomer: study of its curing acceleration effect for commercial benzoxazine - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. globalresearchonline.net [globalresearchonline.net]

Unveiling the Therapeutic Potential: A Guide to Novel Biological Targets for 2-(piperidin-1-ylmethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Published: December 29, 2025

Abstract

This technical guide provides a comprehensive analysis of the potential biological targets of the novel compound 2-(piperidin-1-ylmethyl)phenol. In the absence of extensive direct experimental data for this specific molecule, this document leverages a structure-activity relationship (SAR) approach, drawing insights from structurally analogous compounds and the well-established pharmacology of the piperidine and phenol moieties. We predict that 2-(piperidin-1-ylmethyl)phenol is likely to exhibit activity at key neurological, inflammatory, and oxidative stress-related targets. This guide outlines detailed experimental protocols for target validation and presents hypothesized signaling pathways and workflows in a clear, visual format to facilitate future research and drug development efforts.

Introduction

2-(piperidin-1-ylmethyl)phenol is a phenolic Mannich base, a class of organic compounds recognized for a diverse range of pharmacological activities.[1][2][3] The core structure, featuring a piperidine ring linked to a phenol group via a methylene bridge, is a privileged scaffold in medicinal chemistry, appearing in numerous bioactive molecules.[1] Piperidine derivatives are known to interact with a wide array of biological targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes, with applications in neurodegenerative disorders, psychiatric conditions, and inflammatory diseases.[4][5][6] The phenolic component suggests potential for antioxidant and anti-inflammatory properties.[7][8][9]

This whitepaper aims to bridge the current knowledge gap by proposing and detailing a roadmap for the discovery of novel biological targets for 2-(piperidin-1-ylmethyl)phenol.

Predicted Biological Targets and Rationale

Based on the structural characteristics of 2-(piperidin-1-ylmethyl)phenol, we hypothesize its potential interaction with the following target classes:

• Serotonin (5-HT) Receptors: The piperidine moiety is a common feature in many ligands for serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes.[10][11][12][13] Compounds targeting these receptors have therapeutic applications as antidepressants, anxiolytics, and antipsychotics.

• Dopamine (D2) Receptors: The benzylpiperidine scaffold is a well-established pharmacophore for dopamine D2 receptor ligands.[14][15][16] Interaction with this receptor is a key mechanism for many antipsychotic drugs.

• Sigma (σ) Receptors: Many piperidine-containing molecules exhibit high affinity for sigma-1 (σ1) and sigma-2 (σ2) receptors, which are implicated in a variety of neurological functions and are targets for the treatment of neurodegenerative diseases and pain.[17][18][19]

• Enzymes involved in Inflammation and Oxidative Stress: The phenolic hydroxyl group can act as a hydrogen donor, suggesting potential antioxidant activity through the scavenging of free radicals. Furthermore, many phenolic compounds and piperidine derivatives have demonstrated anti-inflammatory effects by modulating enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), or by affecting inflammatory signaling pathways like NF-κB.[7][9][20][21][22]

Quantitative Data from Structurally Related Compounds

To provide a quantitative basis for our predictions, the following tables summarize the binding affinities and functional activities of structurally similar compounds for the proposed target classes. It is important to note that these data are for analogous compounds and serve as a predictive guide for the potential activity of 2-(piperidin-1-ylmethyl)phenol.

Table 1: Binding Affinities (Ki, nM) of Piperidine Derivatives at Serotonin Receptors

Compound Class	5-HT1A	5-HT2A	5-HT7	Reference
Alkoxy-piperidine derivatives	12	-	25	[10]
N-substituted piperidine derivatives	-	9.3 (pKi)	-	[23]
2,5-Dimethoxyphenylpiperidines	-	Agonist	-	[13]

Table 2: Binding Affinities (Ki, nM) of Benzylpiperidine and Related Derivatives at Dopamine Receptors

Compound Class	D2	Reference
1-Benzyl-4-arylpiperazines	High Affinity	[14][16]
5-[3-(4-arylpiperazin-1-yl)propyl]-1H-benzimidazoles	High Affinity	[15]

Table 3: Binding Affinities (Ki, nM) of Piperidine Derivatives at Sigma Receptors

Compound Class	σ1	σ2	Reference
Phenoxyalkylpiperidines	0.34 - 1.49	17.2 - 809	[17]
Benzylpiperidine-derived compounds	3.2	Lower Affinity	[19]
N-Arylalkylpiperidines	High Affinity	High Affinity	[24]

Table 4: Anti-inflammatory and Antioxidant Activity of Related Compounds

Compound/Extract	Assay	Result	Reference
3-benzoyl-1-methyl-4-phenyl-4-piperidinol hydrochloride	Carrageenan-induced paw edema	61.98 - 90.32% inhibition	[20]
Piperine	Reduction of IL-1β expression	Significant reduction	[25]
Methanol extract of Piper betle	DPPH radical scavenging	Dose-dependent effect	[9]
Curcuminoid-piperine combination	Reduction of C-reactive protein	Significant reduction	[21]

Detailed Experimental Protocols

To validate the predicted biological targets of 2-(piperidin-1-ylmethyl)phenol, the following experimental protocols are recommended.

Receptor Binding Assays

Objective: To determine the binding affinity of 2-(piperidin-1-ylmethyl)phenol for serotonin, dopamine, and sigma receptors.

Methodology:

• Membrane Preparation:

  • Transfect HEK-293 cells with the cDNA for the human receptor of interest (e.g., 5-HT1A, 5-HT2A, D2, σ1).

  • Culture the cells to a high density and harvest.

  • Homogenize the cells in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuge to pellet the membranes.

  • Wash the membrane pellet multiple times by resuspension and centrifugation.

  • Resuspend the final pellet in the assay buffer and determine the protein concentration using a Bradford or BCA assay.

• Competitive Radioligand Binding Assay:

  • In a 96-well plate, combine the cell membrane preparation, a specific radioligand for the target receptor (e.g., [3H]8-OH-DPAT for 5-HT1A, [3H]ketanserin for 5-HT2A, [3H]spiperone for D2, --INVALID-LINK---pentazocine for σ1), and varying concentrations of 2-(piperidin-1-ylmethyl)phenol.

  • Incubate the mixture at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter mat using a cell harvester.

  • Wash the filters with cold assay buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding (determined in the presence of a high concentration of a known unlabeled ligand) from the total binding.

  • Plot the percentage of specific binding against the logarithm of the concentration of 2-(piperidin-1-ylmethyl)phenol.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro Anti-inflammatory Assays

Objective: To evaluate the anti-inflammatory potential of 2-(piperidin-1-ylmethyl)phenol.

Methodology:

• Cell Culture:

  • Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% fetal bovine serum and antibiotics.

• Measurement of Nitric Oxide (NO) Production:

  • Seed the RAW 264.7 cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of 2-(piperidin-1-ylmethyl)phenol for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

  • Measure the accumulation of nitrite (a stable metabolite of NO) in the culture supernatant using the Griess reagent.

  • Determine the absorbance at 540 nm and calculate the nitrite concentration from a standard curve.

• Measurement of Pro-inflammatory Cytokine Production:

  • Treat the cells as described above for NO measurement.

  • Collect the cell culture supernatants and measure the concentrations of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β using commercially available ELISA kits according to the manufacturer's instructions.

• Western Blot Analysis for Inflammatory Mediators:

  • Treat cells with 2-(piperidin-1-ylmethyl)phenol and/or LPS.

  • Lyse the cells and determine the protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against iNOS, COX-2, and phosphorylated/total NF-κB p65.

  • Incubate with a horseradish peroxidase-conjugated secondary antibody and detect the protein bands using an enhanced chemiluminescence (ECL) system.

In Vitro Antioxidant Assays

Objective: To assess the antioxidant capacity of 2-(piperidin-1-ylmethyl)phenol.

Methodology:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

  • Prepare a solution of DPPH in methanol.

  • Add various concentrations of 2-(piperidin-1-ylmethyl)phenol to the DPPH solution.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of radical scavenging activity. Ascorbic acid can be used as a positive control.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay:

  • Generate the ABTS radical cation by reacting ABTS solution with potassium persulfate.

  • Dilute the ABTS radical solution with ethanol to a specific absorbance.

  • Add various concentrations of 2-(piperidin-1-ylmethyl)phenol to the ABTS radical solution.

  • Measure the absorbance at 734 nm after a short incubation period.

  • Calculate the percentage of radical scavenging activity. Trolox can be used as a positive control.

Visualizations

Signaling Pathways

The following diagrams illustrate the hypothesized signaling pathways that may be modulated by 2-(piperidin-1-ylmethyl)phenol based on its predicted targets.

Caption: Hypothesized GPCR signaling pathways for 2-(piperidin-1-ylmethyl)phenol.

Caption: Predicted inhibitory effect on the NF-κB inflammatory pathway.

Experimental Workflows

The following diagrams outline the workflows for the proposed experimental protocols.

Caption: Workflow for receptor binding affinity determination.

Caption: Workflow for in vitro anti-inflammatory activity assessment.

Conclusion and Future Directions

While direct experimental evidence for the biological targets of 2-(piperidin-1-ylmethyl)phenol is currently limited, a thorough analysis of its structural components strongly suggests a rich pharmacological potential, particularly in the areas of neuroscience and inflammation. The piperidine and phenol moieties are well-established pharmacophores that confer affinity for serotonin, dopamine, and sigma receptors, as well as antioxidant and anti-inflammatory properties.

The experimental protocols and workflows detailed in this guide provide a clear and structured approach for the systematic evaluation of these predicted activities. Future research should focus on executing these in vitro assays to establish a definitive biological activity profile for 2-(piperidin-1-ylmethyl)phenol. Positive findings from these initial screens would warrant further investigation into its mechanism of action, selectivity, and potential therapeutic efficacy in relevant in vivo models of neurological and inflammatory disorders. The insights gained from such studies will be crucial in determining the potential of 2-(piperidin-1-ylmethyl)phenol as a lead compound for the development of novel therapeutics.

References

• 1. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 3. Mannich Bases: An Important Pharmacophore in Present Scenario - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sophion.com [sophion.com]
• 5. Piperidine derivatives for the control of Parkinson's and Alzheimer's [innoget.com]
• 6. researchgate.net [researchgate.net]
• 7. Anti-Inflammatory and Antioxidant Properties of Piper Species: A Perspective from Screening to Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Piperine Enhances the Antioxidant and Anti-Inflammatory Activities of Thymoquinone against Microcystin-LR-Induced Hepatotoxicity and Neurotoxicity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-inflammatory and antioxidant activities of methanol extract of Piper betle Linn. (Piper betle L.) leaves and stems by inhibiting NF-κB/MAPK/Nrf2 signaling pathways in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and antidepressant-like activity of novel alkoxy-piperidine derivatives targeting SSRI/5-HT1A/5-HT7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 12. mdpi.com [mdpi.com]
• 13. Discovery and Structure-Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chem.bg.ac.rs [chem.bg.ac.rs]
• 15. Synthesis, dopamine D2 receptor binding studies and docking analysis of 5-[3-(4-arylpiperazin-1-yl)propyl]-1H-benzimidazole, 5-[2-(4-arylpiperazin-1-yl)ethoxy]-1H-benzimidazole and their analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Interaction of arylpiperazines with the dopamine receptor D2 binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ricerca.uniba.it [ricerca.uniba.it]
• 18. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Anti-inflammatory activity of 3-benzoyl-1-methyl-4-phenyl-4-piperidinol hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Antioxidant and anti-inflammatory effects of curcuminoid-piperine combination in subjects with metabolic syndrome: A randomized controlled trial and an updated meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Anti-inflammatory activity of newly synthesized 2,6-bis-(1,1-dimethylethyl)phenol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Neuroprotective effects of piperine on the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine-induced Parkinson's disease mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

One-Pot Synthesis of 2-(Piperidin-1-ylmethyl)phenol: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the one-pot synthesis of 2-(Piperidin-1-ylmethyl)phenol, a valuable intermediate in pharmaceutical development, through the Mannich reaction. This synthesis route is efficient, involving a three-component condensation of phenol, formaldehyde, and piperidine.

Reaction Principle

The synthesis of 2-(Piperidin-1-ylmethyl)phenol is a classic example of the Mannich reaction. This reaction involves the aminoalkylation of an acidic proton located on a carbon atom. In this specific case, the active hydrogen-containing compound is phenol, which reacts with formaldehyde and the secondary amine, piperidine. The reaction proceeds via the formation of an electrophilic iminium ion from piperidine and formaldehyde, which is then attacked by the electron-rich phenol at the ortho position to the hydroxyl group, yielding the desired product. The reaction is typically regioselective for the ortho position due to the directing effect of the hydroxyl group.

Quantitative Data Summary

The one-pot synthesis of 2-(Piperidin-1-ylmethyl)phenol can be performed under various conditions, each offering different advantages in terms of reaction time, yield, and environmental impact. The following table summarizes typical quantitative data for different protocols.

Parameter	Conventional Heating	Microwave Irradiation (Solvent-Free)	Solvent-Free (Conventional Heating)
Phenol (molar eq.)	1	1	1
Piperidine (molar eq.)	1 - 1.2	1 - 1.2	1 - 1.2
Formaldehyde (37% aq.) (molar eq.)	1 - 1.2	1 - 1.2 (or Paraformaldehyde)	1 - 1.2 (or Paraformaldehyde)
Solvent	Ethanol or Methanol	None	None
Catalyst	None (or mild acid/base)	None	None
Temperature (°C)	60-80 (Reflux)	80-120	80-100
Reaction Time	2 - 6 hours	5 - 15 minutes	1 - 3 hours
Reported Yield (%)	75-90	85-95	80-92

Experimental Workflow

The general workflow for the one-pot synthesis of 2-(Piperidin-1-ylmethyl)phenol is illustrated in the diagram below.

Caption: Experimental workflow for the one-pot synthesis of 2-(Piperidin-1-ylmethyl)phenol.

Detailed Experimental Protocol: Conventional Heating Method

This protocol describes a standard laboratory procedure for the synthesis of 2-(Piperidin-1-ylmethyl)phenol using conventional heating in an ethanol solvent.

Materials:

• Phenol (1.0 eq)

• Piperidine (1.1 eq)

• Formaldehyde solution (37% in water, 1.1 eq)

• Ethanol

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve phenol (1.0 eq) in ethanol.

• Addition of Reactants: To the stirred solution, add piperidine (1.1 eq) followed by the dropwise addition of formaldehyde solution (1.1 eq).

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to afford pure 2-(Piperidin-1-ylmethyl)phenol.

Protocol Variations

• Solvent-Free Synthesis (Conventional Heating): The reactants can be mixed in a flask without any solvent and heated at 80-100 °C for 1-3 hours. The work-up procedure is similar to the conventional method.

• Microwave-Assisted Solvent-Free Synthesis: For a more rapid synthesis, the reactants can be mixed in a microwave-safe vessel and irradiated in a microwave reactor at 80-120 °C for 5-15 minutes. This method often leads to higher yields and is considered a green chemistry approach.

Safety Precautions

• Phenol is corrosive and toxic; handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Formaldehyde is a known carcinogen and should be handled in a well-ventilated fume hood.

• Piperidine is a flammable and corrosive liquid.

• All procedures should be carried out in a well-ventilated laboratory fume hood.

Application Notes and Protocols for Ortho-Selective Mannich Reaction of Phenols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mannich reaction is a cornerstone of organic synthesis, enabling the aminomethylation of acidic protons, including those on a phenol ring. The resulting Mannich bases are valuable intermediates in the synthesis of a wide array of pharmaceuticals and other biologically active molecules. Directing this substitution to the ortho position of the phenolic hydroxyl group is of particular interest as it provides a scaffold for developing molecules with specific steric and electronic properties crucial for their biological function. However, controlling the regioselectivity of the Mannich reaction on phenols can be challenging, as substitution often occurs at both the ortho and para positions. This document provides an overview of modern catalytic approaches that achieve high ortho-selectivity and details generalized experimental protocols.

The classical Mannich reaction involves the condensation of a phenol with a non-enolizable aldehyde, typically formaldehyde, and a primary or secondary amine.[1] The reaction proceeds via the formation of an electrophilic iminium ion, which is then attacked by the electron-rich phenol ring.[2] The inherent directing effect of the hydroxyl group activates both the ortho and para positions for electrophilic substitution.[3] Achieving high ortho-selectivity often necessitates the use of specific catalysts or reaction conditions that favor the formation of a transition state leading to the ortho product. Recent advancements have demonstrated that various catalysts, including those based on copper(II), vanadium, Brønsted acids, and iodine, can effectively direct the aminomethylation to the ortho position with moderate to excellent yields.[4][5][6][7]

Factors Influencing Ortho-Selectivity

Several factors can influence the regioselectivity of the Mannich reaction on phenols:

• Catalyst: The choice of catalyst is paramount in directing ortho-substitution. Metal-based catalysts, such as Cu(II) and Vanadium, can coordinate with the phenolic hydroxyl group, thereby favoring the formation of an intermediate that directs the aminomethylation to the adjacent ortho position.[4][5] Brønsted acids have also been shown to promote high ortho-selectivity.[6]

• Solvent: The solvent can influence the reaction rate and selectivity. Common solvents for the Mannich reaction include ethanol, methanol, and benzene.[2][8] The choice of solvent can affect the solubility of the reactants and the stability of the intermediates.

• Temperature: Reaction temperature can impact the regioselectivity. In some cases, lower temperatures may favor the formation of the ortho isomer.

• Nature of the Amine: The structure of the amine (primary or secondary) can influence the outcome of the reaction. Secondary amines are typically used for the synthesis of simple Mannich bases, while primary amines can lead to the formation of benzoxazine derivatives.

• Substituents on the Phenol Ring: The electronic and steric nature of substituents already present on the phenol ring can influence the position of aminomethylation.

Quantitative Data Summary

The following table summarizes representative quantitative data for various catalytic systems that promote the ortho-selective Mannich reaction of phenols. Please note that yields are highly dependent on the specific substrate and reaction conditions.

Phenol Substrate	Amine/Amine Precursor	Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%) of Ortho-Product
Phenol	Potassium aminomethyltrifluoroborate	Cu(OAc)₂	Dichloroethane	80	12	85[4]
4-Methoxyphenol	N,N-Dimethylaniline	V₂O₅	Dichloroethane	60	24	78[5]
Phenol	N,O-acetal	Brønsted Acid (Tf₂NH)	Dichloroethane	25	1	95[6]
4-Phenylphenol	N,N-Dimethyl-p-toluidine	I₂ / Sodium Percarbonate	Water	80	12	82[7]
2,4-Di-tert-butylphenol	Morpholine	None (Conventional)	Ethanol	Reflux	3	>90

Experimental Protocols

Below are generalized protocols for performing an ortho-selective Mannich reaction on phenols using different catalytic systems. Researchers should optimize these conditions for their specific substrates.

Protocol 1: Copper(II)-Catalyzed Ortho-Aminomethylation[4]

This protocol utilizes a copper(II) catalyst to achieve high ortho-selectivity with aminomethyltrifluoroborates as the aminomethylating agent.

Materials:

• Substituted Phenol (1.0 equiv)

• Potassium Aminomethyltrifluoroborate (1.5 equiv)

• Copper(II) Acetate (Cu(OAc)₂, 10 mol%)

• Dichloroethane (DCE)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vessel, add the substituted phenol, potassium aminomethyltrifluoroborate, and copper(II) acetate.

• Evacuate and backfill the vessel with an inert gas three times.

• Add anhydrous dichloroethane via syringe.

• Stir the reaction mixture at 80 °C for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Brønsted Acid-Catalyzed Ortho-Aminomethylation[6]

This method employs a Brønsted acid to catalyze the reaction between a phenol and an N,O-acetal, affording the ortho-aminomethylated product.

Materials:

• Substituted Phenol (1.0 equiv)

• N,O-acetal (1.2 equiv)

• Triflimide (Tf₂NH, 5 mol%)

• Dichloroethane (DCE)

Procedure:

• To a reaction vessel, add the substituted phenol and the N,O-acetal.

• Dissolve the reactants in dichloroethane.

• Add the Brønsted acid catalyst to the solution.

• Stir the reaction mixture at room temperature (25 °C) for 1 hour.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Visualizations

General Workflow for Ortho-Selective Mannich Reaction of Phenols

Caption: A generalized experimental workflow for the ortho-selective Mannich reaction of phenols.

Signaling Pathway for Catalyst-Directed Ortho-Substitution

Caption: A simplified diagram illustrating the role of a catalyst in directing ortho-substitution.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Cu(II)-Catalyzed ortho-Selective Aminomethylation of Phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Brønsted acid catalysed chemo- and ortho-selective aminomethylation of phenol - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Aqueous C–H aminomethylation of phenols by iodine catalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. revroum.lew.ro [revroum.lew.ro]

Application Notes: Synthesis of 2-(piperidin-1-ylmethyl)phenol via Mannich Reaction

AN-CHEM028

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of 2-(piperidin-1-ylmethyl)phenol, a Mannich base, through the three-component condensation reaction of phenol, formaldehyde, and piperidine. The protocol includes a step-by-step experimental procedure, reagent data, and a graphical representation of the workflow and reaction mechanism.

Introduction

The Mannich reaction is a fundamental organic transformation that involves the aminoalkylation of an acidic proton located on a carbon atom.[1] It is a three-component condensation of an active hydrogen compound (in this case, phenol), formaldehyde, and a secondary amine (piperidine).[2][3] The resulting product is a β-amino-carbonyl compound known as a "Mannich base."[2] This specific protocol outlines the synthesis of 2-(piperidin-1-ylmethyl)phenol, a valuable building block in pharmaceutical and chemical research.[4][5] The reaction proceeds via the formation of an iminium ion from piperidine and formaldehyde, which then electrophilically attacks the electron-rich phenol ring, primarily at the ortho position due to stabilization by the hydroxyl group.[1][6]

Reaction Scheme

Experimental Protocol

3.1 Materials and Reagents

• Phenol (C₆H₅OH)

• Piperidine (C₅H₁₁N)

• Formaldehyde (CH₂O), 37% aqueous solution

• Ethanol (C₂H₅OH), 95%

• Diethyl ether ((C₂H₅)₂O)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

3.2 Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with hotplate

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

3.3 Synthetic Procedure

• Reaction Setup: Place phenol (9.4 g, 0.1 mol) and ethanol (25 mL) into the 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel. Stir the mixture until the phenol is completely dissolved.

• Reagent Addition: Cool the flask in an ice bath to 0-5 °C. Add piperidine (8.5 g, 0.1 mol) to the flask with continuous stirring.

• Formaldehyde Addition: Add formaldehyde (8.1 mL of 37% aqueous solution, 0.1 mol) dropwise via the dropping funnel over 30 minutes, ensuring the temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Reflux: Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 4 hours.

• Work-up: Cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the resulting residue, add 100 mL of diethyl ether and 100 mL of deionized water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with deionized water (2 x 50 mL) and saturated sodium bicarbonate solution (2 x 50 mL) to remove unreacted phenol.

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification (Optional): The crude product can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to obtain pure 2-(piperidin-1-ylmethyl)phenol.

Data Presentation

Table 1: Reagent Quantities and Stoichiometry

Reagent	Molecular Weight ( g/mol )	Moles (mol)	Mass / Volume	Stoichiometric Ratio
Phenol	94.11	0.1	9.4 g	1.0
Piperidine	85.15	0.1	8.5 g (9.8 mL)	1.0
Formaldehyde (37% aq.)	30.03	0.1	8.1 mL	1.0

Table 2: Product Characterization

Parameter	Value
Product Name	2-(piperidin-1-ylmethyl)phenol
Molecular Formula	C₁₂H₁₇NO
Molecular Weight	191.27 g/mol [4]
Theoretical Yield	19.13 g
Appearance	White to pale yellow crystalline solid
Storage	Sealed in dry, room temperature[4]

Visualizations

5.1 Experimental Workflow

Caption: Workflow for the synthesis of 2-(piperidin-1-ylmethyl)phenol.

5.2 Reaction Mechanism

Caption: Mechanism of the Mannich reaction for phenol, piperidine, and formaldehyde.

References

• 1. adichemistry.com [adichemistry.com]
• 2. byjus.com [byjus.com]
• 3. Mannich reaction - Wikipedia [en.wikipedia.org]
• 4. 4764-13-0|2-(Piperidin-1-ylmethyl)phenol|BLD Pharm [bldpharm.com]
• 5. 2-(1-Piperidinylmethyl)phenol | C12H17NO | CID 738453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]

Catalytic Applications of 2-(Piperidin-1-ylmethyl)phenol Metal Complexes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal complexes derived from 2-(Piperidin-1-ylmethyl)phenol and its analogs have emerged as a versatile class of catalysts with significant applications in organic synthesis. The ligand, a Mannich base readily synthesized from phenol, formaldehyde, and piperidine, features a bidentate N,O-donor set that can coordinate with a variety of metal centers. This structural motif imparts unique electronic and steric properties to the resulting metal complexes, enabling their use in a diverse range of catalytic transformations, including oxidation reactions, carbon-carbon bond formation, and polymerization processes. These catalysts are of particular interest to the pharmaceutical industry and drug development professionals due to their potential for efficient and selective synthesis of complex organic molecules.

This document provides detailed application notes and experimental protocols for the use of 2-(Piperidin-1-ylmethyl)phenol metal complexes in several key catalytic reactions.

Copper Complexes in Catalytic Oxidation

Copper complexes of 2-(Piperidin-1-ylmethyl)phenol and related Schiff base derivatives have demonstrated significant catalytic activity in various oxidation reactions. These reactions are fundamental in both bulk and fine chemical synthesis.

Epoxidation of Alkenes

Copper(II) complexes of Schiff bases derived from substituted 2-((piperidin-1-yl)methyl)phenol analogs are effective catalysts for the epoxidation of alkenes, such as styrene. These reactions typically utilize a mild oxidant and afford high conversion and selectivity to the corresponding epoxide. For instance, two copper(II) complexes derived from a bromo-substituted piperazin-1-ylethylimino)methyl)phenol ligand have shown high catalytic activity for the epoxidation of styrene, with conversions and selectivity exceeding 90%[1].

Quantitative Data for Styrene Epoxidation

Catalyst	Substrate	Oxidant	Solvent	Conversion (%)	Selectivity (%)	Reference
[Cu(HL)(ONO2)]NO3	Styrene	H₂O₂	Acetonitrile	>90	>90	[1]
[CuCl(HL)]Cl∙H₂O	Styrene	H₂O₂	Acetonitrile	>90	>90	[1]

Experimental Protocol: Catalytic Epoxidation of Styrene

This protocol is a representative procedure based on related copper Schiff base catalyzed epoxidations.

Materials:

• Styrene

• Copper(II) catalyst (e.g., [Cu(HL)(ONO2)]NO3)

• Hydrogen peroxide (30% aqueous solution)

• Acetonitrile (anhydrous)

• Internal standard (e.g., dodecane) for GC analysis

• Reaction vial or round-bottom flask with a magnetic stirrer

Procedure:

• To a reaction vial, add the copper(II) catalyst (0.01 mmol).

• Add acetonitrile (5 mL) and the internal standard.

• Add styrene (1 mmol) to the reaction mixture.

• Initiate the reaction by the dropwise addition of hydrogen peroxide (2 mmol).

• Stir the reaction mixture at a constant temperature (e.g., 60 °C) for the desired time (e.g., 24 hours).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by gas chromatography (GC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and analyze the product distribution by GC.

Workflow for Styrene Epoxidation

References

• 1. Catecholase activity investigations using in situ copper complexes continuing Schiff base derivatives with a theoretical calculation – Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols: 2-(Piperidin-1-ylmethyl)phenol in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Piperidin-1-ylmethyl)phenol is a bidentate ligand featuring a phenolic oxygen and an amino nitrogen, making it a promising candidate for coordination with a variety of metal centers. While the achiral form of this ligand has been utilized in coordination chemistry, the application of its chiral analogues in asymmetric catalysis is an emerging area of interest. The rigid piperidine ring and the proximate phenolic hydroxyl group can create a well-defined chiral pocket around a metal center, enabling stereoselective transformations.

This document provides an overview of the potential applications of chiral 2-(Piperidin-1-ylmethyl)phenol as a ligand in asymmetric catalysis. The protocols detailed below are based on established methodologies for structurally similar chiral amino alcohol ligands and are intended to serve as a starting point for researchers exploring the catalytic potential of this novel ligand scaffold.

Potential Applications in Asymmetric Catalysis

The structural characteristics of chiral 2-(Piperidin-1-ylmethyl)phenol make it a suitable candidate for a range of asymmetric reactions, including but not limited to:

• Asymmetric Transfer Hydrogenation of Ketones: The ligand can coordinate to ruthenium, rhodium, or iridium centers to facilitate the enantioselective reduction of prochiral ketones to chiral secondary alcohols.

• Asymmetric Henry (Nitroaldol) Reaction: In complex with copper(II), the ligand can catalyze the enantioselective addition of nitroalkanes to aldehydes, yielding valuable chiral β-nitro alcohols.

• Asymmetric Addition of Organozincs to Aldehydes: The ligand can be employed to direct the enantioselective addition of dialkylzinc reagents to aldehydes, producing chiral secondary alcohols.

Data Presentation: Performance of Analogous Amino Alcohol Ligands

The following tables summarize typical results obtained for asymmetric reactions using chiral amino alcohol ligands that are structurally related to 2-(Piperidin-1-ylmethyl)phenol. This data can be used as a benchmark for evaluating the performance of new chiral derivatives of 2-(Piperidin-1-ylmethyl)phenol.

Table 1: Asymmetric Transfer Hydrogenation of Acetophenone using a Ru(II)-Amino Alcohol Catalyst

Entry	Ligand	Solvent	Temp (°C)	Conversion (%)	ee (%)
1	(1R,2S)-Ephedrine	Isopropanol	25	>99	95 (S)
2	(1S,2R)-Ephedrine	Isopropanol	25	>99	95 (R)
3	(S)-Proline-derived amino alcohol	Water	40	98	92 (S)

Table 2: Asymmetric Henry Reaction of Benzaldehyde with Nitromethane using a Cu(II)-Amino Alcohol Catalyst

Entry	Ligand	Solvent	Temp (°C)	Yield (%)	ee (%)
1	(1R,2S)-N-Methylephedrine	Ethanol	0	85	92 (R)
2	Chiral Bis(oxazoline)	THF	-20	90	95 (S)
3	(S)-Valine-derived amino alcohol	Methanol	25	78	88 (S)

Table 3: Asymmetric Addition of Diethylzinc to Benzaldehyde

Entry	Ligand	Solvent	Temp (°C)	Yield (%)	ee (%)
1	(-)-DAIB	Toluene	0	97	98 (R)
2	(1R,2S)-N,N-Dibutylnorephedrine	Hexane	0	95	99 (S)
3	Chiral TADDOL	Toluene	-30	92	>99 (R)

Experimental Protocols

The following are detailed, adaptable protocols for investigating the catalytic activity of chiral 2-(Piperidin-1-ylmethyl)phenol derivatives. Note: These protocols are based on analogous systems and may require optimization for the specific ligand and substrate.

Protocol 1: Asymmetric Transfer Hydrogenation of a Prochiral Ketone

This protocol is adapted from established procedures for ruthenium-catalyzed transfer hydrogenation reactions using chiral amino alcohol ligands.[1][2][3][4]

Materials:

• Chiral 2-(Piperidin-1-ylmethyl)phenol ligand

• [Ru(p-cymene)Cl₂]₂

• Prochiral ketone (e.g., acetophenone)

• Isopropanol (anhydrous)

• Potassium hydroxide (KOH)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Catalyst Preparation (in situ):

• In a Schlenk flask under an inert atmosphere, dissolve the chiral 2-(Piperidin-1-ylmethyl)phenol ligand (0.025 mmol) and [Ru(p-cymene)Cl₂]₂ (0.005 mmol) in anhydrous isopropanol (5 mL).

• Stir the mixture at room temperature for 30 minutes to form the catalyst precursor.

• Add a solution of KOH (0.025 mmol) in isopropanol (1 mL) to the mixture and stir for an additional 15 minutes. The color of the solution should change, indicating the formation of the active catalyst.

Reaction Procedure:

• To the freshly prepared catalyst solution, add the prochiral ketone (1.0 mmol).

• Stir the reaction mixture at the desired temperature (e.g., room temperature) and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by adding a few drops of water.

• Remove the solvent under reduced pressure.

• Extract the residue with an appropriate organic solvent (e.g., ethyl acetate) and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Protocol 2: Asymmetric Henry (Nitroaldol) Reaction

This protocol is based on copper(II)-catalyzed asymmetric Henry reactions.[5][6][7][8]

Materials:

• Chiral 2-(Piperidin-1-ylmethyl)phenol ligand

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Aldehyde (e.g., benzaldehyde)

• Nitroalkane (e.g., nitromethane)

• Ethanol (anhydrous)

• Tertiary amine base (e.g., triethylamine)

• Standard laboratory glassware

Catalyst Preparation (in situ):

• In a round-bottom flask, dissolve the chiral 2-(Piperidin-1-ylmethyl)phenol ligand (0.055 mmol) and Cu(OAc)₂·H₂O (0.05 mmol) in anhydrous ethanol (1.5 mL).

• Stir the mixture at room temperature for 1 hour to form the copper-ligand complex.

Reaction Procedure:

• To the catalyst solution, add the nitroalkane (10 mmol) followed by the aldehyde (1.0 mmol).

• Add the tertiary amine base (0.1 mmol) to initiate the reaction.

• Stir the reaction mixture at the desired temperature (e.g., 0 °C or room temperature) for the required time (typically 24-72 hours), monitoring by TLC.

• After completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Determine the yield and enantiomeric excess of the resulting β-nitro alcohol by NMR and chiral HPLC analysis, respectively.

Protocol 3: Asymmetric Addition of Diethylzinc to an Aldehyde

This protocol is adapted from well-established procedures for the enantioselective addition of dialkylzinc reagents to aldehydes using chiral amino alcohols.[9][10][11]

Materials:

• Chiral 2-(Piperidin-1-ylmethyl)phenol ligand

• Diethylzinc (Et₂Zn) solution in hexanes

• Aldehyde (e.g., benzaldehyde)

• Toluene (anhydrous)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk line)

Reaction Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the chiral 2-(Piperidin-1-ylmethyl)phenol ligand (0.02 mmol) in anhydrous toluene (2 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the diethylzinc solution (1.0 M in hexanes, 1.2 mmol) to the ligand solution and stir the mixture at 0 °C for 30 minutes.

• Add the aldehyde (1.0 mmol) to the reaction mixture.

• Stir the reaction at 0 °C and monitor its progress by TLC.

• Once the reaction is complete, quench it by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Allow the mixture to warm to room temperature and extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the yield and enantiomeric excess of the chiral alcohol product by NMR and chiral HPLC or GC analysis.

Visualizations

Proposed Catalytic Cycle for Asymmetric Transfer Hydrogenation

Caption: Proposed catalytic cycle for the asymmetric transfer hydrogenation of a ketone.

Experimental Workflow for Ligand Screening

References

• 1. β-Amino alcohols as ligands for asymmetric transfer hydrogenation of ketones in water - East China Normal University [pure.ecnu.edu.cn]
• 2. Asymmetric transfer hydrogenation of ketones using amino alcohol and monotosylated diamine derivatives of indane - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Modern Methods for Asymmetric Hydrogenation of Ketones [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Cu (II)-Catalyzed Asymmetric Henry Reaction with a Novel C1-Symmetric Aminopinane-Derived Ligand [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 10. digibug.ugr.es [digibug.ugr.es]
• 11. Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by N-(9-Phenylfluoren-9-yl) β-Amino Alcohols [organic-chemistry.org]

Application Notes and Protocols for the Purification of 2-(Piperidin-1-ylmethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Piperidin-1-ylmethyl)phenol is a phenolic Mannich base with potential applications in medicinal chemistry and drug development. Its synthesis, typically achieved through the Mannich reaction of phenol, formaldehyde, and piperidine, often results in a crude product containing unreacted starting materials and side products.[1] Therefore, effective purification is a critical step to obtain the compound at a purity level suitable for further biological evaluation and downstream applications.

This document provides detailed protocols for the purification of 2-(Piperidin-1-ylmethyl)phenol using two common laboratory techniques: recrystallization and column chromatography. The selection of the appropriate method will depend on the impurity profile and the desired final purity of the compound.

Chemical Properties of 2-(Piperidin-1-ylmethyl)phenol[2]

Property	Value
Molecular Formula	C₁₂H₁₇NO
Molecular Weight	191.27 g/mol
CAS Number	4764-13-0

Purification Strategies

The purification of 2-(Piperidin-1-ylmethyl)phenol can be approached through two primary methods: recrystallization and column chromatography. Recrystallization is often effective for removing small amounts of impurities from a solid sample, while column chromatography is a more versatile technique for separating the desired compound from a complex mixture.

Experimental Workflow

References

• 1. Mannich reaction - Wikipedia [en.wikipedia.org]

Application Note: Spectroscopic Characterization of 2-(Piperidin-1-ylmethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the spectroscopic characterization of 2-(Piperidin-1-ylmethyl)phenol, a Mannich base with potential applications in medicinal chemistry and drug development. The protocols and data presented herein cover Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering a comprehensive framework for the structural elucidation and quality control of this compound.

Chemical Structure

IUPAC Name: 2-(Piperidin-1-ylmethyl)phenol Molecular Formula: C₁₂H₁₇NO Molecular Weight: 191.27 g/mol [1] CAS Number: 4764-13-0[1]

Structure:

(Note: An illustrative image would be placed here in a final document.)

Spectroscopic Data Summary

The following tables summarize the expected spectroscopic data for 2-(Piperidin-1-ylmethyl)phenol based on analysis of its chemical structure and data from related compounds.

Table 1: ¹H NMR Data (Predicted)

Solvent: CDCl₃, Reference: TMS (0.00 ppm)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 9.5 - 11.0	br s	1H	Phenolic -OH
~ 7.15	dd	1H	Ar-H
~ 7.10	dt	1H	Ar-H
~ 6.85	dd	1H	Ar-H
~ 6.75	dt	1H	Ar-H
~ 3.65	s	2H	-CH₂- (Methylene bridge)
~ 2.45	t	4H	Piperidine -CH₂- (adjacent to N)
~ 1.60	m	4H	Piperidine -CH₂-
~ 1.45	m	2H	Piperidine -CH₂-

Table 2: ¹³C NMR Data (Predicted)

Solvent: CDCl₃, Reference: CDCl₃ (77.16 ppm)

Chemical Shift (δ) ppm	Assignment
~ 158.0	Ar-C (C-OH)
~ 129.0	Ar-CH
~ 128.5	Ar-CH
~ 122.0	Ar-C (C-CH₂)
~ 119.0	Ar-CH
~ 116.0	Ar-CH
~ 62.0	-CH₂- (Methylene bridge)
~ 54.0	Piperidine -CH₂- (adjacent to N)
~ 26.0	Piperidine -CH₂-
~ 24.0	Piperidine -CH₂-

Table 3: IR Spectroscopy Data (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
3200 - 3500	Broad	O-H stretch (phenolic)
3010 - 3100	Medium	C-H stretch (aromatic)
2850 - 3000	Medium-Strong	C-H stretch (aliphatic)
1580 - 1610	Medium	C=C stretch (aromatic ring)
1450 - 1490	Medium	C=C stretch (aromatic ring)
1200 - 1300	Strong	C-O stretch (phenol)
1000 - 1250	Strong	C-N stretch (aliphatic amine)

Table 4: Mass Spectrometry Data (Predicted)

Ionization Mode: Electrospray Ionization (ESI पॉजिटिव)

m/z	Ion	Description
192.1383	[M+H]⁺	Protonated molecular ion
174.1278	[M+H - H₂O]⁺	Loss of water
98.0964	[C₆H₁₂N]⁺	Piperidinemethyl cation (from α-cleavage)
94.0419	[C₆H₅OH]⁺	Phenol radical cation
84.0813	[C₅H₁₀N]⁺	Piperidine fragment

Experimental Protocols

The following are detailed protocols for the spectroscopic analysis of 2-(Piperidin-1-ylmethyl)phenol.

NMR Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0.03% v/v).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

  • Acquisition Parameters:

    • Spectral Width: -2 to 12 ppm.

    • Number of Scans: 16-64.

    • Relaxation Delay (d1): 1.0 s.

    • Acquisition Time: ~4 s.

  • Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum using the TMS signal at 0.00 ppm. Integrate all signals.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse sequence (e.g., 'zgpg30').

  • Acquisition Parameters:

    • Spectral Width: 0 to 220 ppm.

    • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

    • Relaxation Delay (d1): 2.0 s.

  • Processing: Apply Fourier transformation with an exponential window function (line broadening of ~1-2 Hz). Perform phase and baseline correction. Calibrate the spectrum using the solvent peak for CDCl₃ at 77.16 ppm.

IR Spectroscopy Protocol

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal (e.g., diamond or germanium) is clean by wiping with isopropanol.

  • Record a background spectrum of the empty ATR accessory.

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Spectrometer: Fourier-Transform Infrared (FTIR) Spectrometer.

  • Parameters:

    • Spectral Range: 4000 - 400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 16-32.

  • Processing: The acquired spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry Protocol

• Sample Preparation:

  • Prepare a stock solution of the sample at 1 mg/mL in a suitable solvent like methanol or acetonitrile.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL using a solvent mixture appropriate for the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for ESI+).

• Data Acquisition (LC-MS with ESI):

  • Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system.

  • Ionization Source: Electrospray Ionization (ESI).

  • Mode: Positive ion mode.

  • MS Parameters:

    • Scan Range: m/z 50 - 500.

    • Capillary Voltage: 3.5 - 4.5 kV.

    • Source Temperature: 120 - 150 °C.

  • Fragmentation (MS/MS):

    • Select the protonated molecular ion ([M+H]⁺) as the precursor ion.

    • Apply collision-induced dissociation (CID) with varying collision energies (e.g., 10-40 eV) to generate a product ion spectrum.

Workflow and Pathway Diagrams

The following diagrams illustrate the logical workflow for the spectroscopic characterization of 2-(Piperidin-1-ylmethyl)phenol.

References

• 1. 2-(1-Piperidinylmethyl)phenol | C12H17NO | CID 738453 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Monitoring the Synthesis of 2-(Piperidin-1-ylmethyl)phenol using HPLC and TLC

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of 2-(Piperidin-1-ylmethyl)phenol, a Mannich base, is a crucial reaction in the development of various pharmaceutical compounds.[1] Efficient monitoring of this synthesis is essential to ensure optimal reaction conditions, maximize yield, and maintain purity. This document provides detailed application notes and protocols for monitoring the reaction progress using High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC). These methods are designed to separate and identify the starting materials (phenol, piperidine, formaldehyde) from the final product, 2-(Piperidin-1-ylmethyl)phenol.

Reaction Scheme

The synthesis of 2-(Piperidin-1-ylmethyl)phenol proceeds via the Mannich reaction, which involves the aminoalkylation of an acidic proton located on a carbonyl compound with formaldehyde and a primary or secondary amine. In this specific synthesis, phenol acts as the acidic proton donor, condensing with formaldehyde and piperidine.

Analytical Methods Overview

Both HPLC and TLC are powerful chromatographic techniques for reaction monitoring. TLC offers a rapid, qualitative assessment of the reaction progress, allowing for quick checks of the consumption of starting materials and the formation of the product.[2] HPLC provides quantitative data, enabling the precise determination of the concentration of each component over time, which is critical for kinetic studies and yield calculations.[3]

Data Presentation

The following table summarizes the expected elution/migration order and approximate retention factor (Rf) and retention time (Rt) values for the components of the synthesis reaction. These values are indicative and may vary based on specific experimental conditions.

Compound	Structure	Expected TLC Rf	Expected HPLC Rt (min)	Notes
Formaldehyde	H₂C=O	High	Early Eluting	As a small, polar molecule, it will have a high affinity for the mobile phase in normal-phase TLC and elute quickly in reverse-phase HPLC. Analysis can be challenging due to its volatility and lack of a strong chromophore, often requiring derivatization for sensitive detection.[4][5]
Piperidine	C₅H₁₁N	Medium-High	Early Eluting	A basic and polar amine, it will interact with the silica gel in TLC. Visualization can be achieved with specific reagents like Dragendorff's or ninhydrin.[6][7]
Phenol	C₆H₅OH	Medium	Intermediate Eluting	A polar starting material that can be readily visualized under UV light on fluorescent TLC plates.[8][9]
2-(Piperidin-1-ylmethyl)phenol	C₁₂H₁₇NO	Low	Late Eluting	The product is less polar than the starting materials and will exhibit stronger retention on a reverse-phase HPLC column and a lower Rf value on a normal-phase TLC plate.

Experimental Protocols

Thin-Layer Chromatography (TLC) Protocol

TLC is an ideal technique for rapid, real-time monitoring of the reaction.

Materials:

• TLC Plates: Silica gel 60 F254 pre-coated aluminum plates.

• Mobile Phase: A mixture of Hexane:Ethyl Acetate:Triethylamine (70:30:1 v/v/v). The triethylamine is added to reduce tailing of the basic product and piperidine.

• Developing Chamber.

• Capillary tubes for spotting.

• Visualization Methods:

  • UV lamp (254 nm).

  • Iodine chamber.

  • Potassium permanganate stain.[10]

Procedure:

• Plate Preparation: Draw a light pencil line about 1 cm from the bottom of the TLC plate.

• Spotting: Using a capillary tube, spot small amounts of the reaction mixture at different time points (e.g., t=0, 1h, 2h, etc.) on the baseline. It is also recommended to spot the individual starting materials (phenol, piperidine) as standards for comparison.

• Development: Place the spotted TLC plate in a developing chamber containing the mobile phase. Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent front to ascend to about 1 cm from the top of the plate.

• Drying: Remove the plate from the chamber and mark the solvent front with a pencil. Allow the plate to dry completely in a fume hood.

• Visualization:

  • Observe the plate under a UV lamp at 254 nm. Phenol and the product should be visible as dark spots.

  • Place the plate in an iodine chamber for a few minutes. Most organic compounds will appear as brown spots.

  • Dip the plate into a potassium permanganate solution. The product and starting materials will appear as yellow-brown spots on a purple background.

• Analysis: Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).[11] The disappearance of starting material spots and the appearance of the product spot will indicate the reaction's progress.

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC provides a quantitative analysis of the reaction mixture, which is essential for determining reaction kinetics and final yield.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 275 nm (optimal for phenol and the product).

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare standard solutions of known concentrations for phenol, piperidine, and the purified 2-(Piperidin-1-ylmethyl)phenol in the mobile phase (at the initial gradient composition).

• Sample Preparation: At various time points during the synthesis, withdraw a small aliquot of the reaction mixture. Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis. Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the prepared standards and reaction samples into the HPLC system.

• Data Processing: Identify the peaks corresponding to the starting materials and the product based on their retention times compared to the standards. Integrate the peak areas to determine the concentration of each component at different time points using a calibration curve generated from the standard solutions.

Visualization of Experimental Workflow

The following diagram illustrates the overall workflow for monitoring the synthesis of 2-(Piperidin-1-ylmethyl)phenol.

Caption: Workflow for synthesis and monitoring.

This comprehensive guide provides the necessary protocols and theoretical background to effectively monitor the synthesis of 2-(Piperidin-1-ylmethyl)phenol using both TLC and HPLC. The successful implementation of these methods will lead to better control over the reaction process and ensure the desired product quality.

References

• 1. tandfonline.com [tandfonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Determination of phenol and formaldehyde in resol resins by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. [The relationship between thin-layer chromatographic retention values and molecular structures of phenol and aniline derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]
• 10. TLC stains [reachdevices.com]
• 11. analyticaltoxicology.com [analyticaltoxicology.com]

Application of 2-(Piperidin-1-ylmethyl)phenol in the Synthesis of Pharmaceutical Intermediates: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of 2-(Piperidin-1-ylmethyl)phenol and its isomers as key intermediates in the synthesis of pharmaceutical compounds. While the ortho-isomer, 2-(Piperidin-1-ylmethyl)phenol, serves as a versatile building block in medicinal chemistry, its meta-isomer, 3-(1-piperidinylmethyl)phenol, holds a notable position as a direct precursor to a commercially available drug. This application note will detail the synthesis of these intermediates, with a primary focus on the well-established Mannich reaction, and explore their roles in the development of active pharmaceutical ingredients (APIs).

Introduction: The Significance of Aminomethylated Phenols

Phenolic compounds containing an aminomethyl side chain, such as 2-(Piperidin-1-ylmethyl)phenol, are valuable scaffolds in drug discovery. Synthesized through the robust and versatile Mannich reaction, these molecules offer a combination of a nucleophilic phenol, a basic amino group, and a modifiable aromatic ring, making them attractive starting points for the synthesis of a diverse range of biologically active compounds. The piperidine moiety, in particular, is a common feature in many central nervous system (CNS) active drugs and other therapeutics.

While direct application of 2-(Piperidin-1-ylmethyl)phenol as an intermediate for a currently marketed drug is not prominently documented, its structural motif is of significant interest. Notably, it is listed as a potential impurity in the synthesis of Roxatidine, a histamine H2 receptor antagonist, suggesting its formation as a byproduct when ortho-substituted phenols are present in the starting materials for the synthesis of the meta-isomer.

The primary focus of this document will be on the synthesis of 2-(Piperidin-1-ylmethyl)phenol and the significant application of its isomer, 3-(1-piperidinylmethyl)phenol, in the synthesis of Roxatidine Acetate.

Synthesis of 2-(Piperidin-1-ylmethyl)phenol via the Mannich Reaction

The most common and efficient method for the synthesis of 2-(Piperidin-1-ylmethyl)phenol is the Mannich reaction. This three-component condensation involves phenol, formaldehyde, and piperidine.

Reaction Principle

The reaction proceeds via the formation of an electrophilic iminium ion from piperidine and formaldehyde. The electron-rich phenol then acts as a nucleophile, attacking the iminium ion primarily at the ortho position due to the directing effect of the hydroxyl group, leading to the formation of 2-(Piperidin-1-ylmethyl)phenol.

Experimental Protocol

A representative experimental protocol for the synthesis of 2-(Piperidin-1-ylmethyl)phenol is detailed below.

Materials:

• Phenol

• Piperidine

• Formaldehyde (37% aqueous solution)

• Ethanol

• Diethyl ether

• Anhydrous magnesium sulfate

• Hydrochloric acid (HCl)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1 equivalent) in ethanol.

• To this solution, add piperidine (1.1 equivalents) followed by the slow addition of aqueous formaldehyde solution (1.1 equivalents) while stirring.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether and wash with water to remove any unreacted formaldehyde and piperidine hydrochloride.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude 2-(Piperidin-1-ylmethyl)phenol can be purified by vacuum distillation or by crystallization of its hydrochloride salt. To prepare the hydrochloride salt, dissolve the free base in diethyl ether and add a solution of HCl in ether until precipitation is complete. The solid can then be collected by filtration and recrystallized.

Quantitative Data

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of 2-(Piperidin-1-ylmethyl)phenol.

Parameter	Value	Reference
Yield	70-85%	General literature on Mannich reactions of phenols
Purity	>95% (after purification)	General literature on Mannich reactions of phenols
Reaction Time	4-6 hours	General literature on Mannich reactions of phenols
Reaction Temp.	Reflux (Ethanol)	General literature on Mannich reactions of phenols

Application in Pharmaceutical Synthesis: The Case of Roxatidine

A prominent example of the application of a (piperidin-1-ylmethyl)phenol isomer is in the synthesis of Roxatidine Acetate , a histamine H2-receptor antagonist used for the treatment of gastric ulcers. In this synthesis, the meta-isomer, 3-(1-piperidinylmethyl)phenol , serves as a key intermediate.

Synthesis of Roxatidine Acetate from 3-(1-piperidinylmethyl)phenol

The synthesis of Roxatidine Acetate involves the following key steps starting from 3-(1-piperidinylmethyl)phenol:

• Etherification: 3-(1-piperidinylmethyl)phenol is reacted with a suitable three-carbon synthon, typically N-(3-bromopropyl)phthalimide, via a Williamson ether synthesis to introduce the propylamino side chain.

• Deprotection: The phthalimide protecting group on the primary amine is removed, commonly using hydrazine, to yield the free amine.

• Amidation: The resulting primary amine is then acylated with an activated form of glycolic acid to form the amide bond, yielding Roxatidine.

• Acetylation: Finally, the hydroxyl group of the glycolic acid moiety is acetylated to give the final API, Roxatidine Acetate.

Signaling Pathway of Roxatidine

Roxatidine acts as a competitive antagonist at the histamine H2 receptors on the basolateral membrane of gastric parietal cells. By blocking the binding of histamine, it inhibits the production of cyclic AMP (cAMP) and subsequently reduces the secretion of gastric acid.

Caption: Mechanism of action of Roxatidine.

Experimental Workflow and Logical Relationships

The synthesis of pharmaceutical intermediates from phenolic precursors via the Mannich reaction and their subsequent elaboration into final drug products follows a logical workflow.

Caption: General workflow from starting materials to a marketed drug.

Conclusion

2-(Piperidin-1-ylmethyl)phenol and its isomers are valuable intermediates in pharmaceutical synthesis, readily accessible through the efficient Mannich reaction. While the ortho-isomer provides a versatile scaffold for further chemical modification in drug discovery programs, the meta-isomer has a well-established role as a key intermediate in the manufacture of the histamine H2 receptor antagonist, Roxatidine Acetate. The protocols and data presented herein provide a foundation for researchers and drug development professionals working with this important class of molecules. Further exploration of the biological activities of derivatives of 2-(Piperidin-1-ylmethyl)phenol may lead to the discovery of new therapeutic agents.

Application Notes and Protocols for the Quantification of Phenolic Mannich Bases

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of phenolic Mannich bases, a class of compounds with significant interest in medicinal chemistry due to their diverse biological activities, including anticancer, antibacterial, and antioxidant properties.[1][2] Accurate quantification is crucial for pharmacokinetic studies, quality control, and understanding structure-activity relationships. This document outlines validated High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) methods.

I. Application Note: Quantification of a Simple Phenolic Mannich Base by HPLC-UV

This method is suitable for the quantification of simple phenolic Mannich bases, such as 3-(Aminomethyl)phenol, in bulk drug substances or formulation assays.

1. Principle

Reverse-phase HPLC separates the phenolic Mannich base from impurities based on polarity. The compound is then detected and quantified by a UV-Vis detector at a wavelength of maximum absorbance.

2. Experimental Protocol

a. Instrumentation and Materials

• HPLC system with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Analytical balance

• pH meter

• Sonicator

• Volumetric flasks and pipettes

• Reference standard of the phenolic Mannich base

• Acetonitrile (HPLC grade)

• Triethylamine (TEA)

• Phosphoric acid

• Water (HPLC grade)

b. Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : 0.05% TEA in water, pH 2.7 (adjusted with phosphoric acid) (30:70, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	270 nm
Injection Volume	10 µL
Run Time	10 minutes

c. Preparation of Solutions

• Mobile Phase: Prepare the aqueous phase by adding 0.5 mL of TEA to 1 L of HPLC grade water and adjusting the pH to 2.7 with phosphoric acid. Mix 700 mL of this aqueous phase with 300 mL of acetonitrile. Degas the mobile phase by sonication for 15 minutes.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the phenolic Mannich base reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations in the desired range (e.g., 1-100 µg/mL).

• Sample Preparation: Accurately weigh a quantity of the sample containing the phenolic Mannich base and dissolve it in a known volume of the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

d. System Suitability Before sample analysis, perform a system suitability test by injecting the standard solution five times. The relative standard deviation (RSD) of the peak area should be less than 2.0%.

e. Analysis Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the prepared standard and sample solutions and record the chromatograms.

3. Data Presentation: Method Validation Summary

The performance of the HPLC method should be evaluated for its suitability. The following table summarizes typical validation parameters for the analysis of a simple phenolic Mannich base.

Validation Parameter	Acceptance Criteria	Typical Result
Linearity (R²)	≥ 0.999	0.9998
Range (µg/mL)	-	1 - 100
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%
Precision (%RSD)
- Repeatability	≤ 2.0%	0.8%
- Intermediate Precision	≤ 2.0%	1.2%
Limit of Detection (LOD) (µg/mL)	-	0.1
Limit of Quantification (LOQ) (µg/mL)	-	0.3
Specificity	No interference at the retention time of the analyte	Peak purity > 99.5%

4. Visualization: HPLC Analysis Workflow

Caption: Experimental workflow for the HPLC analysis of phenolic Mannich bases.

II. Application Note: Quantification of a Phenolic Mannich Base in a Biological Matrix by LC-MS/MS

This method is designed for the sensitive and selective quantification of phenolic Mannich bases in biological matrices such as plasma, which is essential for pharmacokinetic and drug metabolism studies.

1. Principle

Liquid chromatography separates the analyte from the complex biological matrix. The analyte is then ionized by electrospray ionization (ESI) and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The use of a stable isotope-labeled internal standard (SIL-IS) is recommended for optimal accuracy and precision.

2. Experimental Protocol

a. Instrumentation and Materials

• UPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Analytical balance

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Vortex mixer

• Phenolic Mannich base reference standard and its stable isotope-labeled internal standard.

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Control biological matrix (e.g., human plasma)

b. LC-MS/MS Conditions

Parameter	Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, return to 5% B and re-equilibrate for 1 min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transitions	Analyte and IS specific (determined by infusion)

c. Preparation of Solutions

• Standard and IS Stock Solutions (1 mg/mL): Prepare in methanol.

• Working Solutions: Prepare by serial dilution of the stock solutions in 50:50 acetonitrile:water.

• Sample Preparation (Protein Precipitation):

  • Pipette 50 µL of plasma sample into a microcentrifuge tube.

  • Add 10 µL of the internal standard working solution.

  • Add 150 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube for analysis.

3. Data Presentation: Bioanalytical Method Validation Summary

Validation Parameter	Acceptance Criteria	Typical Result
Linearity (R²)	≥ 0.99	0.998
Range (ng/mL)	-	1 - 1000
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5.2% to 8.5%
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	3.1% to 9.8%
Recovery (%)	Consistent, precise, and reproducible	85 - 95%
Matrix Effect	IS normalized matrix factor between 0.85 and 1.15	0.98 - 1.05
Stability	Within ±15% of nominal concentration	Stable for 24h at RT, 3 freeze-thaw cycles, and 1 month at -80°C

4. Visualization: Anticancer Signaling Pathway of a Phenolic Mannich Base

Many phenolic Mannich bases exhibit anticancer activity by inducing apoptosis.[1][2][3] This diagram illustrates a potential mechanism of action where a phenolic Mannich base derivative induces apoptosis through the intrinsic mitochondrial pathway.

Caption: Proposed apoptotic pathway induced by a phenolic Mannich base.

References

• 1. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antitumor activities of novel Mannich base derivatives derived from natural flavonoids [nrfhh.com]

Application Notes and Protocols: Chelation Studies of 2-(Piperidin-1-ylmethyl)phenol with Transition Metals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the chelation of the Mannich base ligand, 2-(Piperidin-1-ylmethyl)phenol, with various transition metals. The protocols outlined below are based on established methodologies for the synthesis, characterization, and analysis of related transition metal complexes, offering a foundational guide for research and development in this area.

Introduction

2-(Piperidin-1-ylmethyl)phenol is a Mannich base derived from phenol, formaldehyde, and piperidine. Such ligands are of significant interest in coordination chemistry due to their versatile chelating abilities, involving the phenolic oxygen and the amino nitrogen, and the potential biological and catalytic activities of their metal complexes. Transition metal complexes of similar Schiff base and Mannich base ligands have demonstrated a wide range of applications, including as catalysts, and as antimicrobial, antifungal, and anticancer agents.[1][2][3] The study of these complexes provides insights into their structure, stability, and potential for therapeutic and industrial applications.

Synthesis of 2-(Piperidin-1-ylmethyl)phenol

The synthesis of 2-(Piperidin-1-ylmethyl)phenol is typically achieved through a Mannich reaction.

Protocol 1: Synthesis of 2-(Piperidin-1-ylmethyl)phenol

• Reaction Setup: In a round-bottom flask, dissolve phenol in a suitable solvent such as ethanol.

• Addition of Reagents: To this solution, add an equimolar amount of piperidine followed by a dropwise addition of aqueous formaldehyde (37%) under constant stirring.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently heated to ensure completion.

• Isolation and Purification: The resulting product can be isolated by solvent evaporation and purified by recrystallization from a suitable solvent system (e.g., ethanol-water) to obtain pure crystals of 2-(Piperidin-1-ylmethyl)phenol.

• Characterization: The synthesized ligand should be characterized by spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR to confirm its structure.

Synthesis of Transition Metal Complexes

The chelation of 2-(Piperidin-1-ylmethyl)phenol with transition metals can be performed through direct reaction of the ligand with a metal salt in an appropriate solvent.

Protocol 2: General Synthesis of Transition Metal Complexes

• Ligand Solution: Dissolve a specific molar amount of 2-(Piperidin-1-ylmethyl)phenol in a suitable solvent (e.g., methanol or ethanol).

• Metal Salt Solution: In a separate flask, dissolve the desired transition metal salt (e.g., Cu(II) acetate, Ni(II) chloride, Co(II) nitrate) in the same solvent.

• Complexation: Add the metal salt solution dropwise to the ligand solution with continuous stirring. The molar ratio of ligand to metal is a critical parameter and should be systematically varied (e.g., 1:1, 2:1) to determine the stoichiometry of the resulting complex.[4]

• Reaction Conditions: The reaction mixture is typically stirred for several hours at room temperature or under reflux to facilitate complex formation. The formation of a precipitate often indicates the formation of the complex.

• Isolation and Purification: The solid complex is collected by filtration, washed with the solvent to remove any unreacted starting materials, and then dried in a desiccator.

Caption: Workflow for the synthesis of the ligand and its metal complexes.

Characterization of Metal Complexes

A variety of analytical techniques are employed to elucidate the structure and properties of the synthesized complexes.

Protocol 3: Physicochemical and Spectroscopic Characterization

• Elemental Analysis (C, H, N): To determine the empirical formula of the complexes and confirm the ligand-to-metal ratio.

• Molar Conductivity Measurements: To ascertain the electrolytic or non-electrolytic nature of the complexes in a suitable solvent like DMF or DMSO.[5][6]

• Infrared (IR) Spectroscopy: To identify the coordination sites of the ligand. A shift in the vibrational frequencies of the phenolic O-H and the C-N of the piperidine ring upon complexation provides evidence of coordination to the metal ion.[7]

• UV-Visible Spectroscopy: To study the electronic transitions within the complex, which provides information about the geometry of the metal center.[4][8]

• Magnetic Susceptibility Measurements: To determine the magnetic moment of the complex, which helps in deducing the geometry and the oxidation state of the central metal ion.[4][6]

• Mass Spectrometry: To confirm the molecular weight of the complex.

• ¹H NMR Spectroscopy: For diamagnetic complexes, NMR spectroscopy can provide detailed information about the structure of the complex in solution.[3][4]

Caption: Workflow for the characterization of metal complexes.

Thermal Analysis

Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial for understanding the thermal stability of the complexes and the presence of coordinated or lattice water molecules.[9][10][11]

Protocol 4: Thermal Analysis

• Instrumentation: Use a calibrated TGA/DSC instrument.

• Sample Preparation: Place a small, accurately weighed amount of the complex (typically 5-10 mg) in an alumina or platinum crucible.[9]

• Experimental Conditions: Heat the sample from ambient temperature to a higher temperature (e.g., 800-1000 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).[7][9]

• Data Analysis: Analyze the resulting TGA curve for weight loss steps, which correspond to the removal of solvent molecules and the decomposition of the ligand. The DSC curve will indicate whether these processes are endothermic or exothermic.

Data Presentation

The quantitative data obtained from the characterization studies should be summarized in tables for clear comparison.

Table 1: Physicochemical and Analytical Data for Metal Complexes of 2-(Piperidin-1-ylmethyl)phenol

Complex	Color	Yield (%)	M.P. (°C)	Molar Cond. (Ω⁻¹cm²mol⁻¹)	Magnetic Moment (B.M.)
[Cu(L)₂]	Green	75	>300	10.5	1.85
[Ni(L)₂]	Light Green	70	280-282	12.3	3.09
[Co(L)₂]	Pink	68	295-297	11.8	5.10
[Zn(L)₂]	White	80	>300	15.2	Diamagnetic
L = 2-(Piperidin-1-ylmethyl)phenol

Note: The data presented in this table are representative values based on similar complexes reported in the literature and should be experimentally determined for the specific complexes of 2-(Piperidin-1-ylmethyl)phenol.[4]

Table 2: Key IR Spectral Bands (cm⁻¹) for the Ligand and its Complexes

Compound	ν(O-H)	ν(C-N)	ν(M-O)	ν(M-N)
Ligand (L)	3450	1280	-	-
[Cu(L)₂]	-	1265	520	450
[Ni(L)₂]	-	1268	515	455
[Co(L)₂]	-	1270	518	448
[Zn(L)₂]	-	1262	525	460

Note: The disappearance of the ν(O-H) band and the shift in the ν(C-N) band upon complexation indicate coordination through the phenolic oxygen and the piperidine nitrogen.

Table 3: Electronic Spectral Data and Proposed Geometries

Complex	λ_max (nm)	Assignment	Proposed Geometry
[Cu(L)₂]	630, 450	²E_g → ²T₂_g, CT	Distorted Octahedral
[Ni(L)₂]	680, 410	³A₂_g(F) → ³T₁_g(F), ³A₂_g(F) → ³T₁_g(P)	Octahedral
[Co(L)₂]	510, 351	⁴T₁_g(F) → ⁴T₁_g(P), CT	Octahedral[8]

Note: The electronic spectral data provides insights into the d-d transitions of the metal ions, which are indicative of the coordination geometry.

Potential Applications

The transition metal complexes of 2-(Piperidin-1-ylmethyl)phenol are expected to exhibit a range of applications, drawing parallels from structurally similar compounds.

• Catalysis: These complexes could serve as catalysts in various organic transformations, such as oxidation reactions.[12][13]

• Biological Activity: There is potential for these complexes to exhibit antimicrobial, antifungal, and anticancer properties, which is a common feature of metal complexes with Schiff base and Mannich base ligands.[1][2][3] Further in-vitro and in-vivo studies would be required to validate these potential applications.

Caption: Potential applications of the transition metal complexes.

Conclusion

This document provides a foundational framework for the synthesis and characterization of transition metal complexes with 2-(Piperidin-1-ylmethyl)phenol. The detailed protocols and data presentation guidelines are intended to assist researchers in systematically exploring the coordination chemistry and potential applications of these compounds. The provided workflows and tables offer a structured approach to experimentation and data interpretation in this promising area of research.

References

• 1. Medicinal Utility of Some Schiff Bases and their Complexes with First Transition Series Metals: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. tsijournals.com [tsijournals.com]
• 5. researchgate.net [researchgate.net]
• 6. jocpr.com [jocpr.com]
• 7. chemrevlett.com [chemrevlett.com]
• 8. researchgate.net [researchgate.net]
• 9. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 10. "Synthesis, Characterization and Studying Thermal Analysis for Complexe" by Rasha Khider Hussain Al-Daffay, Abbas Ali Salih Al-Hamdani et al. [bsj.uobaghdad.edu.iq]
• 11. ijtonline.com [ijtonline.com]
• 12. Synthesis and characterization of copper(ii) complexes with multidentate ligands as catalysts for the direct hydroxylation of benzene to phenol - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. Enhancement of Activity of Transition Metals Complex’s as a Catalyst in Environmentally Friendly Phenol Oxidation. – Oriental Journal of Chemistry [orientjchem.org]

Technical Notes & Optimization

Technical Support Center: Regioselective Synthesis of Ortho-Substituted Phenolic Mannich Bases

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the regioselective synthesis of ortho-substituted phenolic Mannich bases.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of ortho-substituted phenolic Mannich bases in a question-and-answer format.

Issue 1: Low Regioselectivity - Predominant Formation of para-Substituted Product

Question: My Mannich reaction on a phenol is yielding primarily the para-substituted isomer instead of the desired ortho-substituted product. What factors influence regioselectivity and how can I favor ortho-substitution?

Answer: The regioselectivity of the Mannich reaction on phenols is a delicate balance between electronic and steric effects. The hydroxyl group is an ortho-, para-director, meaning it activates both positions for electrophilic aromatic substitution.[1][2] Several factors can be adjusted to favor the formation of the ortho-substituted product:

• Steric Hindrance: The para-position is generally less sterically hindered than the ortho-position, which can lead to it being the favored site of reaction.[3] The size of both the amine and any substituents on the phenol can influence this. Using a bulkier amine or a phenol with a bulky substituent at the para-position can sterically block the para-position and encourage ortho-substitution.

• Reaction Conditions:

  • Temperature: Lowering the reaction temperature can sometimes increase the proportion of the ortho-isomer. This is because the transition state leading to the ortho-product may be more ordered and have a lower activation entropy.

  • Solvent: The choice of solvent can influence the regioselectivity. Non-polar solvents may favor ortho-substitution by promoting intramolecular hydrogen bonding between the phenolic hydroxyl group and the incoming electrophile. In contrast, polar, hydrogen-bond-donating solvents can solvate the hydroxyl group, reducing its directing effect towards the ortho-position.[4]

• Catalyst: The use of certain catalysts can promote ortho-selectivity. For instance, some metal catalysts, like Cu(II) and Cr(III), have been shown to effectively direct the aminomethylation to the ortho-position of phenols.[5][6] Brønsted acids have also been utilized to achieve high ortho-selectivity.[7]

• Directing Groups: Introducing a directing group at the ortho-position that can chelate with the incoming electrophile is a powerful strategy to ensure high ortho-selectivity.

Issue 2: Formation of Bis-Mannich Bases

Question: I am observing the formation of a significant amount of 2,6-bis(aminomethyl)phenol in my reaction, but I want to synthesize the mono-ortho-substituted product. How can I control the degree of substitution?

Answer: The formation of bis-Mannich bases occurs when both ortho-positions (and potentially the para-position if unsubstituted) are highly activated by the hydroxyl group. To favor mono-substitution, consider the following adjustments:

• Stoichiometry: Carefully control the stoichiometry of your reactants. Use a 1:1 or slightly less than 1:1 molar ratio of the phenol to the amine and formaldehyde. An excess of the amine and formaldehyde will drive the reaction towards bis-substitution.

• Reaction Time: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC). Shorter reaction times will generally favor the formation of the mono-substituted product.

• Bulky Reagents: Employing a sterically hindered amine can disfavor the second substitution at the other ortho-position due to increased steric clash.

• Protecting Groups: If feasible for your synthetic route, temporarily protecting one of the ortho-positions with a removable blocking group can ensure mono-substitution.

Issue 3: Low or No Yield of the Desired Mannich Base

Question: My Mannich reaction is not proceeding as expected, resulting in a low yield or recovery of only starting materials. What are the potential causes and how can I troubleshoot this?

Answer: Low or no yield in a Mannich reaction can stem from several factors related to reagents, reaction conditions, and the nature of the substrate itself. Here are some troubleshooting steps:

• Reagent Quality:

  • Formaldehyde: Use a fresh, high-quality source of formaldehyde. Paraformaldehyde can also be used, but it needs to be depolymerized effectively, typically by heating.

  • Amine: Ensure the purity of the amine. Secondary amines are generally more reactive than primary amines in this reaction.

  • Phenol: The electronic nature of the phenol is crucial. Phenols with electron-withdrawing groups will be less reactive and may require more forcing conditions.

• Formation of the Iminium Ion: The reaction proceeds through the formation of an electrophilic iminium ion from the amine and formaldehyde.[8] Ensure that the conditions are suitable for its formation. For secondary amines, this is usually straightforward. For primary amines, the initial adduct can sometimes undergo further reactions.

• Reaction Conditions:

  • pH: The pH of the reaction medium can be critical. The reaction is often acid- or base-catalyzed. For phenol substrates, slightly basic conditions can generate the more nucleophilic phenoxide ion, increasing the reaction rate.

  • Temperature: While lower temperatures can favor ortho-selectivity, some less reactive phenols may require heating to proceed at a reasonable rate.

• Side Reactions: Consider the possibility of side reactions, such as the polymerization of formaldehyde or self-condensation of the reactants.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the phenolic Mannich reaction?

A1: The Mannich reaction is a three-component condensation reaction.[8] In the context of phenols, the mechanism involves two main stages:

• Formation of the Eschenmoser's salt precursor: The amine reacts with formaldehyde to form a highly electrophilic iminium ion.

• Electrophilic Aromatic Substitution: The electron-rich phenol (or phenoxide ion) acts as a nucleophile and attacks the iminium ion, leading to the formation of the aminomethyl group on the aromatic ring, typically at the ortho or para position.[8]

Q2: How can I purify my phenolic Mannich base?

A2: Phenolic Mannich bases are basic compounds. A common purification strategy involves an acid-base extraction. The crude reaction mixture can be dissolved in an organic solvent and washed with a dilute acid solution (e.g., HCl). The Mannich base will be protonated and move to the aqueous layer, while non-basic impurities remain in the organic layer. The aqueous layer can then be basified (e.g., with NaOH) to precipitate the pure Mannich base, which can be extracted with an organic solvent and dried. Recrystallization is also a common method for purification.[8]

Q3: Are there any safety precautions I should be aware of when performing a Mannich reaction?

A3: Yes, several safety precautions are important:

• Formaldehyde: Formaldehyde is a known carcinogen and should be handled in a well-ventilated fume hood.

• Amines: Many amines are corrosive and toxic. Appropriate personal protective equipment (PPE), such as gloves and safety glasses, should be worn.

• Solvents: Use appropriate solvents and be aware of their flammability and toxicity.

• Exothermic Reactions: The Mannich reaction can be exothermic. It is advisable to add reagents slowly and with cooling, especially on a larger scale.

Data Presentation

Table 1: Influence of Catalyst on ortho-Aminomethylation of Phenols

Phenol Substrate	Amine Source	Catalyst	Solvent	Temp (°C)	Yield (%)	ortho/para ratio	Reference
Phenol	N,N-Dimethylaniline	V₂O₅	1,4-Dioxane	100	85	>99:1	[9]
Phenol	Potassium aminomethyltrifluoroborate	Cu(OAc)₂	1,2-Dichloroethane	80	92	>20:1	[5]
Phenol	N,N-Dimethylaniline	CrCl₃	1,4-Dioxane	100	88	>99:1	[6]
Phenol	N,O-acetal	CF₃COOH	CH₂Cl₂	25	95	>99:1	[7]

Experimental Protocols

Protocol 1: General Procedure for Cu(II)-Catalyzed ortho-Selective Aminomethylation of Phenols [5]

• To an oven-dried Schlenk tube, add the phenol (0.5 mmol), potassium aminomethyltrifluoroborate (0.6 mmol), and Cu(OAc)₂ (10 mol %).

• Evacuate and backfill the tube with an inert atmosphere (e.g., Argon) three times.

• Add anhydrous 1,2-dichloroethane (2.0 mL) via syringe.

• Stir the reaction mixture at 80 °C for 12 hours.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired ortho-aminomethylated phenol.

Protocol 2: Brønsted Acid-Catalyzed ortho-Selective Aminomethylation of Phenols [7]

• To a solution of the phenol (0.2 mmol) and the N,O-acetal (0.3 mmol) in CH₂Cl₂ (2.0 mL) at room temperature, add trifluoroacetic acid (CF₃COOH) (20 mol %).

• Stir the reaction mixture at 25 °C and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Separate the organic layer and extract the aqueous layer with CH₂Cl₂ (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the ortho-aminomethylated phenol.

Visualizations

Caption: General mechanism of the phenolic Mannich reaction.

Caption: Troubleshooting workflow for improving ortho-selectivity.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Directive Influence of Groups on Electrophilic Aromatic Substitution – Ortho-Para Directing Groups and Meta Directing Groups in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 3. Ortho, Para, Meta - Chemistry Steps [chemistrysteps.com]
• 4. researchgate.net [researchgate.net]
• 5. Cu(II)-Catalyzed ortho-Selective Aminomethylation of Phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Brønsted acid catalysed chemo- and ortho-selective aminomethylation of phenol - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Identifying and minimizing side products in the Mannich reaction of phenols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing side products in the Mannich reaction of phenols.

Frequently Asked Questions (FAQs)

Q1: What is the Mannich reaction of phenols?

The Mannich reaction is a three-component condensation reaction that involves a phenol (as the active hydrogen compound), formaldehyde, and a primary or secondary amine.[1][2] The reaction results in the aminomethylation of the phenol, typically at the ortho or para position relative to the hydroxyl group, yielding a β-amino-carbonyl compound known as a Mannich base.[1][2][3]

Q2: What are the common side products in the Mannich reaction of phenols?

The most common side products include:

• Polysubstituted phenols: Formation of di- or even tri-substituted products, where multiple aminomethyl groups are introduced onto the phenol ring.[4] This is especially prevalent when an excess of formaldehyde and amine are used.[1]

• Bis(2-hydroxy-aryl)methanes: At higher temperatures, the initially formed Mannich base can undergo elimination of the amine to form a reactive o-quinone methide intermediate. This intermediate can then be trapped by another phenol molecule to yield bis(2-hydroxy-1-aryl)methanes.

• Resinous or polymeric materials: These can form through various polymerization pathways, especially under harsh reaction conditions or with prolonged reaction times.

• Colored impurities: The formation of colored byproducts can be attributed to the autoxidation of certain phenolic substrates, such as resorcinol, in the presence of amines.[5]

Q3: How can I control the regioselectivity (ortho vs. para substitution)?

The regioselectivity of the Mannich reaction on phenols is influenced by several factors:

• Steric Hindrance: Bulky substituents on the phenol ring can hinder substitution at the ortho position, favoring para substitution.

• Reaction Temperature: Generally, lower temperatures favor the formation of the ortho isomer (kinetic control), while higher temperatures can lead to the formation of the more stable para isomer (thermodynamic control).[5][6][7][8][9]

• Solvent: The polarity of the solvent can influence the regioselectivity. The choice of solvent can affect the stability of the transition states leading to the different isomers.[10]

• Catalyst: The use of certain catalysts can direct the substitution to a specific position. For example, some metal-based catalysts have been shown to favor ortho-aminomethylation.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired mono-substituted product	- Incomplete reaction. - Formation of multiple side products. - Suboptimal stoichiometry.	- Increase reaction time or temperature cautiously, monitoring for side product formation. - Optimize the molar ratio of phenol:formaldehyde:amine. A 1:1:1 ratio is a good starting point for mono-substitution. - Consider using a different solvent or catalyst to improve selectivity.
Formation of significant amounts of di- or tri-substituted products	- Excess of formaldehyde and/or amine.	- Use a stoichiometric amount or a slight excess of the limiting reagent (phenol). A molar ratio of phenol to formaldehyde to amine of 1:1:1 is recommended for mono-substitution.[1]
Formation of resinous or polymeric materials	- High reaction temperature. - Prolonged reaction time. - High concentration of reactants.	- Lower the reaction temperature. - Monitor the reaction progress (e.g., by TLC) and stop it once the desired product is formed. - Perform the reaction at a lower concentration.
Product is highly colored	- Oxidation of the phenol starting material or product. - Presence of impurities in the starting materials.	- Run the reaction under an inert atmosphere (e.g., nitrogen or argon). - Use purified reagents and solvents. - For phenols prone to oxidation (e.g., hydroquinone, resorcinol), consider adding an antioxidant.
Difficulty in isolating/purifying the product	- Product is an oil. - Co-crystallization with byproducts. - Decomposition on silica gel during column chromatography.	- Attempt to crystallize the product from a different solvent system. Common solvent pairs for recrystallization include ethanol/water, n-hexane/acetone, and n-hexane/ethyl acetate.[1][12] - Convert the Mannich base to its hydrochloride salt, which is often a crystalline solid and easier to purify. - For column chromatography, consider using basic alumina or amine-functionalized silica to prevent decomposition of the basic product.[13][14] Adding a small amount of a volatile base like triethylamine to the eluent can also be effective.[14]

Quantitative Data Presentation

Table 1: Effect of Reaction Conditions on the Yield of Mannich Bases

Phenol	Amine	Formaldehyde (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
3,4-Dimethylphenol	Morpholine	1.0	None (Microwave)	200W	0.25	85	[15]
3,4-Dimethylphenol	Piperidine	1.0	None (Microwave)	200W	0.25	82	[15]
1-(1-hydroxynaphthalen-2-yl)ethanone	Morpholine	2.0	Ethanol	RT	2	85	[2]
1-(1-hydroxynaphthalen-2-yl)ethanone	Morpholine	2.0	Benzene	Reflux	3	62	[2]
2-Chloro-4-phenylphenol	1-Methylpiperazine	2.7	Ethanol	RT	72	75	[16]

Experimental Protocols

General Protocol for Conventional Synthesis of Mono-Mannich Bases of Phenols

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve the phenol (1.0 eq.) in a suitable solvent (e.g., ethanol or benzene).

• Addition of Reagents: Add the secondary amine (1.0-1.2 eq.) to the solution. While stirring, add aqueous formaldehyde solution (37% by weight, 1.0-2.0 eq.) dropwise to the mixture.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux for a specified time (typically 2-24 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethanol/water) or by column chromatography.[2][17] For basic Mannich products, silica gel chromatography may require the addition of a small amount of triethylamine to the eluent to prevent streaking and decomposition.[13] Alternatively, basic alumina can be used as the stationary phase.[13]

General Protocol for Microwave-Assisted Synthesis of Mannich Bases

• Reaction Mixture: In a microwave-safe vessel, mix the phenol (1.0 eq.) and the amine (1.0 eq.).

• Addition of Formaldehyde: Add formaldehyde (1.0 eq.) dropwise to the mixture while stirring.

• Microwave Irradiation: Irradiate the reaction mixture in a microwave reactor at a specified power and for a set time.

• Work-up: After cooling, wash the solid residue with a suitable solvent like ethanol and dry it in the air to obtain the Mannich base.[2][15]

Visualizations

Caption: General mechanism of the Mannich reaction of phenols.

Caption: Troubleshooting workflow for the Mannich reaction of phenols.

Caption: Relationship between reaction conditions and product formation.

References

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Synthesis of Diastereomeric 2,6-bis{[3-(2-Hydroxy-5-substitutedbenzyl)octahydro-1H-benzimidazol-1-yl]methyl}-4-substituted Phenols (R = Me, OMe) by Mannich-Type Tandem Reactions | MDPI [mdpi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. jackwestin.com [jackwestin.com]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 10. Exclusive Solvent-Controlled Regioselective Catalytic Synthesis of Potentially Bioactive Imidazolidineiminodithiones: NMR Analysis, Computational Studies and X-ray Crystal Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]
• 13. biotage.com [biotage.com]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]
• 17. orgsyn.org [orgsyn.org]

How to increase the yield of 2-(Piperidin-1-ylmethyl)phenol synthesis

Welcome to the technical support center for the synthesis of 2-(Piperidin-1-ylmethyl)phenol. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to help optimize reaction yields and address common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My yield of 2-(Piperidin-1-ylmethyl)phenol is consistently low. What are the primary factors I should investigate?

A1: Low yields in the Mannich reaction for producing 2-(Piperidin-1-ylmethyl)phenol typically stem from several key areas:

• Suboptimal Stoichiometry: The molar ratio of phenol, piperidine, and formaldehyde is critical. An excess of formaldehyde and piperidine can lead to the formation of di- and tri-substituted products.[1]

• Incorrect Reaction Temperature: The temperature affects the rate of iminium ion formation and the subsequent electrophilic substitution. It needs to be carefully controlled to balance reaction rate with the prevention of side reactions or decomposition.

• Reaction Time: Insufficient reaction time will result in incomplete conversion of starting materials. Conversely, excessively long times, especially at high temperatures, can promote the formation of byproducts and tars. Increasing the reflux time can sometimes increase the product yield.[1]

• Solvent Choice: The polarity and protic nature of the solvent can influence the stability of the intermediate iminium ion and the solubility of reactants. Ethanol is a commonly used protic solvent.[2]

• pH of the Reaction Medium: The formation of the electrophilic iminium ion from piperidine and formaldehyde is a key step.[3][4] The pH must be suitable for this to occur without inhibiting the nucleophilicity of the phenol.

Q2: What is the optimal molar ratio of reactants for this synthesis?

A2: For monosubstitution, a 1:1:1 molar ratio of phenol, piperidine, and formaldehyde is the theoretical starting point. However, to drive the reaction to completion, a slight excess of the amine and formaldehyde may be beneficial. In related phenolic Mannich base syntheses, using a twofold excess of the aminomethylating agents (amine and formaldehyde) has been shown to significantly improve yields from moderate (62%) to high (85%).[2] It is crucial to carefully control this excess to minimize the formation of 2,4- or 2,6-disubstituted byproducts.[1]

Q3: How can I minimize the formation of side products like 2,6-bis(piperidin-1-ylmethyl)phenol?

A3: The formation of disubstituted products occurs when the initially formed 2-(Piperidin-1-ylmethyl)phenol undergoes a second Mannich reaction. To favor monosubstitution:

• Control Stoichiometry: Use phenol as the limiting reagent or maintain a strict 1:1:1 ratio. Avoid a large excess of piperidine and formaldehyde.

• Lower Reaction Temperature: Running the reaction at a lower temperature can increase selectivity for the mono-adduct, as the activation energy for the second substitution on the less-activated ring is higher.

• Gradual Addition: Add the formaldehyde solution dropwise to the mixture of phenol and piperidine. This keeps the instantaneous concentration of the iminium ion low, reducing the likelihood of a second reaction.

Q4: What are the recommended solvents and reaction conditions?

A4: Ethanol is a frequently used solvent for this type of Mannich reaction as it effectively dissolves the reactants and facilitates the reaction.[2] The reaction is often carried out at reflux temperature to ensure a reasonable reaction rate.[5] A typical procedure involves refluxing the mixture for several hours.[2] Monitoring the reaction progress using Thin Layer Chromatography (TLC) is recommended to determine the optimal reaction time.

Quantitative Data on Reaction Conditions

The yield of phenolic Mannich bases is highly sensitive to reaction parameters. While specific data for 2-(Piperidin-1-ylmethyl)phenol is sparse in comparative literature, the following table summarizes results for analogous syntheses, illustrating the impact of stoichiometry and reaction time.

Phenolic Substrate	Amine	Aldehyde	Molar Ratio (Phenol:Amine:Aldehyde)	Solvent	Conditions	Yield (%)	Reference
1-(1-hydroxynaphthalen-2-yl)ethanone	Morpholine	Formaldehyde	1:1.3:2	Ethanol	Reflux, 2h	62%	[2]
1-(1-hydroxynaphthalen-2-yl)ethanone	Morpholine	Formaldehyde	1:2:4	Ethanol	Reflux, 2h	85%	[2]
p-cresol	Morpholine	Formaldehyde	1:2:2	Not Specified	Reflux, 75 min	73%	[1]
4-tert-butylphenol	Piperidine	Formaldehyde	1:2:2	Not Specified	Reflux	54-56%*	[1]
Phenol	Dimethylamine	Formaldehyde	Not Specified	Not Specified	Not Specified	Not Specified	[6]

*Value represents the yield for the disubstituted product, 2,6-bis(piperidinomethyl)-4-tert-butylphenol.

Experimental Protocols

General Protocol for the Synthesis of 2-(Piperidin-1-ylmethyl)phenol

This protocol is a representative method for the synthesis via the Mannich reaction.

Materials:

• Phenol

• Piperidine

• Formaldehyde solution (37% in water)

• Ethanol (96%)

• Hydrochloric acid (for workup, optional)

• Sodium hydroxide (for workup)

• Dichloromethane or Ethyl Acetate (for extraction)

• Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)

Procedure:

• Reactant Charging: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1 molar equivalent) in ethanol.

• Amine Addition: To the stirred solution, add piperidine (1 molar equivalent).

• Formaldehyde Addition: Slowly add formaldehyde solution (1 molar equivalent) to the mixture. An exothermic reaction may be observed.

• Reaction: Heat the mixture to reflux and maintain this temperature for 2-4 hours. Monitor the reaction's progress by TLC.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in a suitable organic solvent like dichloromethane and water.

  • Adjust the pH of the aqueous layer to >10 with a sodium hydroxide solution to ensure the product is in its free base form.

  • Separate the organic layer. Extract the aqueous layer two more times with the organic solvent.

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography to yield pure 2-(Piperidin-1-ylmethyl)phenol.

Visual Guides

Caption: A general experimental workflow for the synthesis of 2-(Piperidin-1-ylmethyl)phenol.

Caption: A troubleshooting guide for addressing low product yield in the synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. Mannich reaction - Wikipedia [en.wikipedia.org]
• 4. repository.sustech.edu:8080 [repository.sustech.edu:8080]
• 5. oarjbp.com [oarjbp.com]
• 6. Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming challenges in the purification of phenolic Mannich bases

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with phenolic Mannich bases.

Troubleshooting Guide

This guide addresses common challenges encountered during the purification of phenolic Mannich bases in a question-and-answer format.

Question: My phenolic Mannich base is showing significant tailing and poor separation during silica gel column chromatography. What can I do?

Answer:

This is a common issue arising from the basic nature of the aminomethyl group and the acidic nature of the phenolic hydroxyl group, both of which can interact strongly with the acidic silica gel stationary phase. Here are several strategies to mitigate this problem:

• Solvent System Modification:

  • Addition of a Basic Modifier: Incorporate a small amount of a basic modifier, such as triethylamine (typically 0.1-1%) or a few drops of aqueous ammonia, into your eluent system.[1] This will neutralize the acidic sites on the silica gel, reducing the strong interactions with your basic compound and minimizing tailing. Always test the modified eluent with a TLC plate first.

  • Use of Polar Aprotic Solvents: Consider using solvent systems like dichloromethane/methanol, which can be effective for polar compounds.[2] A gradient of 0-10% methanol in dichloromethane is a good starting point.

  • Toluene as a Co-solvent: For aromatic compounds like phenolic Mannich bases, incorporating toluene into the eluent system (e.g., 10% ethyl acetate in toluene) can significantly improve separation compared to standard ethyl acetate/hexane systems.[2]

• Stationary Phase Alternatives:

  • Deactivated Silica Gel: You can deactivate the silica gel by treating it with a base before packing the column. This can be done by preparing a slurry of silica gel in your eluent containing a basic modifier.

  • Alumina: Neutral or basic alumina can be a good alternative to silica gel for the purification of basic compounds, as it has fewer acidic sites.[1][2]

  • Reverse-Phase Chromatography (C18): For highly polar phenolic Mannich bases, reverse-phase chromatography using a C18 column with a water/acetonitrile or water/methanol gradient may provide better results.[3][4][5]

Question: How can I effectively remove unreacted starting materials like the parent phenol and the amine from my reaction mixture?

Answer:

Acid-base extraction is a powerful technique for separating phenolic Mannich bases from unreacted starting materials. The strategy relies on the different acidic and basic properties of the components in the mixture.

• To Remove Unreacted Phenol (an acid):

  • Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with a weak aqueous base, such as a saturated sodium bicarbonate solution. The acidic phenol will be deprotonated to its phenolate salt and move into the aqueous layer, while the more weakly acidic phenolic Mannich base and the basic amine will remain in the organic layer.

  • Separate the aqueous layer.

  • Repeat the wash if necessary.

• To Remove Unreacted Amine (a base):

  • After removing the phenol, wash the organic layer with a dilute aqueous acid, such as 1 M hydrochloric acid. The basic amine and your phenolic Mannich base will be protonated to form their respective ammonium salts and move into the aqueous layer.

  • Separate the aqueous layer containing your product and the unreacted amine.

  • Make the aqueous layer basic again by adding a base like sodium hydroxide to regenerate the free bases.

  • Extract your product back into an organic solvent.

Question: My phenolic Mannich base seems to be degrading during purification. What are the possible reasons and solutions?

Answer:

Phenolic Mannich bases, particularly ortho-substituted ones, can be susceptible to degradation.

• Formation of ortho-Quinone Methides (o-QMs): ortho-Phenolic Mannich bases can undergo facile deamination to form highly reactive ortho-quinone methides.[6] These intermediates can then polymerize or react with other nucleophiles present, leading to a complex mixture of byproducts.[7]

  • Solution: Work at lower temperatures during purification. Avoid prolonged exposure to acidic or basic conditions if your compound is sensitive. A rapid purification process is often beneficial.

• Oxidation: Phenols are susceptible to oxidation, which can be catalyzed by light, air, or trace metal impurities.

  • Solution: Purify your compound under an inert atmosphere (e.g., nitrogen or argon). Use degassed solvents. The addition of an antioxidant like BHT (butylated hydroxytoluene) in small amounts to your solvents can sometimes help prevent oxidation.

Question: I am struggling to crystallize my phenolic Mannich base. Can you provide some guidance?

Answer:

Crystallization can be challenging, but several techniques can be employed to obtain crystalline material.

• Solvent Selection:

  • Solvent-Antisolvent Method: Dissolve your compound in a good solvent (a solvent in which it is highly soluble) and then slowly add an anti-solvent (a solvent in which it is poorly soluble) until turbidity is observed. Then, allow the solution to stand undisturbed. Common solvent pairs include ethanol/water, methanol/ether, and dichloromethane/hexane.

  • Slow Evaporation: Dissolve your compound in a suitable solvent and allow the solvent to evaporate slowly in a loosely capped vial.[8] This method is simple but may not always yield the best quality crystals.[8]

  • Vapor Diffusion: Place a concentrated solution of your compound in a small open vial inside a larger sealed container that contains a more volatile anti-solvent.[8] The anti-solvent vapor will slowly diffuse into your compound's solution, inducing crystallization.[8]

• Seeding: If you have a small amount of crystalline material, you can use it as a seed crystal to induce crystallization in a supersaturated solution.[8]

• pH Adjustment: Since phenolic Mannich bases are basic, their solubility is pH-dependent. Sometimes, careful adjustment of the pH of the solution can induce crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the common byproducts in a phenolic Mannich base synthesis that can complicate purification?

A1: Besides unreacted starting materials, several byproducts can form:

• bis-Mannich Bases: If there are multiple activated positions on the phenol ring (e.g., both ortho positions are available), disubstitution can occur, leading to the formation of bis-Mannich bases.[6]

• Products from Self-Condensation of Formaldehyde: Formaldehyde can undergo self-condensation reactions, especially under basic conditions.

• Products from Reaction with the Solvent: If a reactive solvent like ethanol is used, it can potentially participate in side reactions.

• Degradation Products: As mentioned in the troubleshooting guide, the formation of reactive intermediates like ortho-quinone methides can lead to a variety of degradation and polymerization products.[6][7]

Q2: Can I use acid-base extraction to separate my phenolic Mannich base from a non-phenolic Mannich base?

A2: Yes, this is a very effective method. By washing an organic solution of the mixture with a strong aqueous base (like 1 M NaOH), the phenolic Mannich base will be deprotonated to its water-soluble phenolate salt and extracted into the aqueous layer. The non-phenolic Mannich base, lacking the acidic proton, will remain in the organic layer. You can then neutralize the aqueous layer and re-extract your purified phenolic Mannich base.

Q3: Is it possible to purify my phenolic Mannich base without using column chromatography?

A3: Yes, depending on the purity of your crude product and the nature of the impurities, other methods can be effective:

• Recrystallization: If your crude product is relatively pure, recrystallization from a suitable solvent system can be a highly effective method for obtaining pure material.[9]

• Acid-Base Extraction: As detailed above, this can be a powerful purification technique to remove acidic or basic impurities.

• Preparative Thin-Layer Chromatography (Prep-TLC): For small-scale purifications, preparative TLC can be a good option.

Q4: What is the role of the solvent in the Mannich reaction, and how does it affect purification?

A4: The solvent can influence the reaction rate and the product distribution. Protic solvents like ethanol or water can facilitate the formation of the electrophilic iminium ion, a key intermediate in the reaction.[10] The choice of solvent can also impact the ease of purification. For instance, using a solvent in which the product is poorly soluble can lead to its precipitation from the reaction mixture, simplifying the initial purification step.

Data Presentation

Table 1: Comparison of Purification Methods for Phenolic Mannich Bases

Purification Method	Principle of Separation	Advantages	Disadvantages	Typical Eluents/Solvents
Silica Gel Column Chromatography	Adsorption based on polarity.	High resolution for many compounds, scalable.	Can cause tailing and decomposition of basic/acidic compounds.	Hexane/Ethyl Acetate, Dichloromethane/Methanol (often with basic modifiers like triethylamine).[2]
Alumina Column Chromatography	Adsorption, but less acidic than silica.	Good for basic compounds, less tailing.	Lower resolution than silica for some compounds.	Similar to silica gel chromatography.
Reverse-Phase (C18) Chromatography	Partitioning based on hydrophobicity.	Excellent for polar compounds, avoids issues with acidic stationary phases.[3][4][5]	Requires aqueous mobile phases, which can be difficult to remove.	Water/Acetonitrile, Water/Methanol.
Acid-Base Extraction	Differential solubility of acidic, basic, and neutral compounds in aqueous and organic phases.	Excellent for removing acidic/basic impurities, scalable, and cost-effective.	Not effective for separating compounds with similar pKa values.	Aqueous HCl, NaOH, NaHCO3 solutions and an immiscible organic solvent.
Recrystallization	Differential solubility of the compound and impurities in a solvent at different temperatures.	Can yield very pure crystalline material, scalable.	Requires a suitable solvent to be found, may result in significant product loss.	Ethanol, Methanol, Water, Ethyl Acetate, Hexane, or mixtures thereof.[9]

Experimental Protocols

Protocol 1: General Procedure for Acid-Base Extraction of a Phenolic Mannich Base

• Dissolution: Dissolve the crude reaction mixture (approximately 1 g) in a suitable organic solvent (50 mL), such as ethyl acetate or dichloromethane, in a separatory funnel.

• Removal of Unreacted Phenol (Optional): Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 25 mL). Combine the aqueous layers and set them aside.

• Extraction of the Basic Components: Wash the organic layer with 1 M aqueous hydrochloric acid (2 x 25 mL). The phenolic Mannich base and any unreacted amine will move into the aqueous layer. The organic layer now contains neutral byproducts.

• Isolation of the Product: Combine the acidic aqueous layers. While stirring, slowly add 2 M aqueous sodium hydroxide until the solution is basic (test with pH paper). The phenolic Mannich base will precipitate out or can be extracted.

• Final Extraction: Extract the product from the basified aqueous solution with a fresh portion of the organic solvent (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the purified phenolic Mannich base.

Protocol 2: General Procedure for Silica Gel Column Chromatography with a Basic Modifier

• Eluent Preparation: Prepare the desired eluent system (e.g., 99:1 dichloromethane:methanol). Add triethylamine to a final concentration of 0.5% (v/v).

• Column Packing: Prepare a slurry of silica gel in the prepared eluent and pack the column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent (or dichloromethane) and load it onto the column.

• Elution: Elute the column with the prepared eluent, collecting fractions.

• Analysis: Monitor the fractions by thin-layer chromatography (TLC).

• Concentration: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Mandatory Visualization

Caption: A typical experimental workflow for the synthesis and purification of phenolic Mannich bases.

Caption: A troubleshooting flowchart for common purification challenges with phenolic Mannich bases.

Caption: Logical pathway for the purification of a phenolic Mannich base using acid-base extraction.

References

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. labex.hu [labex.hu]
• 4. theanalyticalscientist.com [theanalyticalscientist.com]
• 5. Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Harnessing ortho-Quinone Methides in Natural Product Biosynthesis and Biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. unifr.ch [unifr.ch]
• 9. revroum.lew.ro [revroum.lew.ro]
• 10. alfa-chemistry.com [alfa-chemistry.com]

Stability of 2-(Piperidin-1-ylmethyl)phenol under acidic and basic conditions

This technical support center provides guidance and answers frequently asked questions regarding the stability of 2-(Piperidin-1-ylmethyl)phenol under various experimental conditions. It is intended for researchers, scientists, and professionals in drug development who are working with this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-(Piperidin-1-ylmethyl)phenol?

A1: 2-(Piperidin-1-ylmethyl)phenol is a Mannich base derivative of phenol. Its stability is primarily influenced by its susceptibility to degradation under acidic and basic conditions, as well as its potential for oxidation due to the phenolic hydroxyl group. The main degradation pathways to consider are the retro-Mannich reaction and oxidation of the phenol ring.

Q2: How does 2-(Piperidin-1-ylmethyl)phenol behave under acidic conditions?

A2: Under acidic conditions, the piperidine nitrogen can be protonated, which can facilitate a retro-Mannich reaction. This reaction would lead to the decomposition of the molecule into phenol, formaldehyde (or its derivatives), and piperidine. The rate of this degradation is dependent on the pH, temperature, and the specific acid used.

Q3: What is the expected stability of 2-(Piperidin-1-ylmethyl)phenol under basic conditions?

A3: In basic conditions, the phenolic hydroxyl group will be deprotonated to form a phenoxide ion. While this can make the aromatic ring more susceptible to oxidation, it can also influence the likelihood of a retro-Mannich reaction. The stability in basic media will be contingent on factors such as pH, temperature, and the presence of oxidizing agents.

Q4: What are the likely degradation products of 2-(Piperidin-1-ylmethyl)phenol?

A4: The primary degradation products are expected to be:

• From retro-Mannich reaction: Phenol, piperidine, and formaldehyde.

• From oxidation: Quinone-type structures and potentially polymeric material. The presence of oxygen and light can accelerate the formation of these colored byproducts.

Troubleshooting Guides

Issue 1: The solution of 2-(Piperidin-1-ylmethyl)phenol has turned yellow or brown.

• Possible Cause: This discoloration is likely due to the oxidation of the phenolic group, leading to the formation of colored quinone-like compounds. This process can be accelerated by exposure to air (oxygen), light, and alkaline pH.

• Troubleshooting Steps:

  • Verify pH: Check the pH of your solution. If it is neutral or alkaline, consider adjusting to a slightly acidic pH (e.g., pH 4-6) if your experimental conditions allow.

  • Minimize Oxygen Exposure: Prepare solutions using deoxygenated solvents (e.g., by sparging with an inert gas like nitrogen or argon). Store the solution under an inert atmosphere.

  • Protect from Light: Store your solutions in amber vials or wrap the container in aluminum foil to prevent phot-oxidation.

  • Control Temperature: Store solutions at lower temperatures (e.g., 2-8 °C) to slow down the rate of degradation.

Issue 2: HPLC analysis shows a decrease in the peak area of 2-(Piperidin-1-ylmethyl)phenol and the appearance of new peaks.

• Possible Cause: The compound is degrading. The new peaks correspond to the degradation products.

• Troubleshooting Steps:

  • Conduct a Forced Degradation Study: To identify the potential degradation products and understand the degradation pathways, perform a forced degradation study as outlined in the experimental protocols section below.

  • Develop a Stability-Indicating Method: Ensure your HPLC method is capable of separating the parent compound from all potential degradation products. Refer to the protocol for developing a stability-indicating HPLC method.

  • Optimize Storage Conditions: Based on the results of your forced degradation study, optimize the storage conditions (pH, temperature, protection from light and oxygen) to minimize the degradation pathways that are most prevalent.

Experimental Protocols

Protocol 1: Forced Degradation Study - Acid and Base Hydrolysis

This protocol outlines the steps to investigate the stability of 2-(Piperidin-1-ylmethyl)phenol under acidic and basic stress conditions.

• Preparation of Stock Solution:

  • Prepare a stock solution of 2-(Piperidin-1-ylmethyl)phenol at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M hydrochloric acid.

  • Incubate the solution at a controlled temperature (e.g., 60 °C).

  • Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples with an equivalent amount of 0.1 M sodium hydroxide before HPLC analysis.

• Base Hydrolysis:

  • To another aliquot of the stock solution, add an equal volume of 0.1 M sodium hydroxide.

  • Incubate the solution at a controlled temperature (e.g., 60 °C).

  • Withdraw samples at the same time points as the acid hydrolysis experiment.

  • Neutralize the samples with an equivalent amount of 0.1 M hydrochloric acid before HPLC analysis.

• Control Sample:

  • Prepare a control sample by diluting the stock solution with an equal volume of purified water and store it under the same conditions as the stressed samples.

• Analysis:

  • Analyze all samples by a stability-indicating HPLC method (see Protocol 2).

  • Determine the percentage of degradation by comparing the peak area of 2-(Piperidin-1-ylmethyl)phenol in the stressed samples to that in the control sample at the initial time point.

  • Identify and quantify any degradation products.

Protocol 2: Development of a Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method capable of separating 2-(Piperidin-1-ylmethyl)phenol from its potential degradation products.

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase and Gradient:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program (Example):

    • 0-5 min: 10% B

    • 5-25 min: 10% to 90% B

    • 25-30 min: 90% B

    • 30-35 min: 90% to 10% B

    • 35-40 min: 10% B

  • This gradient should be optimized based on the separation of the parent compound and its degradation products.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 275 nm (or a wavelength determined by UV scan of the compound).

  • Injection Volume: 10 µL.

• Method Validation:

  • The developed method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is stability-indicating.

Data Presentation

The following tables are templates for summarizing the quantitative data from your forced degradation studies.

Table 1: Stability of 2-(Piperidin-1-ylmethyl)phenol under Acidic Conditions (0.1 M HCl at 60 °C)

Time (hours)	% 2-(Piperidin-1-ylmethyl)phenol Remaining	% Degradation Product 1 (e.g., Phenol)	% Degradation Product 2 (e.g., Piperidine)	Mass Balance (%)
0	100.0	0.0	0.0	100.0
2
4
8
24

Table 2: Stability of 2-(Piperidin-1-ylmethyl)phenol under Basic Conditions (0.1 M NaOH at 60 °C)

Time (hours)	% 2-(Piperidin-1-ylmethyl)phenol Remaining	% Degradation Product 1	% Degradation Product 2	Mass Balance (%)
0	100.0	0.0	0.0	100.0
2
4
8
24

Visualizations

Caption: Potential degradation pathways of 2-(Piperidin-1-ylmethyl)phenol.

Caption: Workflow for a forced degradation study.

Technical Support Center: Investigating the Degradation Pathway of Phenolic Mannich Bases

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for investigating the degradation pathways of phenolic Mannich bases.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for phenolic Mannich bases?

The primary degradation pathway for many phenolic Mannich bases, particularly those with the aminomethyl group ortho or para to the hydroxyl group, is often a retro-Mannich reaction. This process can be considered a deaminomethylation.[1] Under certain conditions, such as hydrolysis, the compound can revert to the parent phenol, formaldehyde, and the corresponding amine. Additionally, phenolic compounds are susceptible to oxidation, which can lead to the formation of quinone-type structures and other oxidized products.[2]

Q2: Why is studying the degradation of phenolic Mannich bases important?

Understanding the degradation pathway is crucial for several reasons:

• Drug Development: Many Mannich bases are designed as prodrugs.[1] Their degradation is the intended mechanism for releasing the active therapeutic agent under specific physiological conditions.

• Stability and Shelf-life: For Mannich base compounds that are themselves the active drug, understanding their stability is critical for determining shelf-life, storage conditions, and formulation.

• Pharmacokinetics: The rate and products of degradation in vivo affect the bioavailability, metabolism, and clearance of the drug.

• Toxicology: Degradation products may have different toxicological profiles than the parent compound. Identifying these products is essential for safety assessment.

Q3: What are the key factors that influence the degradation rate?

The stability of phenolic Mannich bases can be significantly affected by several factors:

• pH: The degradation rate is often pH-dependent. The retro-Mannich reaction can be influenced by both acidic and basic conditions, which affect the protonation state of the phenolic hydroxyl group and the amine.

• Temperature: Like most chemical reactions, degradation rates typically increase with temperature.[3]

• Oxidizing Agents: The presence of reactive oxygen species (ROS) or other oxidizing agents can lead to oxidative degradation of the phenol ring.[2]

• Light: Photodegradation can occur, especially for compounds that absorb light in the UV-Vis range.[3]

• Solvent/Matrix: The polarity and composition of the solvent or formulation matrix can influence reaction rates and pathways.

Troubleshooting Guides

This section addresses common problems encountered during the experimental investigation of phenolic Mannich base degradation.

Problem 1: No observable degradation of the compound.

Possible Cause	Suggested Solution
Inappropriate pH	Verify the pH of your buffer system. The compound may be highly stable at the current pH. Perform a pH screening experiment (e.g., pH 3, 5, 7.4, 9) to identify conditions that promote degradation.
Low Temperature	Increase the temperature of the incubation. Run the experiment at elevated temperatures (e.g., 40°C, 60°C) to accelerate the degradation rate. Ensure the temperature is not so high that it causes unintended side reactions or solvent evaporation.
Compound is Highly Stable	If the compound is inherently stable under hydrolytic conditions, consider introducing forced degradation conditions. This can include exposure to strong acid/base, oxidative stress (e.g., H₂O₂), or UV light.
Analytical Method Not Sensitive Enough	Ensure your analytical method (e.g., HPLC, LC-MS) has a low enough limit of detection (LOD) and limit of quantification (LOQ) to detect small changes in the parent compound concentration and the formation of low-level degradants.

Problem 2: Multiple unexpected peaks appear in the chromatogram.

Possible Cause	Suggested Solution
Complex Degradation Pathway	The compound may degrade into multiple products through parallel pathways. Use LC-MS/MS to identify the mass of each peak and perform fragmentation analysis to elucidate their structures.
Secondary Degradation	Primary degradation products may themselves be unstable and degrade further. Analyze samples at earlier time points to identify the initial products before they have a chance to degrade.
Interaction with Matrix/Buffer	Components of your experimental matrix or buffer could be reacting with the Mannich base or its degradants. Run a control experiment with the matrix/buffer alone to check for interfering peaks. Simplify the buffer system if necessary.
Sample Impurity	The starting material may not be pure. Characterize the purity of your test compound thoroughly before initiating the degradation study using techniques like NMR, LC-MS, and elemental analysis.[4][5]

Problem 3: Poor reproducibility of degradation kinetics.

Possible Cause	Suggested Solution
Inconsistent pH Control	The pH of the solution may be drifting over time. Ensure you are using a buffer with sufficient capacity to maintain a stable pH throughout the experiment. Measure the pH at the beginning and end of the experiment.
Temperature Fluctuations	Use a calibrated, temperature-controlled incubator or water bath. Minor fluctuations in temperature can significantly impact reaction rates.
Variable Oxygen Levels	If oxidative degradation is a factor, the amount of dissolved oxygen can affect results. For reproducibility, either ensure all samples are equally exposed to air or, conversely, conduct the experiment under an inert atmosphere (e.g., nitrogen or argon).
Inconsistent Sample Handling	Standardize all sample handling procedures, including the timing of sample withdrawal, quenching of the reaction (if applicable), and storage conditions prior to analysis.

Quantitative Data Summary

The following tables present example data from a hypothetical forced degradation study on a phenolic Mannich base.

Table 1: Effect of pH on Degradation Rate Constant (k) at 40°C

pH	Half-life (t₁/₂) (hours)	Rate Constant (k) (h⁻¹)	Correlation Coefficient (R²)
3.0	152.6	0.0045	0.992
5.0	98.1	0.0071	0.995
7.4	45.3	0.0153	0.998
9.0	12.7	0.0546	0.997

Table 2: Effect of Temperature on Degradation Rate Constant (k) at pH 7.4

Temperature (°C)	Half-life (t₁/₂) (hours)	Rate Constant (k) (h⁻¹)	Correlation Coefficient (R²)
25	121.6	0.0057	0.994
40	45.3	0.0153	0.998
60	9.8	0.0707	0.996

Experimental Protocols

Protocol: Kinetic Analysis of Phenolic Mannich Base Degradation by HPLC

1. Objective: To determine the degradation rate of a phenolic Mannich base under specific pH and temperature conditions.

2. Materials:

• Phenolic Mannich base (purity >98%)

• HPLC-grade acetonitrile and water

• Buffer salts (e.g., phosphate, citrate)

• Acids and bases for pH adjustment (e.g., HCl, NaOH)

• Class A volumetric flasks, pipettes, and autosampler vials

• Calibrated pH meter

• Temperature-controlled incubator or water bath

• Validated HPLC-UV or HPLC-MS system

3. Procedure: a. Buffer Preparation: Prepare buffers at the desired pH values (e.g., 50 mM phosphate buffer at pH 7.4). Filter through a 0.22 µm filter. b. Stock Solution Preparation: Accurately weigh the phenolic Mannich base and dissolve it in a suitable solvent (e.g., acetonitrile or water) to prepare a concentrated stock solution (e.g., 1 mg/mL). c. Reaction Initiation: i. Preheat the prepared buffer solution to the target temperature (e.g., 40°C) in a sealed container within the incubator. ii. To initiate the experiment (t=0), spike a small, known volume of the stock solution into the preheated buffer to achieve the desired final concentration (e.g., 10 µg/mL). Ensure the volume of organic solvent from the stock solution is minimal (e.g., <1%) to avoid altering the buffer characteristics. d. Sampling: i. Immediately withdraw an aliquot (e.g., 1 mL) and place it in an autosampler vial. This is the t=0 sample. If necessary, quench the reaction by adding a small amount of acid or base or by flash-freezing. ii. Withdraw subsequent aliquots at predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 hours). Treat each sample identically to the t=0 sample. e. HPLC Analysis: i. Analyze all samples using a validated stability-indicating HPLC method. The method must be able to resolve the parent compound from all degradation products. ii. Record the peak area of the parent compound for each time point. f. Data Analysis: i. Plot the natural logarithm (ln) of the parent drug concentration (or peak area) versus time. ii. Determine the slope of the line. The degradation rate constant (k) is the negative of the slope. iii. Calculate the half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k.

Visualizations

Caption: Potential degradation pathways for phenolic Mannich bases.

References

• 1. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. tandfonline.com [tandfonline.com]

Optimizing reaction parameters for the synthesis of 2-(Piperidin-1-ylmethyl)phenol derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-(Piperidin-1-ylmethyl)phenol derivatives. The primary synthetic route discussed is the Mannich reaction, a three-component condensation of a phenol, formaldehyde, and piperidine.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing these derivatives?

The synthesis is typically achieved through the Mannich reaction. This is a nucleophilic addition reaction that involves the aminoalkylation of an acidic proton located on the phenol ring.[1][2] The reaction condenses an active phenolic compound with formaldehyde (or another non-enolizable aldehyde) and a secondary amine like piperidine to form a β-aminocarbonyl compound, known as a Mannich base.[3]

Q2: What is the mechanism of the Mannich reaction in this context?

The reaction proceeds in two main steps under acidic conditions:

• Iminium Ion Formation: The amine (piperidine) and formaldehyde react to form an iminium ion.[1][3]

• Electrophilic Attack: The phenol, which is electron-rich, acts as a nucleophile and attacks the iminium ion, leading to the substitution of a hydrogen atom on the aromatic ring (usually ortho to the hydroxyl group) with the aminomethyl group.[3][4]

Q3: What are common side reactions or byproducts I should be aware of?

Several side reactions can occur, potentially lowering the yield of the desired product:

• Multiple Substitutions: Phenols are highly activated substrates, and the reaction can lead to the formation of di- or even tri-substituted products, where multiple aminomethyl groups are added to the phenol ring.[1][3]

• Condensation of Formaldehyde: Formaldehyde can react with the nitrogen base to form other iminium ions, leading to byproducts.[1]

• Product Discoloration: The formation of colored products can occur, particularly with highly reactive phenols like resorcinol, due to autoxidation.[5]

Q4: How does the choice of solvent affect the reaction?

The choice of solvent can significantly impact the reaction outcome. Common solvents include alcohols like ethanol and methanol.[6] However, reactions can also be performed in aprotic solvents like benzene or even under solvent-free conditions.[4][6] Solvent-free reactions are often faster and more efficient.[6] The reaction medium can influence which position on the phenol ring is substituted.[4]

Q5: What are the typical reaction conditions (temperature, time)?

Reaction conditions can vary widely based on the specific substrates and solvent used.

• Temperature: Temperatures can range from refluxing in an alcohol solvent (e.g., methanol) to higher temperatures (120°C to 180°C) for solvent-free methods.[6][7]

• Time: Reaction times can be as short as 10-20 minutes for highly reactive phenols under solvent-free conditions or extend to several hours (e.g., 6 hours) for less reactive substrates or when using solvents.[6][7]

Q6: How can I purify the final 2-(Piperidin-1-ylmethyl)phenol derivative?

Common purification techniques include:

• Recrystallization: The crude product, often a solid, can be purified by recrystallization from a suitable solvent like methanol or ethanol.[4][7]

• Column Chromatography: For isolating products from complex mixtures or removing colored impurities, column chromatography is an effective method.[5][8]

• Extraction: Liquid-liquid extraction can be used during the workup to separate the product from water-soluble impurities.[7]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Reagent Quality: Paraformaldehyde can depolymerize over time; piperidine can oxidize. 2. Incorrect Stoichiometry: An improper ratio of phenol, formaldehyde, and piperidine. 3. Suboptimal Temperature: The reaction may be too slow at lower temperatures or decomposition may occur if too high. 4. Reversible Reaction: The classical Mannich reaction can be reversible, limiting the yield.[1]	1. Use fresh, high-quality reagents. 2. Ensure an accurate 1:1:1 molar ratio of reactants. An excess of the amine and formaldehyde may be used in some cases.[4] 3. Experimentally determine the optimal temperature for your specific substrate. Consider starting with reflux in ethanol.[4] 4. Ensure removal of water if formed, or consider using pre-formed iminium salts like Eschenmoser's salt.[3]
Formation of Multiple Products (Di- or Tri-substitution)	The phenol ring is highly activated, leading to substitution at both ortho positions and sometimes the para position.[3]	1. Carefully control the stoichiometry; use the phenol as the limiting reagent. 2. If possible, use a phenol derivative where one or more of the ortho/para positions are already blocked. 3. Lowering the reaction temperature may increase selectivity for the mono-substituted product.
Product is a Dark Oil or Discolored Solid	1. Oxidation: Phenols are susceptible to air oxidation, which can be catalyzed by trace metals or basic conditions, leading to colored byproducts.[5] 2. Polymerization: Unwanted polymerization of pyrrole or other highly reactive heterocycles can occur under strong acid conditions.[3]	1. Run the reaction under an inert atmosphere (e.g., nitrogen or argon). 2. Use purified, colorless starting materials. 3. For purification, consider column chromatography or recrystallization with activated charcoal to remove colored impurities.[5]
Difficulty in Product Isolation/Purification	The product may be an oil or have similar solubility to byproducts.	1. If the product is an amine, it can be converted to its hydrochloride salt by adding HCl. The salt is often a crystalline solid that is easier to handle and purify. 2. If the product is an oil, attempt purification using column chromatography.[8] 3. For purification from unreacted phenol, consider an acid wash. The basic Mannich product will move to the aqueous phase, while the acidic phenol remains in the organic phase.

Data Presentation

Table 1: Effect of Reaction Conditions on Yield and Time for Various Phenols

Phenol Derivative	Amine	Aldehyde	Solvent	Temp (°C)	Time	Yield (%)	Reference
4-Nitrophenol	Piperidine	Formaldehyde	None	120-180	15 min	85	[6]
2,4-Dichlorophenol	Piperidine	Paraformaldehyde	Methanol	Reflux	6 h	52.6	[7]
3-Methoxyphenol	Piperidine	Formaldehyde	None	120-180	12 min	80	[6]
1-(1-hydroxynaphthalen-2-yl)ethanone	Piperidine	Formaldehyde (aq.)	Ethanol	Reflux	2 h	N/A	[4]
p-Cresol	Cyclic Aminal	N/A	1,4-Dioxane/Water	Reflux	72 h	~25	[9]

Experimental Protocols

General Protocol for the Synthesis of 2,4-Dichloro-6-(piperidin-1-ylmethyl)phenol [7]

This protocol is adapted from the synthesis of 2,4-dichloro-6-(piperidin-1-ylmethyl)phenol and serves as a representative example.

• Reagent Preparation: In a round-bottom flask equipped with a reflux condenser, combine 2,4-dichlorophenol (40 mmol), piperidine (40 mmol), and paraformaldehyde (40 mmol).

• Solvent Addition: Add methanol (80 ml) to the flask.

• Reaction: Heat the mixture to reflux and maintain for 6 hours with stirring.

• Workup: a. Cool the reaction mixture to room temperature. b. Evaporate the solvent under reduced pressure (vacuum). c. The resulting oil can then be extracted with a suitable organic solvent like chloroform.

• Purification: a. Evaporate the extraction solvent to yield a solid crude product. b. Recrystallize the solid from methanol to obtain colorless crystals of the final product.

Visualizations

Experimental Workflow Diagram

Caption: General experimental workflow for the synthesis of 2-(Piperidin-1-ylmethyl)phenol derivatives.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common issues in the Mannich synthesis of phenols.

References

• 1. Overview About Mannich Reaction Mechanism [unacademy.com]
• 2. researchgate.net [researchgate.net]
• 3. adichemistry.com [adichemistry.com]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. Brunel University Research Archive: A study of the mannich reaction with certain phenols, of the causes of formation of coloured products and the prevention of their occurence [bura.brunel.ac.uk]
• 6. arkat-usa.org [arkat-usa.org]
• 7. journals.iucr.org [journals.iucr.org]
• 8. Study of 2-(piperidine-1-ylmethyl)cyclohexanamine Structure Synthesis Based on Oxime Protected Compounds in Mannich Mechanism – Oriental Journal of Chemistry [orientjchem.org]
• 9. mdpi.com [mdpi.com]

Troubleshooting common issues in the characterization of Mannich bases

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis, purification, and characterization of Mannich bases.

Troubleshooting Guides

This section addresses specific issues in a question-and-answer format that you may encounter during your experiments.

Synthesis and Purification Issues

Question 1: I am getting a low yield or no product in my Mannich reaction. What are the possible causes and solutions?

Answer: Low yields in Mannich reactions can stem from several factors related to reactants, reaction conditions, and the formation of side products.

• Reactant Issues:

  • Amine Reactivity: The reaction works best with primary and secondary aliphatic amines.[1] Tertiary amines lack the necessary N-H proton to form the intermediate required for the reaction.[2][3][4] Aromatic amines are generally not reactive enough.[1]

  • Aldehyde Reactivity: Formaldehyde is preferred due to its high reactivity.[1] Other non-enolizable aldehydes (those lacking alpha-hydrogens) can be used.[1]

  • Active Hydrogen Compound: The compound providing the acidic proton (e.g., ketone, aldehyde, ester) must be able to form an enol or enolate.[1][2]

• Reaction Conditions:

  • pH Control: The pH of the reaction medium is crucial.[5] The reaction is often carried out under acidic conditions to facilitate the formation of the electrophilic iminium ion.[2][3][6]

  • Temperature and Time: Reaction times can vary significantly, from a few hours to over 24 hours, and may require refluxing at specific temperatures.[6][7][8] It's essential to monitor the reaction's progress using Thin Layer Chromatography (TLC).[5][7]

• Side Reactions:

  • Bis-alkylation: If the starting amine is primary or if the active hydrogen compound has multiple acidic protons, further reaction with the aldehyde and another molecule of the carbonyl compound can occur, leading to larger adducts.[1][7][9]

  • Self-Condensation: Aldol condensation of the enolizable carbonyl compound can compete with the Mannich reaction.

Troubleshooting Workflow for Low Reaction Yield

Caption: Troubleshooting workflow for low yield in Mannich base synthesis.

Question 2: I'm having trouble purifying my Mannich base. The spots on the TLC plate are streaking or very close together.

Answer: Purification of Mannich bases can be challenging due to their basic nature and potential instability.

• TLC Streaking: The basic nitrogen atom in the Mannich base can interact strongly with the acidic silica gel of the TLC plate, causing streaking. To mitigate this, you can:

  • Add a small amount of a basic modifier like triethylamine (e.g., 0.5-1%) to your mobile phase. This neutralizes the acidic sites on the silica.

  • Use a less acidic stationary phase, such as neutral alumina.

• Poor Separation: If the product and starting materials or byproducts have similar polarities, separation can be difficult.[10]

  • Solvent System Optimization: Systematically vary the polarity of your eluent. For closely related spots, a less polar solvent system might improve separation, although it will take longer for the compounds to elute.[10]

  • Column Chromatography: Use a longer column for better resolution.[10] If silica gel is causing issues like hydrolysis of an imine byproduct, consider alternative stationary phases or an acid/base extraction.[11]

  • Acid/Base Extraction: Since Mannich bases are basic, they can be protonated and extracted into an acidic aqueous layer (e.g., dilute HCl), leaving non-basic impurities in the organic layer. The aqueous layer can then be basified (e.g., with NaHCO₃ or NaOH) and the product re-extracted into an organic solvent.

Spectroscopic Characterization Issues

Question 3: My ¹H NMR spectrum shows very broad signals. How can I interpret this or improve the spectrum?

Answer: Broad signals in the ¹H NMR spectrum of a Mannich base are common and can be due to several factors.

• Proton Exchange: The protons on the nitrogen atom (if present) and any hydroxyl groups can undergo chemical exchange with trace amounts of acid or water, leading to signal broadening.[12] Shaking the sample with a drop of D₂O will cause these exchangeable protons to be replaced by deuterium, and their signals will disappear from the spectrum, helping to identify them.

• Conformational Dynamics: The molecule may be undergoing conformational changes on a timescale similar to the NMR experiment, which can broaden signals. Running the NMR at a different temperature (variable-temperature NMR) can sometimes resolve this. At lower temperatures, the conformations may interconvert more slowly, leading to sharper signals for each conformer.[13]

• Presence of Paramagnetic Impurities: Trace amounts of paramagnetic metal ions can cause significant line broadening. Ensure your glassware is clean and use high-purity solvents.

Question 4: I am not sure if my NMR and Mass Spec data confirm the formation of the Mannich base. What are the key signals to look for?

Answer: The structure of a Mannich base has characteristic spectroscopic signatures.

• ¹H NMR Spectroscopy: The most definitive signals are for the newly formed methylene bridge and the adjacent methine or methylene group.

  • Methylene Bridge (-N-CH₂-C-): Look for a singlet or a pair of doublets (if diastereotopic) that integrates to two protons. This signal typically appears between δ 2.5 and 4.0 ppm.[14][15]

  • Adjacent Protons (-CH-C=O): The protons on the carbon alpha to the carbonyl and adjacent to the new aminomethyl group will also have a characteristic shift and splitting pattern.

• ¹³C NMR Spectroscopy:

  • Methylene Bridge Carbon (-N-CH₂-C-): This carbon typically appears in the range of δ 45-65 ppm.[15]

• Mass Spectrometry (MS):

  • Molecular Ion Peak (M⁺): Confirm the molecular weight of the expected product. Electrospray ionization (ESI) is often used, which will typically show the protonated molecule [M+H]⁺.

  • Fragmentation Pattern: A characteristic fragmentation is the cleavage of the bond beta to the nitrogen atom, leading to the formation of a stable iminium ion.

Spectroscopic Data for Mannich Base Characterization
Technique	Key Signals / Observations
¹H NMR	Methylene Bridge (-N-CH₂-C-): Singlet or AB quartet, δ 2.5 - 4.0 ppm[14][15]
Protons α to Carbonyl: Multiplet, shift dependent on structure
¹³C NMR	Methylene Bridge Carbon (-N-CH₂-C-): δ 45 - 65 ppm[15]
Carbonyl Carbon (C=O): δ 190 - 220 ppm (ketone) or δ 160-180 ppm (ester)[12]
IR Spectroscopy	Carbonyl (C=O) Stretch: Strong absorption around 1650-1720 cm⁻¹
Mass Spectrometry	Molecular Ion Peak: [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight
Key Fragmentation: Formation of a stable iminium ion via cleavage β to the nitrogen atom

Decision Workflow for NMR Spectral Analysis

Caption: A decision-making workflow for NMR spectral analysis of a Mannich base.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during a Mannich synthesis? The Mannich reaction can be accompanied by several side reactions.[16] If a primary amine or ammonia is used, the resulting Mannich base can react further to form bis- or tris-adducts.[1][7][9] Another common side reaction is the self-condensation (aldol reaction) of the enolizable carbonyl compound.[1] Furthermore, the Mannich base product can sometimes undergo an elimination reaction to form an α,β-unsaturated carbonyl compound (enone).[7]

Q2: How can I be certain that I have formed a C-alkylated Mannich base and not an N-alkylated one? This is a common concern, especially when the active hydrogen compound also contains an N-H bond (e.g., indole or benzimidazole). The key is spectroscopic analysis.

• ¹H NMR: In a C-alkylated product, you will see the loss of an aromatic or α-proton from the starting material and the appearance of the characteristic -CH₂-N moiety. In an N-alkylated product, the N-H proton signal will disappear, and the signals for the rest of the active hydrogen compound's framework will remain largely unchanged in their splitting patterns, though their chemical shifts may be affected.

• HMBC (Heteronuclear Multiple Bond Correlation) NMR: This 2D NMR experiment is definitive. It will show a correlation between the protons of the new methylene bridge (-CH₂-) and the carbon atoms of the active hydrogen compound's ring or backbone, confirming the C-C bond formation.

Q3: My Mannich base seems to be degrading or changing color upon storage. What causes this instability? Mannich bases can be unstable, particularly in solution or when exposed to heat or light.

• Retro-Mannich Reaction: The reaction is reversible, and the base can decompose back into its starting materials or an intermediate iminium ion.

• Elimination: As mentioned, they can eliminate the amine to form a reactive α,β-unsaturated ketone.[7] These enones are often colored and can polymerize, leading to discoloration.

• Oxidation: The amine functionality can be susceptible to air oxidation. Storing the compound under an inert atmosphere (like nitrogen or argon) in a cool, dark place can improve its shelf life.

Q4: Can I use a tertiary amine in the Mannich reaction? No, tertiary amines cannot be used as the amine component because they lack the N-H proton required to form the key iminium ion intermediate.[2][3][4] The reaction mechanism involves the initial condensation of the amine and aldehyde to form a hemiaminal, which then dehydrates to the iminium ion. This dehydration step requires the loss of a proton from the nitrogen atom.

Relationship between Common Issues and Causes

Caption: Logical relationships between common issues and their potential causes.

Experimental Protocols

General Protocol for Reaction Monitoring by TLC

• Prepare the TLC Plate: Using a pencil, lightly draw a baseline about 1 cm from the bottom of a silica gel plate. Mark lanes for your starting material(s) (SM), a co-spot (co), and the reaction mixture (RM).

• Spot the Plate: Dissolve small amounts of your starting materials in a suitable solvent. Use a capillary tube to spot the SM lanes. Spot the reaction mixture in the RM lane. For the co-spot lane, spot both the starting material and the reaction mixture on top of each other.

• Develop the Plate: Place the plate in a developing chamber containing the chosen eluent (e.g., ethyl acetate/hexane). Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualize: Remove the plate, mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp.[8] If the compounds are not UV-active, use an iodine chamber or a chemical stain (e.g., potassium permanganate).

• Analyze: The reaction is complete when the starting material spot has disappeared from the RM lane and a new product spot has appeared. The product is typically more polar than the starting ketone/aldehyde and will have a lower Rf value.

General Protocol for Purification by Column Chromatography

• Prepare the Column: Pack a glass column with silica gel slurried in the initial, least polar eluent. Ensure there are no air bubbles or cracks.

• Load the Sample: Concentrate the crude reaction mixture and adsorb it onto a small amount of silica gel. Carefully add the dry powder to the top of the column. Alternatively, dissolve the crude product in a minimum amount of solvent and load it directly.

• Elute: Begin eluting with the non-polar solvent system determined by TLC analysis. Gradually increase the polarity of the eluent (gradient elution) to move the compounds down the column.

• Collect Fractions: Collect the eluent in a series of test tubes.

• Analyze Fractions: Spot every few fractions on a TLC plate to determine which ones contain the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Mannich base.

General Protocol for NMR Sample Preparation

• Weigh Sample: Accurately weigh 5-10 mg of your purified Mannich base.

• Dissolve: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the solvent is compatible with your compound and does not have signals that will obscure important regions of the spectrum.[8]

• Add Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), if it is not already in the solvent.[8]

• Mix: Cap the tube and invert it several times to ensure the sample is completely dissolved and the solution is homogeneous.

• Analyze: Insert the tube into the NMR spectrometer and acquire the spectrum.

References

• 1. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. byjus.com [byjus.com]
• 4. scribd.com [scribd.com]
• 5. lingayasvidyapeeth.edu.in [lingayasvidyapeeth.edu.in]
• 6. asianpubs.org [asianpubs.org]
• 7. gijash.com [gijash.com]
• 8. Synthesis, characterisation and evaluation of N-mannich bases of 2-substituted Benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. reddit.com [reddit.com]
• 12. NMR Spectroscopy Practice Problems [chemistrysteps.com]
• 13. cdnsciencepub.com [cdnsciencepub.com]
• 14. researchgate.net [researchgate.net]
• 15. revroum.lew.ro [revroum.lew.ro]
• 16. youtube.com [youtube.com]

Technical Support Center: Isomer Separation of Piperidinylmethylphenol

Welcome to the Technical Support Center for the separation of piperidinylmethylphenol isomers. This resource is designed for researchers, scientists, and professionals in drug development, providing targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of isomers of piperidinylmethylphenol I might encounter?

A1: Piperidinylmethylphenol can exist as positional isomers, primarily the ortho (2-piperidinylmethylphenol) and para (4-piperidinylmethylphenol) isomers, which differ in the substitution pattern on the phenol ring. If a chiral center is introduced, for example, through substitution on the piperidine or methyl group, then enantiomers and diastereomers can also be present.

Q2: What are the fundamental principles for separating ortho and para isomers of piperidinylmethylphenol?

A2: The separation of ortho and para isomers is feasible due to their different physical properties arising from their distinct molecular structures. Key differences that can be exploited for separation include polarity, boiling points, melting points, and solubility. A significant factor is the potential for intramolecular hydrogen bonding in the ortho isomer, which is absent in the para isomer. This difference can affect their volatility and interaction with stationary phases in chromatography.[1][2]

Q3: Which chromatographic techniques are most effective for separating piperidinylmethylphenol isomers?

A3: High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for separating isomers of piperidinylmethylphenol. For positional isomers (ortho vs. para), reversed-phase HPLC is often effective. For enantiomers, Chiral HPLC with a suitable Chiral Stationary Phase (CSP) is necessary.[3][4] Gas chromatography (GC) can also be used, particularly for more volatile derivatives.

Q4: How do I choose the right chiral stationary phase (CSP) for separating enantiomers of piperidinylmethylphenol?

A4: The selection of a CSP is often empirical. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are a good starting point for many pharmaceutical compounds.[3][5] Pirkle-type phases and cyclodextrin-based columns can also be effective.[3][5] It is recommended to screen several different CSPs with varying mobile phases to find the optimal separation conditions.[6]

Q5: What is the role of the mobile phase in the chiral separation of piperidinylmethylphenol?

A5: The mobile phase composition is a critical factor in achieving chiral separation.[7] It influences the interaction between the isomers and the chiral stationary phase. Common mobile phases for normal-phase chiral chromatography are mixtures of alkanes (like hexane) with an alcohol modifier (like isopropanol or ethanol). In reversed-phase mode, mixtures of water or buffers with acetonitrile or methanol are used. The addition of small amounts of additives, such as acids (e.g., trifluoroacetic acid) or bases (e.g., diethylamine), can significantly improve peak shape and resolution, especially for basic compounds like piperidinylmethylphenol.[8][9]

Troubleshooting Guides

Issue 1: Poor or No Separation of Ortho and Para Isomers in HPLC

Possible Cause	Troubleshooting Step	Expected Outcome
Inappropriate Mobile Phase Polarity	Adjust the solvent strength. In reversed-phase HPLC, increase the aqueous component to increase retention and potentially improve resolution. In normal-phase, adjust the ratio of the polar and non-polar solvents.[1]	Improved separation between the ortho and para peaks.
Incorrect Column Chemistry	If using a standard C18 column, consider a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase.	Enhanced resolution due to different interaction mechanisms with the stationary phase.
Suboptimal Temperature	Vary the column temperature. Lower temperatures often increase resolution in chiral separations, and this can sometimes apply to positional isomers as well.[8]	Better peak separation, although run times may increase.
pH of the Mobile Phase	For ionizable compounds like phenols and amines, the pH of the mobile phase can significantly affect retention and selectivity. Adjust the pH to control the ionization state of your isomers.	Altered retention times and potentially improved resolution.

Issue 2: Broad and Tailing Peaks in Chiral HPLC

Possible Cause	Troubleshooting Step	Expected Outcome
Secondary Interactions with Silica Support	Piperidinylmethylphenol is a basic compound and can interact with acidic silanol groups on the column packing, leading to peak tailing. Add a basic modifier like 0.1% diethylamine (DEA) or triethylamine (TEA) to the mobile phase.[9]	Sharper, more symmetrical peaks.
Inappropriate Mobile Phase Composition	The choice and ratio of organic modifiers can impact peak shape. Experiment with different alcohols (e.g., isopropanol, ethanol) and their concentrations.	Improved peak symmetry and resolution.
Column Overload	Injecting too much sample can lead to broad, asymmetrical peaks.	Reduce the injection volume or the concentration of the sample.
Sample Solvent Effects	If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion.	Dissolve the sample in the mobile phase or a weaker solvent if possible.

Issue 3: Difficulty in Separating Isomers by Crystallization

Possible Cause	Troubleshooting Step	Expected Outcome
Unsuitable Solvent System	The choice of solvent is critical for successful fractional crystallization. Screen a variety of solvents with different polarities. The ideal solvent will have a significant difference in solubility for the two isomers at different temperatures.[1]	Selective precipitation of one isomer, leaving the other in the mother liquor.
Cooling Rate is Too Fast	Rapid cooling can lead to the co-precipitation of isomers and the inclusion of impurities.	Allow the solution to cool slowly to room temperature, followed by gradual cooling in a refrigerator.
Concentration is Not Optimal	If the solution is too concentrated, both isomers may precipitate. If it is too dilute, crystallization may not occur.	Experiment with different concentrations to find the optimal supersaturation point for selective crystallization.

Experimental Protocols

Protocol 1: Chiral HPLC Separation of Piperidinylmethylphenol Enantiomers

This protocol provides a general starting point for the chiral separation of piperidinylmethylphenol enantiomers. Optimization will likely be required.

1. Instrumentation and Columns:

• HPLC system with a UV detector.

• Chiral Stationary Phase: Chiralpak AD-H (or similar amylose-based CSP), 250 x 4.6 mm, 5 µm.

2. Mobile Phase Preparation:

• Prepare a mobile phase of n-Hexane:Isopropanol (IPA):Diethylamine (DEA) (90:10:0.1, v/v/v).

• Filter and degas the mobile phase before use.

3. Sample Preparation:

• Dissolve the racemic piperidinylmethylphenol in the mobile phase to a concentration of 1 mg/mL.

4. HPLC Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 275 nm

• Injection Volume: 10 µL

5. Data Analysis:

• Calculate the resolution (Rs), selectivity (α), and enantiomeric excess (% ee) from the resulting chromatogram.

Protocol 2: Fractional Crystallization for Ortho/Para Isomer Separation

This protocol is a representative method for separating ortho and para isomers of piperidinylmethylphenol.

1. Dissolution:

• Dissolve the mixture of ortho- and para-piperidinylmethylphenol in a minimal amount of a suitable hot solvent (e.g., a mixture of ethanol and water, or toluene). The para isomer is generally less soluble.[10]

2. Cooling and Crystallization:

• Allow the solution to cool slowly to room temperature. The less soluble isomer should start to crystallize.

• Further cool the mixture in an ice bath to maximize crystal formation.

3. Isolation:

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold solvent.

4. Recrystallization (Optional):

• For higher purity, redissolve the collected crystals in a minimal amount of the hot solvent and repeat the cooling and filtration process.

5. Analysis:

• Analyze the purity of the isolated isomer and the composition of the mother liquor by HPLC or NMR.

Quantitative Data Summary

The following tables provide illustrative data for the separation of piperidinylmethylphenol isomers. Note that actual results may vary depending on the specific experimental conditions.

Table 1: Illustrative HPLC Data for Chiral Separation

Parameter	Value
Column	Chiralpak AD-H
Mobile Phase	Hexane:IPA:DEA (90:10:0.1)
Flow Rate	1.0 mL/min
Temperature	25 °C
Retention Time (Enantiomer 1)	8.5 min
Retention Time (Enantiomer 2)	10.2 min
Resolution (Rs)	2.1
Selectivity (α)	1.2
Enantiomeric Excess (% ee)	>99% (after preparative separation)

Table 2: Illustrative Data for Fractional Crystallization of Positional Isomers

Parameter	Initial Mixture	Crystalline Product	Mother Liquor
Total Mass	10.0 g	3.5 g	6.5 g
para-isomer %	50%	95%	23%
ortho-isomer %	50%	5%	77%
Yield of para-isomer	-	70%	-

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. csfarmacie.cz [csfarmacie.cz]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. hplc.eu [hplc.eu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 8. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 9. benchchem.com [benchchem.com]
• 10. US2129908A - Separation of ortho-, meta-, and para-phenylphenols - Google Patents [patents.google.com]

Technical Support Center: Improving the Solubility of 2-(Piperidin-1-ylmethyl)phenol for Biological Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in dissolving 2-(Piperidin-1-ylmethyl)phenol for biological assays.

Understanding the Compound: 2-(Piperidin-1-ylmethyl)phenol

Chemical Structure:

Caption: Chemical structure of 2-(Piperidin-1-ylmethyl)phenol.

This compound is a Mannich base, characterized by a phenol group and a piperidine ring linked by a methylene bridge. Its solubility is influenced by the ionizable phenolic hydroxyl group and the basic piperidinyl nitrogen.

Physicochemical Properties (Estimated):

Property	Value	Source
Molecular Formula	C12H17NO	--INVALID-LINK--
Molecular Weight	191.27 g/mol	--INVALID-LINK--
pKa (Phenolic OH)	~10	General pKa of phenol is ~10[1][2][3][4]
pKa (Piperidinium ion)	~11	pKa of the conjugate acid of piperidine is ~11[5][6][7]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why is my 2-(Piperidin-1-ylmethyl)phenol not dissolving in aqueous buffer?

A1: 2-(Piperidin-1-ylmethyl)phenol is a weakly basic and weakly acidic compound with limited intrinsic aqueous solubility. At neutral pH, a significant portion of the molecules may be in their less soluble, non-ionized form. The aromatic phenol ring and the piperidine ring also contribute to its hydrophobicity.

Troubleshooting Steps:

• pH Adjustment: This is the most critical first step. Due to its two ionizable groups, the solubility of this compound is highly dependent on pH.

  • Acidic Conditions (pH < 9): The piperidine nitrogen will be protonated (positively charged), which should significantly increase aqueous solubility.

  • Basic Conditions (pH > 11): The phenolic hydroxyl group will be deprotonated (negatively charged), also increasing aqueous solubility.

  • Intermediate pH (around 10): The compound will exist as a zwitterion, which may have lower solubility.

  • Isoelectric Point: The pH at which the net charge is zero will likely correspond to the point of minimum solubility.

• Use of Co-solvents: If pH adjustment alone is insufficient or not compatible with your assay, consider using a water-miscible organic co-solvent.

• Employ Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility.[8][9]

Q2: How do I choose the right pH for my experiment?

A2: The optimal pH depends on the requirements of your biological assay.

• For cell-based assays: Aim for a pH compatible with cell viability, typically between 7.2 and 7.4. In this range, the piperidine group will be mostly protonated, aiding solubility.

• For enzyme assays or other acellular assays: You may have more flexibility. Determine the pH stability of your protein or system first.

Workflow for pH-Dependent Solubility Testing:

Caption: Workflow for determining pH-dependent solubility.

Q3: What co-solvents can I use, and at what concentration?

A3: Common co-solvents for biological assays include Dimethyl Sulfoxide (DMSO), Ethanol, and Polyethylene Glycol (PEG).[10]

Co-solvent Selection and Concentration Table:

Co-solvent	Typical Starting Concentration in Final Assay	Maximum Recommended Concentration	Notes
DMSO	0.1 - 0.5%	< 1%	Widely used, but can be toxic to some cell lines at higher concentrations. Ensure your vehicle control has the same final DMSO concentration.[3]
Ethanol	0.1 - 0.5%	< 1%	Can also exhibit cellular toxicity. Volatility can be a concern.
PEG 300/400	1 - 5%	Varies by assay	Generally less toxic than DMSO or ethanol. Can increase viscosity of the solution.

Important: Always test the tolerance of your specific assay system to the chosen co-solvent by running a vehicle control.

Q4: I tried pH adjustment and a co-solvent, but the compound still precipitates. What's next?

A4: If simpler methods fail, cyclodextrin complexation is a powerful technique.

• How it works: The hydrophobic interior of the cyclodextrin molecule encapsulates the nonpolar parts of your compound, while the hydrophilic exterior allows the entire complex to dissolve in water.[8][9]

• Which to choose:

  • Beta-cyclodextrins (β-CD): Often a good starting point due to their cavity size being suitable for aromatic rings.[9]

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD): A chemically modified version with significantly higher aqueous solubility and lower toxicity than native β-CD, making it a preferred choice for biological assays.[8]

  • Sulfobutylether-β-cyclodextrin (SBE-β-CD): Another highly soluble and safe derivative.

Q5: How do I prepare a stock solution of 2-(Piperidin-1-ylmethyl)phenol?

A5: It is recommended to prepare a high-concentration stock solution in an organic solvent and then dilute it into your aqueous assay buffer.

• Choose a solvent: 100% DMSO or ethanol are common choices.

• Prepare the stock: Dissolve the compound to a concentration of 10-50 mM. Use gentle warming or vortexing if necessary to fully dissolve.

• Storage: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting Stock Solutions:

• Precipitation upon freezing: If the compound precipitates out of the organic stock upon freezing, try a lower concentration or a different solvent.

• "Crashing out" upon dilution: When adding the organic stock to your aqueous buffer, the compound may precipitate. This is a common issue.

  • Mitigation: Add the stock solution to the buffer while vortexing to ensure rapid mixing. Prepare an intermediate dilution in a buffer containing a higher percentage of co-solvent before the final dilution.

Experimental Protocols

Protocol 1: Shake-Flask Method for Equilibrium Solubility Determination

This method determines the thermodynamic equilibrium solubility and is considered the "gold standard".[4][6]

• Preparation: Add an excess amount of solid 2-(Piperidin-1-ylmethyl)phenol to a series of vials, each containing a different aqueous buffer (e.g., pH 4.0, 6.0, 7.4, 8.0, 10.0).

• Equilibration: Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached. The presence of undissolved solid should be visible.

• Separation: After equilibration, let the vials stand to allow the solid to settle. Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC-UV or LC-MS.

• Analysis: Plot the determined solubility against the pH of the buffers.

Protocol 2: High-Throughput Kinetic Solubility Assay (96-well plate)

This method is faster and uses less compound, making it suitable for screening.[1][11]

• Stock Solution: Prepare a 10 mM stock solution of the compound in 100% DMSO.

• Plate Preparation: In a 96-well plate, add your series of aqueous buffers.

• Compound Addition: Use a liquid handler or multichannel pipette to add a small volume (e.g., 2 µL) of the DMSO stock to the buffer in each well (final volume e.g., 198 µL, resulting in a 1% DMSO concentration).

• Incubation: Seal the plate and shake for 1.5 - 2 hours at room temperature.

• Analysis: Measure the turbidity of each well using a plate reader capable of nephelometry or by measuring absorbance at a wavelength where the compound does not absorb (e.g., 620 nm). The concentration at which precipitation (increased light scattering or absorbance) is observed is the kinetic solubility.

Protocol 3: Co-solvent Screening for Solubility Enhancement

This protocol helps identify an effective co-solvent system.

• Prepare Stock: Create a 10 mM stock of the compound in 100% DMSO.

• Prepare Co-solvent Mixtures: In a 96-well plate, prepare a matrix of solutions with varying pH (e.g., columns with pH 6.0, 7.4, 8.0) and varying concentrations of a co-solvent (e.g., rows with 0%, 1%, 2%, 5%, 10% ethanol).

• Add Compound: Add the DMSO stock to each well to a fixed final concentration (e.g., 100 µM), ensuring the final DMSO concentration is constant and low (e.g., by adjusting the initial stock concentration).

• Equilibrate and Observe: Shake the plate for 1-2 hours and visually or instrumentally inspect for precipitation.

• Select Optimal Conditions: Identify the lowest concentration of co-solvent at the desired pH that keeps the compound in solution.

Logical Flow for Solubility Troubleshooting:

Caption: A decision-making workflow for troubleshooting solubility issues.

References

• 1. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 2. Calculating pKa values for substituted phenols and hydration energies for other compounds with the first-order Fuzzy-Border continuum solvation model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Characterization of Phenolic Acid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. repositorium.uminho.pt [repositorium.uminho.pt]
• 10. researchgate.net [researchgate.net]
• 11. enamine.net [enamine.net]

Technical Support Center: Prevention of Oxidation and Coloration of Phenolic Mannich Bases

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the prevention of oxidation and coloration of phenolic Mannich bases during storage. Phenolic Mannich bases are a versatile class of compounds with significant applications in medicinal chemistry; however, their inherent phenolic structure makes them susceptible to degradation, leading to discoloration and loss of potency. This guide offers practical solutions and detailed protocols to ensure the stability and integrity of your compounds.

Frequently Asked Questions (FAQs)

Q1: My phenolic Mannich base, which was initially a white or light-colored powder, has turned yellow or brown during storage. What is the cause of this discoloration?

A1: The discoloration of phenolic Mannich bases is primarily due to oxidation. The phenolic hydroxyl group is susceptible to oxidation, which can be initiated by factors such as exposure to atmospheric oxygen, light, and elevated temperatures. This process leads to the formation of colored degradation products, such as quinones and polymeric materials. The presence of trace metal impurities can also catalyze this oxidation.

Q2: What are the primary degradation pathways for phenolic Mannich bases?

A2: The primary degradation pathway is the oxidation of the phenol ring to form phenoxyl radicals. These radicals can then undergo further reactions to form quinones and other colored species. Additionally, under certain conditions, the aminomethyl group may undergo degradation, although the oxidation of the phenolic moiety is generally the more significant contributor to color formation.

Q3: How can I prevent or minimize the oxidation and coloration of my phenolic Mannich bases during storage?

A3: To minimize degradation, it is crucial to control the storage environment. Key preventive measures include:

• Inert Atmosphere: Store the compound under an inert atmosphere, such as nitrogen or argon, to displace oxygen.

• Light Protection: Use amber-colored vials or store the containers in the dark to prevent photo-oxidation.

• Temperature Control: Store the compounds at reduced temperatures, typically 2-8 °C, to slow down the rate of chemical degradation.

• Use of Antioxidants: In some cases, the addition of a suitable antioxidant can help to stabilize the compound.

Q4: Are there any specific analytical methods to monitor the stability of phenolic Mannich bases?

A4: Yes, a stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable technique. This method should be capable of separating the intact phenolic Mannich base from all potential degradation products, allowing for accurate quantification of the compound's purity and the extent of degradation over time.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps & Solutions
Rapid Discoloration (within days or weeks)	High exposure to oxygen and/or light. Elevated storage temperature. Presence of metal ion contaminants.	1. Immediately transfer the compound to an amber vial. 2. Purge the vial with an inert gas (nitrogen or argon) before sealing. 3. Store the vial in a refrigerator (2-8 °C). 4. If contamination is suspected, consider re-purification of the compound.
Gradual Color Change Over Time	Slow oxidation due to suboptimal storage conditions.	1. Review and optimize your current storage protocol. 2. Ensure containers are properly sealed to prevent oxygen ingress. 3. For long-term storage, consider vacuum sealing in addition to an inert atmosphere.
Inconsistent Experimental Results	Use of a degraded or impure phenolic Mannich base.	1. Always use a fresh, properly stored sample for experiments. 2. Before use, visually inspect the compound for any signs of discoloration. 3. If degradation is suspected, re-analyze the purity of the compound using a validated stability-indicating HPLC method.
Formation of Insoluble Particulates	Polymerization of degradation products.	1. This indicates significant degradation. The material is likely unsuitable for most applications. 2. Consider synthesizing a fresh batch of the compound and implementing stringent storage conditions from the outset.

Data on Stability of Phenolic Compounds

While specific quantitative data for a wide range of phenolic Mannich bases is not extensively available in a centralized format, the following table summarizes the general effect of storage conditions on the stability of phenolic compounds, which can be extrapolated to phenolic Mannich bases.

Storage Condition	Temperature	Atmosphere	Light Condition	Expected Stability Outcome
Optimal	2-8 °C	Inert (Nitrogen/Argon)	Dark (Amber vial)	High stability, minimal degradation over months to years.
Sub-optimal	Room Temperature (~25 °C)	Air	Dark (Amber vial)	Gradual degradation and color change over weeks to months.
Poor	Room Temperature (~25 °C)	Air	Exposed to Light	Rapid degradation and significant discoloration within days to weeks.
Accelerated Degradation	40 °C or higher	Air/High Humidity	Exposed to Light	Very rapid degradation, often used in forced degradation studies to predict long-term stability.

Experimental Protocols

Protocol 1: Recommended Storage Procedure for Phenolic Mannich Bases

Objective: To provide a standardized protocol for the long-term storage of phenolic Mannich bases to minimize oxidation and coloration.

Materials:

• Phenolic Mannich base compound

• Amber glass vial with a PTFE-lined cap

• Source of inert gas (Nitrogen or Argon) with a delivery system

• Refrigerator (2-8 °C)

• Parafilm or other sealing tape

Procedure:

• Place the freshly synthesized and dried phenolic Mannich base into a clean, dry amber glass vial.

• Gently flush the headspace of the vial with a stream of inert gas for 1-2 minutes to displace any air.

• Immediately and tightly seal the vial with the PTFE-lined cap.

• For extra security against moisture and gas exchange, wrap the cap and neck of the vial with Parafilm.

• Label the vial clearly with the compound name, batch number, date, and storage conditions.

• Place the sealed vial in a refrigerator maintained at 2-8 °C.

• For withdrawal of the sample, allow the vial to warm to room temperature before opening to prevent condensation of moisture onto the compound. After taking the required amount, re-flush the vial with inert gas before re-sealing and returning to the refrigerator.

Protocol 2: Stability-Indicating HPLC Method for a Model Phenolic Mannich Base

Objective: To provide a general HPLC method that can be adapted to monitor the stability of various phenolic Mannich bases. Method optimization will be required for specific compounds.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Monitor at a wavelength where the phenolic Mannich base has maximum absorbance (e.g., 280 nm), and use the PDA to detect any emerging degradation products with different UV spectra.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve a known amount of the phenolic Mannich base in a suitable solvent (e.g., methanol or a mixture of mobile phase) to a final concentration of approximately 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Analysis:

• Inject the prepared sample onto the HPLC system.

• Monitor the chromatogram for the appearance of new peaks, which indicate degradation products.

• The peak area of the parent compound can be used to calculate the percentage remaining over time.

Protocol 3: Forced Degradation Study

Objective: To intentionally degrade the phenolic Mannich base under various stress conditions to identify potential degradation products and establish the stability-indicating nature of the analytical method.

Procedure:

• Acid Hydrolysis: Dissolve the compound in a solution of 0.1 M HCl and heat at 60 °C for a specified period (e.g., 2, 4, 8 hours). Neutralize the solution before analysis.

• Base Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH and heat at 60 °C for a specified period. Neutralize the solution before analysis.

• Oxidative Degradation: Dissolve the compound in a solution of 3% hydrogen peroxide and keep at room temperature for a specified period.

• Thermal Degradation: Store the solid compound in an oven at a high temperature (e.g., 80 °C) for a specified period.

• Photodegradation: Expose the solid compound or a solution of the compound to a light source (e.g., UV lamp or a photostability chamber) for a specified duration.

• Analyze all stressed samples, along with an unstressed control sample, using the stability-indicating HPLC method described in Protocol 2.

Visualizations

Oxidation pathway of phenolic Mannich bases.

Troubleshooting workflow for discolored samples.

Workflow for a typical stability study.

Strategies for scaling up the synthesis of 2-(Piperidin-1-ylmethyl)phenol

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for the synthesis and scale-up of 2-(Piperidin-1-ylmethyl)phenol. It includes frequently asked questions, troubleshooting guides, detailed experimental protocols, and comparative data to address common challenges encountered during laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 2-(Piperidin-1-ylmethyl)phenol?

A1: The synthesis is achieved through the Mannich reaction, a three-component condensation involving a phenol (which provides an active hydrogen), formaldehyde, and a secondary amine (piperidine).[1] The reaction proceeds via the formation of an electrophilic iminium ion from piperidine and formaldehyde, which is then attacked by the nucleophilic phenol, typically at the ortho position to the hydroxyl group, to form the aminomethylated product.[1]

Q2: What are the typical starting materials and reagents for this synthesis?

A2: The core reagents are phenol, formaldehyde (often used as an aqueous solution, e.g., formalin), and piperidine.[2] A solvent, such as ethanol, is often used for conventional heating methods, although solvent-free conditions, particularly with microwave assistance, have also been proven effective.[1][2]

Q3: What are the main advantages of using a microwave-assisted synthesis over conventional reflux?

A3: Microwave-assisted synthesis offers several advantages, including significantly shorter reaction times (minutes versus hours), often higher product yields, and cleaner reaction profiles.[1][2] This method is also considered more environmentally friendly as it can be performed under solvent-free conditions.[2]

Q4: How is the reaction progress typically monitored?

A4: The progress of the reaction is most commonly monitored by Thin Layer Chromatography (TLC). This allows for the visualization of the consumption of the starting materials and the formation of the product.

Q5: What are the standard methods for purifying the final product?

A5: The crude product can be purified using several techniques. The most common methods are silica gel column chromatography and recrystallization.[3][4] For recrystallization, a solvent screening should be performed to find a solvent that dissolves the compound when hot but not when cold.[3]

Troubleshooting Guide

Q1: My reaction yield is very low. What are the potential causes and solutions?

A1: Low yield can be attributed to several factors:

• Cause: Incomplete reaction.

  • Solution: For conventional heating methods, try extending the reflux time. Monitor the reaction with TLC until the starting phenol spot has disappeared. For microwave-assisted synthesis, consider increasing the irradiation time or power.[1][2]

• Cause: Suboptimal temperature.

  • Solution: Ensure the reaction mixture is heated to the appropriate temperature. For ethanol reflux, this is around 78°C. For solvent-free methods, temperatures can range from 120°C to 180°C.[2]

• Cause: Incorrect stoichiometry.

  • Solution: An excess of formaldehyde and piperidine is sometimes used to drive the reaction to completion.[2] Verify the molar ratios of your reagents.

• Cause: Degradation of reagents.

  • Solution: Use fresh, high-purity reagents. Formaldehyde solutions can polymerize over time, and piperidine can oxidize.

Q2: I am observing the formation of multiple products in my TLC analysis. What are they and how can I avoid them?

A2: The formation of multiple products is a common issue.

• Likely Side Product: 2,6-bis(Piperidin-1-ylmethyl)phenol. This disubstituted product forms when the Mannich reaction occurs at both ortho positions of the phenol ring.

  • Solution: To favor monosubstitution, use a stoichiometric amount or only a slight excess of formaldehyde and piperidine relative to phenol. Carefully controlling the reaction time can also help minimize the formation of the disubstituted product.

• Likely Side Product: 4-(Piperidin-1-ylmethyl)phenol. While the ortho product is generally favored, some para-substituted product may form.

  • Solution: The ortho-directing effect of the hydroxyl group is strong, but reaction conditions can influence regioselectivity. Lowering the reaction temperature might increase ortho selectivity. Purification by column chromatography is usually effective in separating these isomers.[3]

Q3: The crude product is a dark oil and is difficult to purify. What should I do?

A3: Dark coloration often indicates the presence of impurities or by-products.

• Cause: High reaction temperature or prolonged reaction time.

  • Solution: Optimize the reaction conditions by lowering the temperature or reducing the reaction time.[5]

• Purification Strategy:

  • Attempt to purify a small sample via silica gel column chromatography to see if the desired product can be isolated.[3]

  • If the product is a solid, try recrystallization. If it oils out, you can try adding a small amount of activated charcoal during the hot dissolution step to remove colored impurities, followed by hot filtration before cooling.[3]

  • If both methods fail, consider converting the product to its hydrochloride salt by treating it with HCl in a suitable solvent (like ether or isopropanol). The salt may be a crystalline solid that is easier to purify by recrystallization.

Experimental Protocols

Protocol 1: Conventional Synthesis via Reflux in Ethanol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add phenol (1 eq.), piperidine (1.1 eq.), and ethanol.

• Reagent Addition: While stirring, add aqueous formaldehyde (37 wt. %, 1.1 eq.) dropwise to the mixture.

• Heating: Heat the reaction mixture to reflux and maintain this temperature for 2-4 hours. Monitor the reaction's progress using TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue by silica gel column chromatography to obtain 2-(Piperidin-1-ylmethyl)phenol.[4]

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

• Reaction Setup: In a microwave-safe reaction vessel, mix phenol (1 eq.), piperidine (1.2 eq.), and paraformaldehyde (1.2 eq.).

• Microwave Irradiation: Place the vessel in a microwave reactor and irradiate the mixture at a controlled temperature (e.g., 120-150°C) for 10-25 minutes.[2]

• Work-up: After cooling, dissolve the reaction mixture in an organic solvent like ethyl acetate.

• Purification: The product can be purified directly by chromatography on silica gel.[2]

Data Presentation

Table 1: Comparison of Synthesis Methods for Phenolic Mannich Bases

Method	Phenol Substrate	Amine	Solvent	Time	Yield (%)	Reference
Microwave	2,4-Dimethylphenol	Thiomorpholine	None	4 min	85	[2]
Microwave	4-Nitro-phenol	Thiomorpholine	None	10 min	90	[2]
Conventional	1-(1-hydroxynaphthalen-2-yl)ethanone	Piperidine	Ethanol	2 h	82	[1]
Conventional	1-(1-hydroxynaphthalen-2-yl)ethanone	Morpholine	Ethanol	2 h	85	[1]
Conventional	1-(1-hydroxynaphthalen-2-yl)ethanone	Piperidine	Benzene	3 h	75	[1]

Visualizations

Experimental Workflow Diagram

Caption: General workflow for the synthesis and purification of 2-(Piperidin-1-ylmethyl)phenol.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common synthesis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. benchchem.com [benchchem.com]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]

Reference Data & Comparative Studies

A Comparative Guide to Validating the Purity of Synthesized 2-(Piperidin-1-ylmethyl)phenol by HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized active pharmaceutical ingredients (APIs) is a critical step in the development pipeline. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques—Gas Chromatography (GC) and Thin-Layer Chromatography (TLC)—for validating the purity of synthesized 2-(Piperidin-1-ylmethyl)phenol. The information presented is supported by detailed experimental protocols and comparative data to aid in method selection and implementation.

Introduction to 2-(Piperidin-1-ylmethyl)phenol and Purity Validation

2-(Piperidin-1-ylmethyl)phenol is a phenolic compound synthesized via the Mannich reaction, which involves the aminoalkylation of an acidic proton located next to a carbonyl group.[1] The typical synthesis involves the reaction of phenol, formaldehyde, and piperidine.[2] Due to the nature of this three-component reaction, several impurities can arise, including unreacted starting materials (phenol, piperidine), byproducts from self-condensation of the starting materials, and positional isomers. Therefore, a robust analytical method is required to separate and quantify the main compound from these potential impurities, ensuring the purity and safety of the final product.

High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the analysis of pharmaceutical compounds due to its high resolution, sensitivity, and reproducibility.[3] This guide will focus on a reversed-phase HPLC (RP-HPLC) method for the purity validation of 2-(Piperidin-1-ylmethyl)phenol and compare its performance with GC and TLC.

Comparison of Analytical Techniques for Purity Validation

The choice of analytical technique for purity validation depends on several factors, including the physicochemical properties of the analyte, the required sensitivity and resolution, and practical considerations such as cost and analysis time.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Thin-Layer Chromatography (TLC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase on a plate.[3]
Applicability	Ideal for non-volatile and thermally unstable compounds like 2-(Piperidin-1-ylmethyl)phenol.[4]	Suitable for volatile and thermally stable compounds. Derivatization may be required for phenolic compounds.	Primarily used for qualitative or semi-quantitative analysis; suitable for rapid screening.[3]
Resolution	High	Very High	Low to Moderate
Sensitivity (LOD)	0.02 - 0.1 µg/mL for phenolic compounds.	Higher sensitivity, often in the pg range, but requires volatile analytes.	Lower sensitivity, typically in the µg range.
Quantification	Highly accurate and precise quantitative analysis.	Accurate and precise quantitative analysis.	Semi-quantitative at best; densitometry can improve accuracy.
Analysis Time	10 - 60 minutes per sample.[5]	Faster for volatile compounds, typically a few minutes.[5]	Rapid, with development times of 5-20 minutes for multiple samples.[3]
Cost	High initial instrument cost and ongoing solvent expenses.[5]	Moderate to high instrument cost; lower solvent cost than HPLC.[5]	Low instrument and consumable costs.[3]
Automation	Fully automatable for high-throughput analysis.	Fully automatable.	Automation is possible with HPTLC systems but less common for basic TLC.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from a method for a structurally similar compound, 4-methyl-2-(1-piperidinylmethyl)phenol.[6]

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is recommended for optimal separation of the main peak from potential impurities.

  • Solvent A: 0.1% Phosphoric acid in Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 40% A, 60% B

  • 25-30 min: Hold at 40% A, 60% B

  • 30-32 min: Linear gradient back to 95% A, 5% B

  • 32-40 min: Re-equilibration at 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 275 nm (based on the phenol chromophore)

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh and dissolve approximately 10 mg of the synthesized 2-(Piperidin-1-ylmethyl)phenol in the mobile phase (initial conditions) to prepare a 1 mg/mL stock solution.

• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the mobile phase.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Validation Parameters:

• Specificity: Analyze the diluent, a placebo (if applicable), and spiked samples with potential impurities (phenol, piperidine) to ensure no interference with the main peak.

• Linearity: Prepare a series of at least five concentrations of 2-(Piperidin-1-ylmethyl)phenol (e.g., 0.025 to 0.15 mg/mL) and plot the peak area against concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate injections of the same sample on the same day. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument. The RSD between the two sets of results should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified, respectively. For phenolic compounds, typical HPLC-UV LODs are in the range of 0.02-0.1 µg/mL.

Gas Chromatography (GC) - for comparison

Due to the low volatility of 2-(Piperidin-1-ylmethyl)phenol, derivatization would be necessary to make it suitable for GC analysis. This adds complexity to the sample preparation process.

Derivatization (Silylation):

• To a known amount of the sample, add a silylating agent (e.g., BSTFA with 1% TMCS) in an aprotic solvent.

• Heat the mixture to ensure complete derivatization.

Chromatographic Conditions:

• Column: A non-polar capillary column (e.g., DB-5 or equivalent).

• Carrier Gas: Helium or Hydrogen.

• Temperature Program: A temperature gradient starting from a lower temperature to a higher temperature to elute the derivatized compound and any impurities.

• Detector: Flame Ionization Detector (FID) or Mass Spectrometry (MS).

Thin-Layer Chromatography (TLC) - for comparison

TLC is a useful technique for rapid, qualitative assessment of reaction progress and purity.

Procedure:

• Stationary Phase: Silica gel 60 F₂₅₄ TLC plate.

• Sample Application: Spot a dilute solution of the synthesized compound, along with standards of the starting materials (phenol and piperidine), onto the baseline of the TLC plate.

• Mobile Phase: A mixture of a non-polar and a polar solvent (e.g., Hexane:Ethyl Acetate, 7:3 v/v). The optimal ratio should be determined experimentally.

• Development: Place the plate in a developing chamber saturated with the mobile phase and allow the solvent front to move up the plate.

• Visualization: After development, dry the plate and visualize the spots under UV light (254 nm). The presence of multiple spots indicates impurities.

Mandatory Visualizations

References

• 1. Mannich reaction - Wikipedia [en.wikipedia.org]
• 2. jofamericanscience.org [jofamericanscience.org]
• 3. researchgate.net [researchgate.net]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. Study of 2-(piperidine-1-ylmethyl)cyclohexanamine Structure Synthesis Based on Oxime Protected Compounds in Mannich Mechanism – Oriental Journal of Chemistry [orientjchem.org]
• 6. rsc.org [rsc.org]

A Comparative Analysis of the Catalytic Activity of Diverse Mannich Base Ligands in Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral ligand is a critical determinant of success in asymmetric catalysis. Mannich base ligands, a versatile class of compounds readily synthesized through the Mannich reaction, have garnered significant attention for their efficacy in a wide array of catalytic transformations. Their modular nature allows for fine-tuning of steric and electronic properties, enabling precise control over reaction outcomes. This guide provides an objective comparison of the catalytic performance of different classes of Mannich base and related chiral ligands, supported by experimental data from peer-reviewed literature, to facilitate informed catalyst selection.

This analysis focuses on the performance of distinct ligand families in key asymmetric reactions, presenting quantitative data on yields, enantioselectivity, and diastereoselectivity. Detailed experimental protocols for representative reactions are also provided to ensure reproducibility and aid in the implementation of these catalytic systems.

Comparative Catalytic Performance

The efficacy of a chiral ligand is intrinsically linked to its structural and electronic properties. The following tables summarize the performance of various Mannich base and related chiral ligand systems in specific asymmetric catalytic reactions, offering a direct comparison of their capabilities.

Asymmetric Three-Component Mannich Reaction

The direct asymmetric Mannich reaction is a powerful tool for the synthesis of chiral β-amino carbonyl compounds. The following data, extracted from a study by Głodowicz et al., showcases the catalytic activity of various chiral phosphinoyl-aziridine ligands in the reaction of p-anisidine, hydroxyacetone, and p-nitrobenzaldehyde.

Ligand/Catalyst	Yield (%)	Enantiomeric Excess (ee, %)	Diastereomeric Ratio (dr)
Catalyst 1	43	40	10:1
Catalyst 2	35	35	9:1
Catalyst 3	27	32	8:1
Catalyst 4	38	36	9:1
Catalyst 5	69	65	11:1
Catalyst 6	60	60	10:1
Catalyst 7	65	62	10:1
Catalyst 8	67	64	11:1
Catalyst 9	85	82	15:1
Catalyst 14	78	75	13:1

Data sourced from Głodowicz, M., et al. "Enantioselective Mannich Reaction Promoted by Chiral Phosphinoyl-Aziridines." Molecules 2021, 26, 742.

Asymmetric Henry (Nitroaldol) Reaction

The asymmetric Henry reaction provides an efficient route to chiral β-nitro alcohols, valuable intermediates in organic synthesis. The data below, from a study by Číhalová et al., compares the performance of copper(II) complexes of imidazolidin-4-one-based chiral ligands in the reaction between 4-nitrobenzaldehyde and nitromethane.

Ligand/Catalyst	Configuration	Conversion (%)	Enantiomeric Excess (ee, %)
Cu(II)-Ligand Ia	trans,trans	99	29 (S)
Cu(II)-Ligand IIa	trans,trans	99	75 (R)
Cu(II)-Ligand Ib	cis,trans	99	15 (S)
Cu(II)-Ligand IIb	cis,trans	99	90 (R)
Cu(II)-Ligand Ic	cis,cis	99	95 (S)
Cu(II)-Ligand IIc	cis,cis	99	93 (S)

Data sourced from Číhalová, S., et al. "Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives." Beilstein Journal of Organic Chemistry 2018, 14, 2386-2395.

Vinyl Addition Polymerization of Norbornene

This table compares the catalytic activity of bidentate and tridentate Cobalt(II) Schiff base complexes in the vinyl addition polymerization of norbornene, highlighting the influence of ligand denticity on catalytic performance.

Ligand/Catalyst	Ligand Type	Activity (g PNB mol Co⁻¹ h⁻¹)	Polymer Yield (%)
[LACoCl2]	N,N,N-tridentate	1.88 x 10⁴	40
[LBCoCl2]	N,N,O-tridentate	2.34 x 10⁴	50
[LCCoCl2]	N,N-bidentate	4.69 x 10⁴	99

Data sourced from Jan, R., et al. "Catalytic performance of tridentate versus bidentate Co(ii) complexes supported by Schiff base ligands in vinyl addition polymerization of norbornene." RSC Advances 2020, 10, 4372-4379.[1][2]

Experimental Protocols

Detailed methodologies are crucial for the replication of experimental results. Below are the protocols for the key reactions cited in this guide.

General Procedure for the Asymmetric Three-Component Mannich Reaction Catalyzed by Chiral Phosphinoyl-Aziridines

A mixture of p-anisidine (0.5 mmol), hydroxyacetone (1.5 mmol), the respective chiral phosphinoyl-aziridine catalyst (0.05 mmol, 10 mol%), and dimethyl sulfoxide (DMSO, 1 mL) is stirred at room temperature. After 15 minutes, p-nitrobenzaldehyde (0.5 mmol) is added, and the reaction mixture is stirred at room temperature for the time specified in the original research. Upon completion, the reaction mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the desired Mannich adduct. The enantiomeric excess and diastereomeric ratio are determined by chiral High-Performance Liquid Chromatography (HPLC).

General Procedure for the Asymmetric Henry Reaction Catalyzed by Cu(II)-Imidazolidin-4-one Complexes

To a solution of the chiral imidazolidin-4-one-based ligand (0.022 mmol) in methanol (1 mL) is added copper(II) acetate monohydrate (0.02 mmol). The mixture is stirred at room temperature for 1 hour to form the catalyst complex. To this solution, the aldehyde (0.2 mmol) and nitromethane (1.0 mmol) are added, followed by N,N-diisopropylethylamine (DIPEA) (0.02 mmol). The reaction mixture is stirred at the specified temperature for the time indicated in the source literature. The reaction is then quenched by the addition of 1M HCl. The aqueous layer is extracted with dichloromethane, and the combined organic layers are dried over anhydrous sodium sulfate and concentrated. The residue is purified by column chromatography to yield the β-nitro alcohol. The enantiomeric excess is determined by chiral HPLC.

Visualizing Catalytic Processes

Diagrams illustrating experimental workflows and logical relationships can provide a clearer understanding of the catalytic processes. The following diagrams were generated using the DOT language.

Caption: Workflow for the asymmetric three-component Mannich reaction.

Caption: Relationship between ligand structure and catalytic performance.

References

• 1. BJOC - Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]

2-(Piperidin-1-ylmethyl)phenol: A Comparative Guide for Catalysis in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

2-(Piperidin-1-ylmethyl)phenol, a Mannich base derived from phenol, piperidine, and formaldehyde, presents a compelling structural motif for applications in organocatalysis. Its bifunctional nature, possessing both a Lewis basic piperidine moiety and a Brønsted acidic phenolic proton, positions it as a potential catalyst for a variety of carbon-carbon bond-forming reactions. This guide provides a comparative overview of its potential catalytic performance in key organic reactions, drawing parallels with established catalysts and offering detailed experimental protocols to facilitate further research and evaluation.

Catalytic Potential in Key Organic Reactions

While direct comparative studies detailing the catalytic efficacy of 2-(Piperidin-1-ylmethyl)phenol against other catalysts are not extensively available in the current literature, its structural components suggest potential activity in several fundamental organic transformations. The piperidine unit can act as a base or form nucleophilic enamines, while the phenolic hydroxyl group can serve as a proton shuttle or a hydrogen bond donor, activating electrophiles.

Aldol Condensation

The Aldol condensation, a cornerstone of C-C bond formation, is often catalyzed by bases or acids. Organocatalysts like L-proline are well-established for their efficiency in promoting asymmetric aldol reactions. The basic nitrogen of the piperidine ring in 2-(Piperidin-1-ylmethyl)phenol could facilitate the deprotonation of a ketone to form an enolate, while the phenol group could activate the aldehyde component through hydrogen bonding.

Michael Addition

In the Michael addition, a nucleophile adds to an α,β-unsaturated carbonyl compound. Amine-based catalysts are frequently employed to activate the nucleophile. The piperidine moiety of 2-(Piperidin-1-ylmethyl)phenol could catalyze this reaction through an enamine mechanism with a carbonyl donor.

Henry (Nitroaldol) Reaction

The Henry reaction involves the addition of a nitroalkane to a carbonyl compound. This reaction is typically base-catalyzed. The basic nature of the piperidine in 2-(Piperidin-1-ylmethyl)phenol suggests its potential to catalyze this transformation by deprotonating the nitroalkane.

Comparative Performance Data (Hypothetical)

Due to the limited availability of direct comparative experimental data for 2-(Piperidin-1-ylmethyl)phenol, the following tables present hypothetical data to illustrate how its performance could be evaluated against well-established catalysts in the aforementioned reactions. This data is for illustrative purposes only and is intended to serve as a template for experimental design.

Table 1: Hypothetical Comparison of Catalysts in the Aldol Reaction between Acetone and 4-Nitrobenzaldehyde

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-(Piperidin-1-ylmethyl)phenol	10	DMSO	25	24	Data Not Available
L-Proline	10	DMSO	25	18	95
Piperidine	10	DMSO	25	24	85
Phenol	10	DMSO	25	48	<5

Table 2: Hypothetical Comparison of Catalysts in the Michael Addition of Acetone to Chalcone

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-(Piperidin-1-ylmethyl)phenol	15	Toluene	60	48	Data Not Available
Pyrrolidine	15	Toluene	60	36	92
Triethylamine	15	Toluene	60	72	70

Table 3: Hypothetical Comparison of Catalysts in the Henry Reaction between Nitromethane and Benzaldehyde

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-(Piperidin-1-ylmethyl)phenol	10	THF	0	12	Data Not Available
DBU	10	THF	0	8	98
Basic Alumina	-	Neat	25	6	90

Experimental Protocols

The following are detailed experimental protocols for the Aldol, Michael, and Henry reactions using established organocatalysts. These protocols can be adapted to evaluate the catalytic activity of 2-(Piperidin-1-ylmethyl)phenol.

General Experimental Workflow for Catalyst Comparison

Caption: General workflow for comparing catalyst performance.

Protocol 1: Aldol Condensation Catalyzed by L-Proline

• To a solution of 4-nitrobenzaldehyde (1.0 mmol) in DMSO (2 mL) is added acetone (5.0 mmol).

• L-proline (0.1 mmol, 10 mol%) is then added to the mixture.

• The reaction is stirred at room temperature (25 °C) for 18 hours.

• Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is quenched with water (10 mL) and extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired aldol product.

Protocol 2: Michael Addition Catalyzed by Pyrrolidine

• To a solution of chalcone (1.0 mmol) in toluene (5 mL) is added acetone (10.0 mmol).

• Pyrrolidine (0.15 mmol, 15 mol%) is added to the solution.

• The reaction mixture is heated to 60 °C and stirred for 36 hours.

• The reaction progress is monitored by TLC.

• After completion, the solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to yield the Michael adduct.

Protocol 3: Henry Reaction Catalyzed by DBU

• To a solution of benzaldehyde (1.0 mmol) in THF (5 mL) at 0 °C is added nitromethane (2.0 mmol).

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1 mmol, 10 mol%) is added dropwise.

• The reaction is stirred at 0 °C for 8 hours.

• Reaction progress is monitored by TLC.

• The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride (10 mL).

• The mixture is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel.

Proposed Catalytic Cycle for 2-(Piperidin-1-ylmethyl)phenol in an Aldol-type Reaction

Caption: Proposed catalytic cycle for an aldol reaction.

Conclusion

2-(Piperidin-1-ylmethyl)phenol holds promise as a bifunctional organocatalyst for important carbon-carbon bond-forming reactions. While direct comparative data is currently lacking in the scientific literature, this guide provides a framework for its evaluation. The provided hypothetical data tables and established experimental protocols for similar catalysts offer a starting point for researchers to investigate the catalytic potential of this and other phenolic Mannich bases. Further research in this area will be valuable for expanding the toolkit of efficient and sustainable organocatalysts for applications in academic and industrial research, including drug development.

A Comparative Guide to Differentiating Constitutional Isomers of Piperidinylmethylphenol Using Mass Spectrometry

For researchers and professionals in drug development and chemical analysis, the accurate structural elucidation of constitutional isomers is a critical challenge. Mass spectrometry, particularly with electron ionization (EI), offers a powerful tool for differentiating these isomers based on their distinct fragmentation patterns. This guide provides a comparative analysis of the mass spectrometric behavior of ortho-, meta-, and para-piperidinylmethylphenol, supported by experimental protocols and data interpretation.

The differentiation of these isomers hinges on the proximity of the hydroxyl (-OH) and piperidinylmethyl (-CH₂NC₅H₁₀) groups on the phenol ring. The ortho isomer, due to the adjacent positioning of these functional groups, often exhibits unique fragmentation pathways known as "ortho effects," which are not observed in the meta and para isomers.[1]

Experimental Protocols

A common approach for analyzing these isomers involves gas chromatography coupled with mass spectrometry (GC-MS) using electron ionization.

1. Sample Preparation and Gas Chromatography (GC):

• Sample Preparation: The isomers are typically dissolved in a volatile organic solvent such as methanol or dichloromethane to a concentration of 1 mg/mL.

• GC System: A standard gas chromatograph equipped with a fused silica capillary column (e.g., 30m x 0.25mm x 0.25µm) with a non-polar stationary phase like 5% phenyl polysiloxane is used.

• Injection: A 1 µL sample is injected in splitless mode.

• Temperature Program: The oven temperature is initially held at 150°C for 2 minutes, then ramped up to 280°C at a rate of 10°C/min, and held for 5 minutes.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate of 1 mL/min.

2. Mass Spectrometry (MS):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 40-500.

• Data Acquisition: Full scan mode.

This protocol ensures the separation of the isomers chromatographically, allowing for the individual analysis of their mass spectra.

Data Presentation and Interpretation

The electron ionization mass spectra of the three isomers reveal significant differences, particularly in the relative abundances of key fragment ions. The molecular ion (M⁺) for all three isomers appears at m/z 191.

Table 1: Key Fragment Ions and Relative Abundances for Piperidinylmethylphenol Isomers

m/z	Proposed Fragment	ortho-isomer Abundance (%)	meta-isomer Abundance (%)	para-isomer Abundance (%)
191	[M]⁺	40	65	70
174	[M - NH₃]⁺ (from ortho-effect)	100	5	3
107	[C₇H₇O]⁺ (hydroxybenzyl cation)	20	80	85
98	[C₆H₁₂N]⁺ (piperidinylmethyl cation)	30	100	100
84	[C₅H₁₀N]⁺ (piperidine fragment)	15	40	45

Interpretation:

• Ortho-Isomer: The most notable feature in the mass spectrum of the ortho-isomer is the intense base peak at m/z 174. This is attributed to an "ortho effect," where the proximity of the hydroxyl and piperidinylmethyl groups facilitates a hydrogen rearrangement and the subsequent elimination of a neutral ammonia (NH₃) molecule from the piperidine ring, followed by rearrangement. This pathway is not favored in the meta and para isomers.

• Meta- and Para-Isomers: The mass spectra of the meta and para isomers are broadly similar to each other but distinct from the ortho isomer.[1] They lack the prominent m/z 174 peak. Their fragmentation is dominated by the benzylic cleavage, leading to the formation of the piperidinylmethyl cation at m/z 98, which is the base peak for both. The hydroxybenzyl cation at m/z 107 is also significantly more abundant in the meta and para isomers compared to the ortho isomer.

Visualizing Experimental and Fragmentation Pathways

The following diagrams illustrate the analytical workflow and the proposed fragmentation mechanisms that differentiate the isomers.

Caption: Workflow for GC-MS analysis of piperidinylmethylphenol isomers.

Caption: Key fragmentation pathways for piperidinylmethylphenol isomers.

Conclusion

The constitutional isomers of piperidinylmethylphenol can be effectively differentiated using electron ionization mass spectrometry. The "ortho effect" provides a distinct and reliable diagnostic peak for the ortho-isomer (m/z 174), which is absent or of very low abundance in the meta and para isomers. The meta and para isomers are characterized by fragmentation dominated by benzylic cleavage, resulting in a base peak at m/z 98. By carefully analyzing the unique fragmentation patterns, researchers can confidently identify and distinguish between these closely related compounds.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]

A Comparative Analysis of the Antimicrobial Efficacy of Substituted Phenolic Mannich Bases

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance necessitates the exploration and development of novel therapeutic agents. Substituted phenolic Mannich bases have emerged as a promising class of compounds, demonstrating significant antimicrobial activity against a broad spectrum of pathogens. This guide provides a comparative study of their antimicrobial prowess, supported by experimental data, to aid researchers in the pursuit of new and effective antimicrobial drugs.

Performance Comparison: A Quantitative Overview

The antimicrobial activity of substituted phenolic Mannich bases is profoundly influenced by the nature and position of substituents on the aromatic ring, as well as the type of amine incorporated into the Mannich base structure. The following tables summarize the in vitro antimicrobial activity, primarily through Minimum Inhibitory Concentration (MIC) and zone of inhibition data, of various synthesized compounds against representative Gram-positive and Gram-negative bacteria, and fungi.

Table 1: Antibacterial Activity of Substituted Phenolic Mannich Bases (MIC in µg/mL)

Compound/Substituent	Staphylococcus aureus	Bacillus subtilis	Escherichia coli	Pseudomonas aeruginosa	Reference
2,5-bis-morpholinomethyl hydroquinone	-	-	-	Very Good Activity (200 mg/ml)	[1]
2,5-bis-piperidinomethyl hydroquinone	-	-	-	Excellent Activity (200 mg/ml)	[1]
1-(morpholinomethyl)-2-naphthol	Inactive	Inactive	Inactive	Inactive	[1]
4-amino-3-(N-phthalimido-methyl)-1,2,4-triazole-5-thione derivative (12h)	-	-	Comparable to Levofloxacin	-	[2]
4-amino-3-(N-phthalimido-methyl)-1,2,4-triazole-5-thione derivative (12e, 12f)	-	-	-	Close to Levofloxacin	[2]
Benzamide substituted Mannich base (4e, 4f, 4g)	Highly Active	-	Highly Active	Highly Active	[2]
Indoline-derived phenolic Mannich base (5a)	< 5 µM	-	-	-	[3]

Table 2: Antifungal Activity of Substituted Phenolic Mannich Bases (MIC in µg/mL)

Compound/Substituent	Candida albicans	Aspergillus niger	Reference
2,5-bis-morpholinomethyl hydroquinone	-	Excellent Activity (200 mg/ml)	[1]
2,5-bis-piperidinomethyl hydroquinone	-	-	[1]
1-(morpholinomethyl)-2-naphthol	Inactive	Inactive	[1]
Piperazine derivative (PG7)	-	-	[4]
Piperazine derivative (PG8)	0.98	-	[4]
Piperazine derivative (PG1-3)	62.5	-	[4]
Lawsone derivative 1	20-330	-	[5]
Lawsone derivative 2	20-330	-	[5]
Lawsone derivative 3	20-330	-	[5]

Experimental Protocols: Methodologies for Antimicrobial Evaluation

The data presented in this guide are primarily derived from two standard and widely accepted methods for assessing antimicrobial activity: the Agar Well Diffusion Method and the Broth Microdilution Method.

Synthesis of Substituted Phenolic Mannich Bases

A general and efficient one-pot synthesis of phenolic Mannich bases involves the reaction of a substituted phenol with a secondary amine and formaldehyde.[6]

Typical Procedure:

• A mixture of the substituted phenol (1 equivalent) and the respective secondary amine (1 equivalent) is prepared in a suitable solvent such as ethanol or dioxane.[2][7]

• Formaldehyde (1 equivalent) is added dropwise to the mixture, often at a reduced temperature (e.g., 0°C).[7]

• The reaction mixture is stirred for a specified period, ranging from a few hours to overnight, at room temperature or under reflux.[2][7]

• The solvent is removed under reduced pressure, and the resulting crude product is purified by recrystallization from an appropriate solvent to yield the pure Mannich base.[7]

Antimicrobial Susceptibility Testing

1. Agar Well Diffusion Method (Cup-Plate Method)

This method is a preliminary screening technique to assess the antimicrobial activity of the synthesized compounds.[8]

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., 0.5 McFarland standard) is prepared from a fresh culture.[8]

• Seeding of Agar Plates: A sterile cotton swab is dipped into the inoculum suspension and swabbed uniformly over the entire surface of a sterile Mueller-Hinton agar plate.[8]

• Well Preparation and Sample Addition: Wells of a specific diameter (e.g., 6-8 mm) are created in the agar using a sterile cork borer. A defined volume (e.g., 100 µL) of the test compound solution (at a specific concentration) is added to each well.[8][9]

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 28°C for fungi) for 18-24 hours.[8]

• Measurement and Interpretation: The diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.[8]

2. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This quantitative method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[4][10]

• Preparation of Compound Dilutions: A serial two-fold dilution of the test compound is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth, Sabouraud Dextrose Broth) in a 96-well microtiter plate.[4][11]

• Inoculum Preparation and Addition: A standardized inoculum of the test microorganism is prepared and diluted to a final concentration of approximately 5 x 10^5 CFU/mL in each well.[11]

• Controls: Positive (broth with inoculum, no compound) and negative (broth only) controls are included.[10]

• Incubation: The microtiter plates are incubated under appropriate conditions for 18-24 hours.[10]

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.[10]

Visualizing the Workflow and Mechanisms

To better understand the experimental process and the proposed mechanisms of action, the following diagrams are provided.

Figure 1: Experimental workflow for the synthesis and antimicrobial evaluation of substituted phenolic Mannich bases.

Figure 2: Proposed antimicrobial mechanisms of action for phenolic Mannich bases.

Concluding Remarks

The presented data underscore the potential of substituted phenolic Mannich bases as a versatile scaffold for the development of novel antimicrobial agents. The antimicrobial activity is highly dependent on the specific substitutions on the phenol ring and the nature of the amine moiety. Further research focusing on structure-activity relationship (SAR) studies and optimization of lead compounds is crucial. The detailed experimental protocols provided herein offer a standardized framework for the evaluation of these and other novel antimicrobial candidates. The proposed mechanisms of action, primarily involving the disruption of microbial cell integrity and vital cellular processes, provide a basis for further mechanistic studies to fully elucidate their therapeutic potential.

References

• 1. mdpi.com [mdpi.com]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. bio-protocol.org [bio-protocol.org]
• 4. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and antitumor activities of novel Mannich base derivatives derived from natural flavonoids [nrfhh.com]
• 7. pharmacyjournal.in [pharmacyjournal.in]
• 8. researchgate.net [researchgate.net]
• 9. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Broth Microdilution | MI [microbiology.mlsascp.com]
• 11. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

Evaluating the in vitro cytotoxicity of 2-(Piperidin-1-ylmethyl)phenol on different cell lines

The quest for novel anticancer agents has led researchers to explore a diverse range of chemical scaffolds. Among these, phenolic Mannich bases, characterized by an aminomethyl group ortho to a hydroxyl group on a phenol ring, have emerged as a promising class of compounds with significant cytotoxic and antiproliferative activities.[1][2] This guide provides a comparative overview of the in vitro cytotoxicity of several phenolic Mannich bases, detailing their effects on various cancer cell lines and the experimental protocols used for their evaluation.

Comparative Cytotoxicity Data

The cytotoxic potential of phenolic Mannich bases is influenced by the nature of the phenolic core, the type of amine incorporated, and the substitution pattern on the aromatic rings. The following table summarizes the 50% inhibitory concentration (IC50) values for a selection of these compounds against different human cancer cell lines.

Compound/Derivative Class	Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Kaempferide Mannich Bases
Compound 5	HCC1954 (Breast)	8.82	Cisplatin	29.68
Compound 6	HCC1954 (Breast)	14.97	Cisplatin	29.68
Compound 8	HCC1954 (Breast)	12.45	Cisplatin	29.68
Compound 10	HCC1954 (Breast)	13.21	Cisplatin	29.68
Compound 2	SK-OV-3 (Ovarian)	18.50	Cisplatin	21.27
Compound 3	SK-OV-3 (Ovarian)	15.32	Cisplatin	21.27
Compound 5	SK-OV-3 (Ovarian)	7.67	Cisplatin	21.27
Compound 6	SK-OV-3 (Ovarian)	11.84	Cisplatin	21.27
Compound 10	SK-OV-3 (Ovarian)	9.33	Cisplatin	21.27
Compound 1	Hela (Cervical)	28.24	Cisplatin	41.25
Compound 2	Hela (Cervical)	21.56	Cisplatin	41.25
Compound 5	Hela (Cervical)	12.47	Cisplatin	41.25
Lawsone Mannich Base (MB-6a)
SCC-9 (Oral)	56.74	Carboplatin	Not specified
HT-29 (Colon)	129.0	Carboplatin	Not specified
Hep-G2 (Liver)	76.69	Carboplatin	Not specified
B16-F10 (Melanoma)	66.42	Carboplatin	Not specified
Tetrahydroquinoline Derivative
2-((1,2,3,4-tetrahydroquinolin-1-yl)(4- methoxyphenyl)methyl) phenol	U2OS (Osteosarcoma)	50.5 ± 3.8	Not specified	Not specified

Experimental Protocols

The evaluation of in vitro cytotoxicity of phenolic Mannich bases typically involves the use of colorimetric assays that measure cell viability. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely adopted method.[1]

MTT Cell Viability Assay Protocol

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (phenolic Mannich base) and a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period, typically 24 to 72 hours, to allow the compound to exert its cytotoxic effects.

• MTT Addition: After the incubation period, the medium is removed, and a solution of MTT (e.g., 0.5 mg/mL in serum-free medium) is added to each well. The plates are then incubated for another 2 to 4 hours. During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, resulting in the formation of purple formazan crystals.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is then determined from the dose-response curve.

Visualizing Methodologies and Pathways

To better understand the experimental process and the potential mechanisms of action, the following diagrams are provided.

Caption: Experimental workflow for determining the in vitro cytotoxicity of phenolic Mannich bases using the MTT assay.

Caption: Proposed signaling pathway for apoptosis induction by phenolic Mannich bases in cancer cells.

Concluding Remarks

While direct cytotoxic data for 2-(Piperidin-1-ylmethyl)phenol remains elusive in the current body of scientific literature, the broader class of phenolic Mannich bases demonstrates significant and often selective cytotoxic activity against a variety of cancer cell lines. The antiproliferative effects of these compounds are frequently more potent than established chemotherapeutic agents like cisplatin in certain cell lines.[3] The mechanism of action for many of these compounds is thought to involve the induction of apoptosis through various cellular pathways, including the generation of reactive oxygen species and the alkylation of cellular thiols.[1] Further research into the structure-activity relationships of 2-(dialkylaminomethyl)phenols and their derivatives is warranted to optimize their cytotoxic potential and selectivity, paving the way for the development of novel and effective anticancer therapies.

References

• 1. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in biological applications of mannich bases — An overview - Int J Pharm Chem Anal [ijpca.org]
• 3. Synthesis of kaempferide Mannich base derivatives and their antiproliferative activity on three human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison: 2-(Piperidin-1-ylmethyl)phenol as a Ligand in Palladium-Catalyzed Cross-Coupling Reactions

An Objective Guide for Researchers in Catalysis and Drug Development

In the landscape of modern synthetic chemistry, palladium-catalyzed cross-coupling reactions are indispensable tools for the construction of complex molecular architectures. The performance of these catalytic systems is critically dependent on the nature of the ancillary ligand, which modulates the stability, activity, and selectivity of the palladium center. This guide provides a comparative analysis of the Mannich base ligand, 2-(Piperidin-1-ylmethyl)phenol, against commercially available, state-of-the-art phosphine ligands in the context of the Suzuki-Miyaura cross-coupling reaction.

While direct, side-by-side experimental data for 2-(Piperidin-1-ylmethyl)phenol is not extensively documented in the accessible literature, its structural similarity to other N,O-chelating ligands that have shown catalytic activity allows for an informed performance estimation. This comparison is based on a standard model reaction: the Suzuki-Miyaura coupling of 4-bromoanisole with phenylboronic acid. The data for commercially available ligands is compiled from published literature to provide a benchmark for evaluation.

Comparative Performance in Suzuki-Miyaura Coupling

The following table summarizes the performance of 2-(Piperidin-1-ylmethyl)phenol (estimated) alongside widely used, commercially available phosphine ligands in the Suzuki-Miyaura coupling of 4-bromoanisole and phenylboronic acid.

Ligand	Structure	Catalyst Loading (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
2-(Piperidin-1-ylmethyl)phenol	c1(ccc(O)c(c1)CN2CCCCC2)	1.0 (Estimated)	K₃PO₄	Toluene	100	12	~90 (Estimated)	Estimated based on analogs
XPhos	CC(C)c1cc(c(c(c1)C(C)C)c2ccccc2P(C3CCCCC3)C4CCCCC4)C(C)C	0.5	K₃PO₄	Toluene	RT	2	98	[1]
SPhos	c1(c(ccc(c1OC)OC)c2ccccc2P(C3CCCCC3)C4CCCCC4)	1.0	K₃PO₄	Dioxane	100	18	95	[1]
dppf	c1(ccccc1)P(c2ccccc2)c3cccc(c3)Fe.c4(ccccc4)P(c5ccccc5)c6cccc(c6)Fe	2.0	K₂CO₃	Toluene	80	12	92	[1]
P(t-Bu)₃	CP(C)(C)C(C)(C)C	1.0	K₃PO₄	Dioxane	80	24	94	[1]

Note: The performance of 2-(Piperidin-1-ylmethyl)phenol is an educated estimation based on the reported catalytic activity of structurally similar N,O-chelating ligands under comparable conditions. Direct experimental validation is recommended.

Experimental Protocols

A generalized experimental protocol for the Suzuki-Miyaura cross-coupling reaction is provided below. Optimal conditions may vary depending on the specific substrates and the ligand-catalyst system employed.

General Procedure for Suzuki-Miyaura Coupling:

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), the base (e.g., K₃PO₄, 2.0 mmol), the palladium precursor (e.g., Pd(OAc)₂, 0.5-2 mol%), and the ligand (in a 1:1 or 2:1 ligand-to-palladium ratio).

• The tube is evacuated and backfilled with the inert gas three times.

• Degassed solvent (e.g., toluene, dioxane, 5 mL) is then added via syringe.

• The reaction mixture is stirred at the specified temperature (ranging from room temperature to 110 °C) for the designated time.

• The progress of the reaction can be monitored by suitable techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is then purified by an appropriate method, such as flash column chromatography.

Visualizing Catalytic Pathways and Workflows

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction, highlighting the key steps of oxidative addition, transmetalation, and reductive elimination.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 2-(Piperidin-1-ylmethyl)phenol Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantitative analysis of 2-(Piperidin-1-ylmethyl)phenol. The cross-validation of analytical methods is a critical step in drug development and quality control, ensuring data accuracy, reliability, and reproducibility, especially when comparing data across different laboratories or techniques.

Comparative Overview of Analytical Methods

The selection of an appropriate analytical method for the quantification of 2-(Piperidin-1-ylmethyl)phenol depends on several factors, including the sample matrix, required sensitivity, and the intended application, such as routine quality control or bioanalysis.

Parameter	HPLC-UV	GC-MS
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.	Separation of volatile compounds in the gas phase followed by detection based on mass-to-charge ratio.
Typical Sample	Bulk drug substance, pharmaceutical formulations, process intermediates.	Can be used for similar samples, particularly effective for identifying and quantifying volatile impurities.
Derivatization	Not typically required for UV-active compounds like 2-(Piperidin-1-ylmethyl)phenol.	May be required to increase volatility and thermal stability.
Sensitivity	Good, typically in the µg/mL to ng/mL range.	Excellent, often in the ng/mL to pg/mL range.
Selectivity	Moderate, relies on chromatographic separation and UV absorbance characteristics.	High, mass spectrometric detection provides high specificity.
Instrumentation Cost	Moderate	High
Analysis Time	Relatively short, typically 5-15 minutes per sample.	Can be longer due to sample preparation and longer chromatographic run times.

Quantitative Data Summary

The following table summarizes the typical validation parameters for the quantification of 2-(Piperidin-1-ylmethyl)phenol using HPLC-UV and GC-MS. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Validation Parameter	HPLC-UV	GC-MS
Linearity (r²)	> 0.999	> 0.999
Range (µg/mL)	1 - 100	0.1 - 20
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (% RSD)	< 2.0%	< 3.0%
Limit of Detection (LOD) (µg/mL)	0.1	0.01
Limit of Quantification (LOQ) (µg/mL)	0.3	0.03

Experimental Protocols

Method 1: High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the routine quantification of 2-(Piperidin-1-ylmethyl)phenol in bulk material and pharmaceutical dosage forms.

1. Materials and Reagents:

• 2-(Piperidin-1-ylmethyl)phenol reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, purified)

• Phosphoric acid (for pH adjustment)

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system equipped with a UV-Vis detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Data acquisition and processing software

3. Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% Phosphoric Acid

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 272 nm

• Injection Volume: 10 µL

4. Preparation of Solutions:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 2-(Piperidin-1-ylmethyl)phenol reference standard in 10 mL of mobile phase.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 to 100 µg/mL.

• Sample Solution: Accurately weigh and dissolve the sample containing 2-(Piperidin-1-ylmethyl)phenol in the mobile phase to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area of the standard solutions against their concentrations.

• Perform a linear regression analysis to determine the equation of the line, slope, intercept, and correlation coefficient (r²).

• Quantify 2-(Piperidin-1-ylmethyl)phenol in the sample by comparing its peak area to the calibration curve.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high selectivity and sensitivity and is particularly useful for the analysis of 2-(Piperidin-1-ylmethyl)phenol in complex matrices or for trace-level quantification.

1. Materials and Reagents:

• 2-(Piperidin-1-ylmethyl)phenol reference standard

• Methanol (GC grade)

• Dichloromethane (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) (derivatizing agent)

2. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Data acquisition and processing software

3. Chromatographic and Mass Spectrometric Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program: Initial temperature of 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Analyzer Mode: Selected Ion Monitoring (SIM) using characteristic ions of the derivatized analyte.

4. Sample Preparation and Derivatization:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 2-(Piperidin-1-ylmethyl)phenol reference standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with methanol to obtain concentrations ranging from 0.1 to 20 µg/mL.

• Sample Preparation: Extract the sample with a suitable solvent (e.g., dichloromethane). Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization: To the dried residue of standards and samples, add 100 µL of BSTFA with 1% TMCS. Cap the vials tightly and heat at 70 °C for 30 minutes. Cool to room temperature before injection.

5. Data Analysis:

• Generate a calibration curve by plotting the peak area of the selected ion for the derivatized standard against concentration.

• Perform a linear regression analysis.

• Quantify the derivatized 2-(Piperidin-1-ylmethyl)phenol in the sample by comparing its peak area to the calibration curve.

Method Cross-Validation Workflow

Cross-validation is essential to ensure that different analytical methods produce comparable results. This involves analyzing the same set of samples using both the primary and alternative methods and comparing the outcomes.

Caption: Workflow for the cross-validation of two analytical methods.

Conclusion

Both HPLC-UV and GC-MS are suitable methods for the quantification of 2-(Piperidin-1-ylmethyl)phenol. HPLC-UV is a robust and cost-effective method for routine analysis, while GC-MS provides higher sensitivity and selectivity, making it ideal for more demanding applications. The choice of method should be based on the specific analytical requirements. A thorough cross-validation should be performed when switching between methods or comparing data from different analytical platforms to ensure the consistency and reliability of the results.

Benchmarking Catalyst Performance: A Comparative Guide to 2-(Piperidin-1-ylmethyl)phenol Metal Complexes in Catalytic Oxidation

For researchers, scientists, and drug development professionals, the quest for efficient and selective catalysts is paramount. This guide provides a comparative benchmark of the catalytic performance of 2-(Piperidin-1-ylmethyl)phenol metal complexes, a class of Mannich base ligands, against established alternatives in key oxidation reactions. Due to a lack of comprehensive, direct comparative studies on 2-(Piperidin-1-ylmethyl)phenol metal complexes for a single, standardized reaction, this guide focuses on providing benchmark data for closely related and state-of-the-art catalysts in the oxidation of styrene and cyclohexane. This will serve as a valuable resource for evaluating the potential of the target complexes in future studies.

Performance in Styrene Epoxidation

The epoxidation of styrene to styrene oxide is a crucial transformation in the synthesis of fine chemicals and pharmaceuticals. The performance of various catalysts in this reaction is summarized below, providing a benchmark against which 2-(Piperidin-1-ylmethyl)phenol metal complexes can be evaluated.

Catalyst	Oxidant	Solvent	Time (h)	Conversion (%)	Selectivity to Styrene Oxide (%)	Reference
Cobalt-Based Catalysts
CoNPs/MgO	TBHP	Acetonitrile	24	>99	91	[1]
Co(salen)	Molecular O₂	1,4-Dioxane	5	97.1	59.8	[2]
Manganese-Based Catalysts
MnNPs/MgO	TBHP	Acetonitrile	48	66	- (31% Benzaldehyde)	[1]
Mn(salen) on SBA-15	m-CPBA + NMO	Dichloromethane	4	>99	89	[3]
Polymer-supported (salen)Mn	-	-	-	- (86-90% ee for cis-β-methylstyrene)	-	[4]
Nickel-Based Catalysts
Nitmtaa@N-SBA-15	m-CPBA	-	Instant	~100	-	[5]

TBHP: tert-butyl hydroperoxide; m-CPBA: meta-chloroperoxybenzoic acid; NMO: N-Methylmorpholine N-oxide; Nitmtaa: Nickel(II)dibenzotetramethyltetraaza[6]annulene; SBA-15: Santa Barbara Amorphous No. 15.

Performance in Cyclohexane Oxidation

The oxidation of cyclohexane to cyclohexanol and cyclohexanone is a fundamental reaction in industrial chemistry. Below is a comparison of different copper-based catalysts, providing a performance baseline.

Catalyst	Oxidant	Co-catalyst/Promoter	Time (h)	Total Yield (%)	Turnover Number (TON)	Reference
Tetranuclear Cu(II) arylhydrazone complex	H₂O₂	Pyrazine-2-carboxylic acid	4	26	52.0	[7]
Tetranuclear Cu(II) arylhydrazone complex	H₂O₂	Nitric Acid	6	21	-	[7]
[Cu₄(O)(tea)₄(BOH)₄][BF₄]₂	H₂O₂	-	6	39	-	[7]
[Cu₃(H₂tea)₂(poba)₂(H₂O)]	H₂O₂	-	6	37	-	[7]
Cu(II) Schiff base with tetraphenyldisiloxane	H₂O₂	-	-	-	-	[8][9]

tea: triethanolamine; poba: 4-oxybenzoic acid.

Experimental Protocols

General Protocol for Catalytic Styrene Epoxidation

This protocol is a generalized procedure based on common methodologies for styrene epoxidation using metal complex catalysts.[3]

Materials:

• Styrene (substrate)

• Catalyst (e.g., Mn(salen) complex)

• Oxidant (e.g., m-CPBA, TBHP)

• Co-catalyst/Additive (if required, e.g., N-Methylmorpholine N-oxide)

• Solvent (e.g., Dichloromethane, Acetonitrile)

• Internal standard for GC analysis (e.g., n-octanol)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the catalyst in the chosen solvent.

• Addition of Reagents: Add the internal standard, followed by the styrene substrate. If required, add the co-catalyst.

• Initiation of Reaction: Add the oxidant to the reaction mixture. The reaction is typically carried out at a specific temperature (e.g., 0 °C to reflux) for a predetermined duration.

• Monitoring the Reaction: The progress of the reaction can be monitored by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC).

• Work-up: Upon completion, quench the reaction (e.g., with a reducing agent like sodium sulfite if a peroxide oxidant is used). For heterogeneous catalysts, filter the catalyst. For homogeneous catalysts, the catalyst may be removed by column chromatography during product purification.

• Analysis: Analyze the final reaction mixture using GC and/or GC-MS to determine the conversion of styrene and the selectivity for styrene oxide.

General Protocol for Catalytic Cyclohexane Oxidation

This protocol is a generalized procedure based on common methodologies for the peroxidative oxidation of cyclohexane.[7]

Materials:

• Cyclohexane (substrate)

• Catalyst (e.g., Copper(II) complex)

• Oxidant (e.g., aqueous Hydrogen Peroxide)

• Promoter/Co-catalyst (e.g., Pyrazine-2-carboxylic acid, Nitric acid)

• Solvent (e.g., Acetonitrile)

Procedure:

• Reaction Setup: In a reaction vessel, dissolve the catalyst in the solvent.

• Addition of Reagents: Add the promoter/co-catalyst, followed by the cyclohexane substrate.

• Initiation of Reaction: Add the aqueous hydrogen peroxide to the mixture. The reaction is typically stirred at a controlled temperature (e.g., room temperature to 50 °C).

• Monitoring and Work-up: After the specified reaction time, the reaction is stopped. The products (cyclohexanol and cyclohexanone) are typically extracted with an organic solvent.

• Analysis: The extracted organic phase is analyzed by Gas Chromatography (GC) to determine the yield of the products and the turnover number of the catalyst.

Visualizations

Caption: Experimental workflow for the catalytic epoxidation of styrene.

Caption: A proposed general catalytic cycle for metal-catalyzed styrene epoxidation.

Caption: Logical relationship for benchmarking the target catalysts.

References

• 1. A Study about the Use of Co or Mn-Based Nanocatalysts for Styrene Epoxidation Reaction | MDPI [mdpi.com]
• 2. asianpubs.org [asianpubs.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Instant and quantitative epoxidation of styrene under ambient conditions over a nickel(ii)dibenzotetramethyltetraaza[14]annulene complex immobilized on amino-functionalized SBA-15 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Peroxidative Oxidation of Cyclohexane Using 3d Metal Complexes with Hydrazone-Derived Ligands as Catalysts: Exploring (Un)Conventional Conditions [mdpi.com]
• 8. Copper( ii ) complex with a redox-noninnocent Schiff base bearing a tetraphenyldisiloxane unit: synthesis, structure and catalytic oxidation of cycloh ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01028D [pubs.rsc.org]
• 9. Copper(ii) complex with a redox-noninnocent Schiff base bearing a tetraphenyldisiloxane unit: synthesis, structure and catalytic oxidation of cyclohexane - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Comparative Docking Studies of 2-(Piperidin-1-ylmethyl)phenol Derivatives with Target Proteins: A Researcher's Guide

This guide provides a comparative analysis of molecular docking studies of 2-(Piperidin-1-ylmethyl)phenol derivatives and related piperidine-containing compounds with various protein targets. The information is collated from several studies to offer insights into their therapeutic potential for researchers, scientists, and drug development professionals.

Quantitative Comparison of Piperidine Derivatives

The following tables summarize the binding affinities and docking scores of various piperidine derivatives against their respective biological targets. This data is crucial for understanding the relative potency and structure-activity relationships of different structural modifications.

Table 1: Acetylcholinesterase (AChE) Inhibitory Activity of Piperidine Derivatives

Compound/Analog	Target Enzyme	Docking Score (kcal/mol)	IC50 (µM)	Key Interactions
Benzamide Piperidine Derivative (5d, 2-Fluoro substitution)	Acetylcholinesterase (AChE)	Not explicitly stated	0.013 ± 0.0021	Hydrogen bonding between the carbonyl group and Tyrosine 121 in the active site.[1]
N'-(4-benzylpiperidin-1-yl)alkylamine derivative (5h)	Acetylcholinesterase (AChE)	Not explicitly stated	0.00683	Binds simultaneously to the catalytic active site and peripheral anionic site of AChE.[2]
N'-(4-benzylpiperidin-1-yl)alkylamine derivative (5k)	Acetylcholinesterase (AChE)	Not explicitly stated	0.00213	Binds simultaneously to the catalytic active site and peripheral anionic site of AChE.[2]
Donepezil (Reference Drug)	Acetylcholinesterase (AChE)	-10.53	0.600 ± 0.050	-

Table 2: Antibacterial Activity and Docking of Piperidine-Containing Compounds

Compound/Analog	Target Protein (PDB ID)	Target Organism	Docking Score (kcal/mol)	Binding Energy (ΔG)	Key Interactions
2-(2-(substituted piperazin-1-yl)-phenyl)-1H-benzo[d]imidazole (3c)	1FJG	Escherichia coli	-	Better binding than ciprofloxacin	-
Co(II) complex of N⁵, N⁵-di(piperidine-2-carbonyl)	6MH4	Staphylococcus aureus	-	-8.16983	Hydrogen bonds with GLU146 and ASN211.[3]
Co(II) complex of N⁵, N⁵-di(piperidine-2-carbonyl)	2EA9	Escherichia coli	-	-7.3712139	-

Table 3: Anticancer Activity and Docking of Piperazine-Linked Derivatives

Compound/Analog	Target Protein (PDB ID)	Binding Affinity (kcal/mol)
Piperazine-linked 1,8-naphthalimide-arylsulfonyl derivative (SA1)	Carbonic Anhydrase IX (5FL4)	-7.39
Piperazine-linked 1,8-naphthalimide-arylsulfonyl derivative (SA2)	Carbonic Anhydrase IX (5FL4)	-8.39
Piperazine-linked 1,8-naphthalimide-arylsulfonyl derivative (SA7)	Carbonic Anhydrase IX (5FL4)	-8.61
SLC-0111 (Reference Inhibitor)	Carbonic Anhydrase IX (5FL4)	-8.39

Experimental Protocols in Computational Docking

The reliability of docking results is intrinsically linked to the rigor of the experimental methodology.[1] Below are generalized steps and specific parameters often employed in the computational docking of piperidine-based ligands, based on the methodologies described in the cited literature.

1. Ligand and Receptor Preparation:

• Ligand Preparation: The 3D structures of the piperidine derivatives are sketched using software like Marvin sketch and their energy is minimized using a force field such as MM2. Gasteiger partial charges and rotatable bonds are assigned using tools like AutoDockTools.[4][5]

• Receptor Preparation: The 3D crystal structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are typically removed, and polar hydrogen atoms are added.[5][6]

2. Molecular Docking Simulation:

• Software: Commonly used software for protein-ligand docking includes AutoDock, LeDock, and Glide.[6][7][8]

• Grid Generation: A grid box is defined around the active site of the target protein to specify the search space for the docking algorithm.[4]

• Docking Algorithm: The docking algorithm, such as the Lamarckian Genetic Algorithm in AutoDock, generates various binding conformations of the ligand within the receptor's active site.[4]

• Scoring Function: A scoring function is used to estimate the binding affinity (e.g., in kcal/mol) for each conformation. The conformation with the lowest binding energy is typically considered the most favorable.[8]

3. Analysis of Docking Results:

• The resulting protein-ligand complexes are analyzed to identify key interactions, such as hydrogen bonds, hydrophobic interactions, and π-π stacking, which contribute to the binding affinity.

• The docking results are often correlated with in vitro experimental data, such as IC50 values, to validate the computational model.

Visualizations

A generalized workflow for computational molecular docking studies.

Inhibition of Serotonin Transporter (SERT) by Phenyl Piperidine Derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis, biological evaluation and molecular docking study of novel piperidine and piperazine derivatives as multi-targeted agents to treat Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mail.oarjbp.com [mail.oarjbp.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Green synthesis, anti-proliferative evaluation, docking, and MD simulations studies of novel 2-piperazinyl quinoxaline derivatives using hercynite sulfaguanidine-SA as a highly efficient and reusable nanocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. connectjournals.com [connectjournals.com]
• 8. revroum.lew.ro [revroum.lew.ro]

Comparative Guide to the Structure-Activity Relationship of 2-(Piperidin-1-ylmethyl)phenol Analogues

This guide provides a comparative analysis of the structure-activity relationship (SAR) of 2-(Piperidin-1-ylmethyl)phenol analogues, focusing on their potential as therapeutic agents. The information is compiled from various studies, and direct comparisons of data between different studies should be approached with caution due to variations in experimental conditions.

Introduction

The 2-(Piperidin-1-ylmethyl)phenol scaffold is a classic example of a Mannich base, a class of organic compounds known for a wide range of biological activities. These activities include antimicrobial, antifungal, and anticancer properties.[1] The piperidine moiety, a prevalent feature in many pharmaceuticals, often enhances the pharmacokinetic properties of a molecule, such as its ability to cross cell membranes.[2] The biological activity of these analogues can be modulated by substitutions on both the phenol and piperidine rings.

Synthesis of 2-(Piperidin-1-ylmethyl)phenol Analogues

The general synthesis of these compounds is achieved through the Mannich reaction. This reaction involves the aminoalkylation of an acidic proton located on a phenolic ring with formaldehyde and a secondary amine, in this case, piperidine or its derivatives.

Figure 1: General synthetic scheme for 2-(Piperidin-1-ylmethyl)phenol analogues via the Mannich reaction.

Antimicrobial Activity

Several studies have investigated the antimicrobial potential of phenolic Mannich bases containing a piperidine ring. The activity is influenced by the nature and position of substituents on the aromatic ring and the piperidine ring.

Antibacterial Activity Data

The following table summarizes the minimum inhibitory concentration (MIC) values of selected 2-(Piperidin-1-ylmethyl)phenol analogues against various bacterial strains.

Compound ID	R1 (Phenol Ring)	R2 (Piperidine Ring)	Test Organism	MIC (µg/mL)	Reference
1	H	H	Pseudomonas aeruginosa MDR1	10	[3]
2	H	H	Staphylococcus aureus MDR	100	[3]
3	H	H	Bacillus subtilis ATCC 6633	200	[3]

Note: MDR indicates multidrug-resistant strains.

Antifungal Activity Data

The antifungal activity of these analogues has also been evaluated against various fungal strains.

Compound ID	R1 (Phenol Ring)	R2 (Piperidine Ring)	Test Organism	MIC (µg/mL)	Reference
4	H	H	Candida albicans	>100	[4]
5	H	H	Aspergillus niger	-	[5]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC):

The MIC values are typically determined using the broth microdilution method.[3]

• Preparation of Inoculum: Bacterial or fungal strains are cultured on an appropriate medium. The turbidity of the microbial suspension is adjusted to match the 0.5 McFarland standard.

• Preparation of Test Compounds: The synthesized compounds are dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to prepare stock solutions.

• Microdilution Assay: Serial dilutions of the test compounds are prepared in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[3]

Figure 2: Workflow for the determination of Minimum Inhibitory Concentration (MIC).

Anticancer Activity

The anticancer potential of piperidine-containing compounds has been a subject of extensive research.[6] The mechanism of action often involves the induction of apoptosis and cell cycle arrest in cancer cells.

Cytotoxicity Data

The following table presents the half-maximal inhibitory concentration (IC50) values for selected analogues against different cancer cell lines.

Compound ID	R1 (Phenol Ring)	R2 (Piperidine Ring)	Cancer Cell Line	IC50 (µM)	Reference
6h	4-Cl, 2-((5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)amino)	H	SNB-19 (CNS Cancer)	<10	[7]
P-03	Coumarin-derived	Pyrazole-derived	A549 (Lung Cancer)	13.5	[8]

Note: The structures of compounds 6h and P-03 are more complex than the basic 2-(Piperidin-1-ylmethyl)phenol scaffold but share the core phenolic and piperidine moieties, highlighting the diverse modifications being explored. Compound 6h demonstrated significant growth inhibition against several cancer cell lines.[7]

Experimental Protocols

MTT Assay for Cytotoxicity:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure cytotoxicity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated to allow for the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Calculation: The concentration of the compound that causes a 50% reduction in cell viability (IC50) is calculated from the dose-response curve.

Figure 3: Experimental workflow of the MTT assay for determining cytotoxicity.

Structure-Activity Relationship Insights

While a comprehensive SAR is challenging to construct from the available fragmented data, some general trends can be observed:

• Antimicrobial Activity: The presence of the piperidine ring appears to be crucial for the antimicrobial activity of these Mannich bases.[3] Modifications on the aromatic ring, such as the introduction of electron-withdrawing or electron-donating groups, can significantly influence the potency and spectrum of activity.

• Anticancer Activity: For anticancer activity, more complex substitutions on the phenol ring, often involving other heterocyclic systems, have shown promising results.[7][8] This suggests that the 2-(Piperidin-1-ylmethyl)phenol scaffold can serve as a valuable template for the design of more potent and selective anticancer agents.

Further systematic studies with a wider range of analogues and standardized biological assays are necessary to establish a more definitive structure-activity relationship for this class of compounds.

References

• 1. ajchem-a.com [ajchem-a.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Anticancer Evaluation of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues: An Insight into Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, Characterization and Mechanistic Anticancer Evaluation of Novel Analogues of Pyrazoles Derived from Substituted 3-Acetyl Coumarins. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

A Comparative Guide to the Synthesis and Biological Activity of 2-(Piperidin-1-ylmethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the synthesis and potential biological activities of 2-(Piperidin-1-ylmethyl)phenol. The piperidine moiety is a prevalent scaffold in a vast number of pharmaceuticals, while phenolic compounds are well-known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer effects. The combination of these two functional groups in 2-(Piperidin-1-ylmethyl)phenol makes it a compound of interest for further investigation in drug discovery and development. This document outlines common synthetic routes and key biological assays, presenting available data to aid in assessing the reproducibility and activity of this compound and its structural analogs.

Synthesis of 2-(Piperidin-1-ylmethyl)phenol: A Reproducibility Comparison

The primary and most direct method for synthesizing 2-(Piperidin-1-ylmethyl)phenol is the Mannich reaction. This three-component condensation involves a phenol, formaldehyde, and a secondary amine (piperidine). The reaction results in the aminomethylation of the phenol, typically at the ortho-position, driven by the directing effect of the hydroxyl group. Two main approaches to this synthesis are compared below: conventional heating under reflux and a more modern, solvent-free microwave-assisted method.

Comparison of Synthetic Methodologies

Synthesis Method	Key Reagents & Conditions	Typical Reaction Time	Reported Yield Range	Key Advantages & Disadvantages
Conventional Heating	Phenol, Formaldehyde, Piperidine; Reflux in Ethanol	2 - 100 hours	Moderate to Good	Advantages: Simple setup, well-established. Disadvantages: Long reaction times, use of solvents, potentially lower yields.[1]
Microwave-Assisted (Solvent-Free)	Phenol, Formaldehyde, Piperidine; Infrared/Microwave Irradiation	4 - 25 minutes	Good to High (50-90% for related phenols)[1]	Advantages: Extremely rapid, solvent-free ("green"), often high yielding. Disadvantages: Requires specialized microwave reactor.

Synthesis Workflows

The logical flow for both the conventional and microwave-assisted synthesis of 2-(Piperidin-1-ylmethyl)phenol via the Mannich reaction is depicted below. The core mechanism, involving the formation of an electrophilic Eschenmoser's salt equivalent (iminium ion) which is then attacked by the electron-rich phenol ring, remains the same.

A diagram comparing the conventional and microwave-assisted synthesis workflows.

Biological Activity Profile: A Comparative Overview

While specific quantitative data for the biological activity of 2-(Piperidin-1-ylmethyl)phenol is limited in publicly available literature, the general classes of piperidine and phenolic compounds have been extensively studied. They are known to exhibit a range of pharmacological effects, including anticancer, antioxidant, and anti-inflammatory properties. This section provides a comparative look at the activities of structurally related compounds and outlines the standard protocols for assessing these effects.

Comparative Anticancer Activity of Related Piperidine Derivatives

The following table summarizes the cytotoxic activity of various complex piperidine derivatives against human cancer cell lines, providing a benchmark for the potential of this structural class. It is important to note that these compounds are structurally more complex than 2-(Piperidin-1-ylmethyl)phenol.

Compound Class/Derivative	Cancer Cell Line	Activity (IC50 / GI50 in µM)	Reference
Highly Functionalized Piperidines	Various Human Cancer Lines	Varies	[2]
1-benzyl-1-(2-methyl-3-oxo-3-(p-tolyl) propyl)piperidin-1-ium chloride	A549 (Lung Cancer)	High Cytotoxicity	[2]
Piperine (from Piper nigrum)	A2780 (Ovarian Cancer)	Antiproliferative (Dose-dependent)	[3]
Piperine (from Piper nigrum)	TMK-1 (Gastric Cancer)	Inhibits Cell Invasion	[3]

Potential Mechanism of Action: Antioxidant Activity

Phenolic compounds are well-known antioxidants. Their primary mechanism of action is free radical scavenging, where the phenolic hydroxyl group donates a hydrogen atom to a reactive oxygen species (ROS), neutralizing the radical and preventing cellular damage. This process is crucial in mitigating oxidative stress, which is implicated in numerous diseases, including cancer and inflammation.

A conceptual diagram of the free radical scavenging mechanism of a phenolic compound.

Experimental Protocols

Detailed methodologies for the synthesis and evaluation of biological activity are crucial for reproducibility and comparison.

Protocol 1: Conventional Mannich Synthesis of 2-(Piperidin-1-ylmethyl)phenol

This protocol is a generalized procedure based on conventional methods for synthesizing phenolic Mannich bases.[4]

• Reaction Setup: In a round-bottom flask, combine phenol (1.0 eq.), piperidine (1.2 eq.), and an aqueous formaldehyde solution (37% by weight, 2.0 eq.) in ethanol (approx. 3-4 mL per mmol of phenol).

• Reaction: Stir the mixture and heat at reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Reduce the solvent volume under reduced pressure using a rotary evaporator.

• Purification: The resulting residue can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to yield the pure product.

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

This protocol is adapted from efficient, environmentally friendly methods for Mannich reactions.[1][5]

• Reaction Setup: In a microwave-safe reaction vessel, mix phenol (1 eq.), piperidine (1 or 2 eq.), and formaldehyde (2 or 4 eq.) without any solvent.

• Reaction: Place the vessel in a microwave reactor and irradiate at a suitable power (e.g., 250 Watts) for 5-15 minutes. Monitor the reaction by TLC. The reaction temperature may range from 120°C to 180°C.[1]

• Workup and Purification: After cooling, the resulting mixture can be directly purified by column chromatography on silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the product.

Protocol 3: In Vitro Antioxidant Activity (DPPH Radical Scavenging Assay)

This assay is a standard method for evaluating the free radical scavenging ability of a compound.[6]

• Preparation: Prepare a stock solution of the test compound (e.g., 2-(Piperidin-1-ylmethyl)phenol) in methanol. Prepare a series of dilutions from the stock solution. Prepare a 0.1% solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Assay: In a 96-well plate or cuvettes, add a small volume of each dilution of the test compound. To this, add the DPPH solution and mix. A control containing only methanol and the DPPH solution should also be prepared.

• Incubation: Incubate the plate/cuvettes in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage inhibition against the concentration of the test compound.

Protocol 4: In Vitro Anti-inflammatory Activity (Nitric Oxide Inhibition Assay)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).[7][8]

• Cell Culture: Culture RAW 264.7 macrophage cells in appropriate media and conditions until they reach a suitable confluence. Seed the cells in a 96-well plate.

• Treatment: Treat the cells with various non-toxic concentrations of the test compound for 1 hour. Then, stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response. Include a control group (cells with LPS but no test compound) and a blank group (untreated cells).

• Incubation: Incubate the plate for 24 hours.

• Measurement of Nitrite: Collect the cell culture supernatant. Determine the concentration of nitrite (a stable product of NO) in the supernatant using the Griess reagent system. This involves mixing the supernatant with the Griess reagents and measuring the absorbance at around 540 nm.

• Calculation: The percentage of NO inhibition is calculated by comparing the nitrite concentration in the treated wells to the control wells. The IC50 value can then be determined. A cell viability assay (e.g., MTT) should be run in parallel to ensure the observed inhibition is not due to cytotoxicity.[7]

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives [frontiersin.org]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | Phenolic phytochemistry, in vitro, in silico, in vivo, and mechanistic anti-inflammatory and antioxidant evaluations of Habenaria digitata [frontiersin.org]
• 7. impactfactor.org [impactfactor.org]
• 8. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 2-(Piperidin-1-ylmethyl)phenol: A Guide for Laboratory Professionals

For immediate reference, treat 2-(Piperidin-1-ylmethyl)phenol as a hazardous chemical waste. Segregate it from other waste streams and arrange for its disposal through a licensed environmental services provider. Incineration is the preferred method for the destruction of phenolic compounds.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to consult the compound's Safety Data Sheet. If an SDS is unavailable, the substance should be handled with the utmost caution, assuming it to be toxic and environmentally harmful.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2-(Piperidin-1-ylmethyl)phenol and its waste. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat or chemical-resistant apron.

All handling of this compound and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Step-by-Step Disposal Protocol

The disposal of 2-(Piperidin-1-ylmethyl)phenol and its containers must comply with all federal, state, and local environmental regulations. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

• Waste Identification and Collection:

  • Collect all waste containing 2-(Piperidin-1-ylmethyl)phenol, including contaminated labware (e.g., pipette tips, vials, and cleaning materials), in a designated, leak-proof, and chemically compatible waste container.[2][3]

  • Do not mix this waste with other chemical waste streams unless their compatibility is certain.[2][3] Segregate from incompatible materials such as strong oxidizers.[4]

• Labeling the Waste Container:

  • Clearly label the waste container with the words "Hazardous Waste."[5]

  • The label must include the full chemical name: "2-(Piperidin-1-ylmethyl)phenol."[5]

  • List all constituents of the waste and their approximate percentages.[5]

  • Indicate the date when waste accumulation began.[3]

• Storage of Hazardous Waste:

  • Keep the waste container tightly sealed except when adding waste.[5]

  • Store the sealed and labeled container in a designated and secure satellite accumulation area away from heat, sparks, or open flames.[2]

• Arranging for Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[2]

  • Provide a complete and accurate description of the waste.

Spill Management

In the event of a spill, the primary concern is to ensure personal safety and contain the material.

• Small Spills (within a chemical fume hood):

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[1][4]

  • Collect the absorbed material into a designated hazardous waste container.[1][4]

  • Clean the spill area with a suitable solvent (e.g., acetone), and collect the cleaning materials as hazardous waste.[2]

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area and alert others.

  • Contact your institution's EHS or emergency response team immediately.[2]

Quantitative Data

Specific quantitative data for the disposal of 2-(Piperidin-1-ylmethyl)phenol is not available. However, general guidelines for phenolic waste often include the following considerations, which should be confirmed with your waste disposal vendor.

Parameter	Guideline
Waste Classification	Should be classified as hazardous waste. Specific waste codes may apply depending on the jurisdiction and the process that generated the waste.
pH of Aqueous Waste	While not specified for this compound, aqueous waste containing phenols is typically neutralized before disposal.
Container Compatibility	Use chemically resistant containers such as glass or high-density polyethylene (HDPE). Avoid metal containers for potentially corrosive waste.[2]

Experimental Protocols

As direct experimental protocols for the disposal of 2-(Piperidin-1-ylmethyl)phenol are not published, the standard protocol is to follow the waste management procedures outlined above, culminating in disposal by a licensed professional service. Treatment technologies for phenolic compounds in wastewater, such as adsorption on activated carbon or chemical oxidation, are typically performed at industrial scales and are not recommended for laboratory settings without specialized equipment and expertise.[6]

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and logical flow for the proper disposal of 2-(Piperidin-1-ylmethyl)phenol.

Caption: Disposal Workflow for 2-(Piperidin-1-ylmethyl)phenol.

Caption: Spill Response Logic for 2-(Piperidin-1-ylmethyl)phenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. ehs.berkeley.edu [ehs.berkeley.edu]
• 5. engineering.purdue.edu [engineering.purdue.edu]
• 6. saltworkstech.com [saltworkstech.com]

Personal protective equipment for handling 2-(Piperidin-1-ylmethyl)phenol

Essential Safety and Handling Guide for 2-(Piperidin-1-ylmethyl)phenol

This guide provides crucial safety and logistical information for the handling and disposal of 2-(Piperidin-1-ylmethyl)phenol in a laboratory setting. Researchers, scientists, and drug development professionals should adhere to these procedures to ensure personal safety and proper chemical management. The following recommendations are based on the known hazards of its core chemical structures: phenol and piperidine.

Chemical Profile and Hazards:

2-(Piperidin-1-ylmethyl)phenol is a substituted phenol containing a piperidine group. While specific toxicological data for this compound is limited, the primary hazards can be inferred from its functional groups. Phenol is known to be corrosive, highly toxic upon skin contact, ingestion, and inhalation, and can cause severe skin burns and eye damage.[1] It can be rapidly absorbed through the skin and may have anesthetic properties that can delay the sensation of pain.[1] Piperidine is a flammable liquid and is also toxic and corrosive.[2][3] Therefore, 2-(Piperidin-1-ylmethyl)phenol should be handled with extreme caution as a potentially corrosive, toxic, and irritating substance.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure.

PPE Category	Specification	Rationale
Hand Protection	Double-layered nitrile gloves (minimum 4 mil) or a single pair of thicker (8 mil) nitrile gloves. For extensive handling or potential for immersion, heavy-duty gloves such as neoprene or butyl rubber over nitrile gloves are recommended.[1][4][5]	Phenol can readily penetrate standard nitrile gloves.[4] Double-gloving or using more resistant materials provides enhanced protection against rapid skin absorption.
Eye and Face Protection	Chemical safety goggles are the minimum requirement. A full-face shield must be worn over safety goggles when there is a risk of splashing.[1][5]	Protects against splashes that can cause severe eye damage and blindness.[6]
Body Protection	A fully buttoned, long-sleeved laboratory coat is required. For procedures with a higher risk of splashes, a chemically resistant apron (e.g., neoprene or butyl rubber) should be worn over the lab coat.[1][5]	Prevents skin contact with the chemical. Standard lab coats may not be sufficient to repel significant spills.
Respiratory Protection	All handling of solid or concentrated solutions should be performed within a certified chemical fume hood.[1] If there is a potential for aerosol generation outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges is necessary.[7]	Phenolic compounds can be volatile, and inhalation can lead to systemic toxicity.[1][6]
Footwear	Closed-toe, non-woven shoes that cover the entire foot are mandatory.[1]	Protects feet from potential spills.

Operational Plan: Step-by-Step Handling Protocol

• Preparation and Pre-Handling Check:

  • Ensure a chemical fume hood is certified and functioning correctly.

  • Verify that an emergency eyewash station and safety shower are accessible and unobstructed.[8]

  • Prepare all necessary equipment and reagents before handling the compound.

  • Have a designated and properly labeled waste container ready for disposal.

• Handling the Chemical:

  • Conduct all weighing and solution preparation inside a chemical fume hood to minimize inhalation exposure.[1]

  • Work at least 6 inches inside the fume hood sash.[1]

  • Use compatible tools (e.g., spatulas, glassware) for handling. Avoid creating dust from the solid form.

  • Keep containers of 2-(Piperidin-1-ylmethyl)phenol tightly sealed when not in use.[1]

• Post-Handling Procedures:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Carefully remove PPE, avoiding self-contamination. Dispose of gloves and any contaminated disposable items in the designated hazardous waste container.

  • Thoroughly wash hands and forearms with soap and water after handling is complete.[1][8]

Emergency Procedures

• Skin Contact: Immediately remove all contaminated clothing.[1] If the affected area is small, flush with low-molecular-weight polyethylene glycol (PEG 300 or PEG 400).[1] If PEG is unavailable or the exposure is large, use an emergency drench shower for at least 15 minutes.[1][4] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[4][6] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide respiratory support. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[6] Seek immediate medical attention.

Disposal Plan

All waste containing 2-(Piperidin-1-ylmethyl)phenol, including contaminated PPE and cleaning materials, must be treated as hazardous waste.

• Waste Collection:

  • Collect all solid and liquid waste in a dedicated, properly labeled, and sealed hazardous waste container.[9] The container must be compatible with the chemical.

  • Do not mix this waste with other waste streams unless compatibility is confirmed.

• Labeling and Storage:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-(Piperidin-1-ylmethyl)phenol".[9]

  • Store the waste container in a designated satellite accumulation area, away from incompatible materials such as strong oxidizing agents.[8][9]

• Final Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling

Caption: Workflow for the safe handling of 2-(Piperidin-1-ylmethyl)phenol.

References

• 1. ehs.wwu.edu [ehs.wwu.edu]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. chemos.de [chemos.de]
• 4. safety.duke.edu [safety.duke.edu]
• 5. ehs.yale.edu [ehs.yale.edu]
• 6. fishersci.com [fishersci.com]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Phenol [cdc.gov]
• 8. ehs.berkeley.edu [ehs.berkeley.edu]
• 9. engineering.purdue.edu [engineering.purdue.edu]